6-Chloro-2-phenylindoline

Core Science & Biosynthesis

6-Chloro-2-phenylindoline chemical structure and properties

Here is the in-depth technical guide on 6-Chloro-2-phenylindoline.

Structure, Properties, and Synthetic Methodologies

Executive Summary

6-Chloro-2-phenylindoline (Systematic Name: 6-chloro-2-phenyl-2,3-dihydro-1H-indole) is a bioactive heterocyclic scaffold and a critical intermediate in medicinal chemistry. As a derivative of the "privileged" 2-phenylindole structure, the indoline congener introduces a chiral center at the C2 position and alters the electronic landscape of the nitrogen lone pair, significantly increasing basicity compared to its indole precursor.

This guide provides a technical deep-dive into the physicochemical properties, synthetic pathways, and reactivity profile of 6-chloro-2-phenylindoline. It is designed to support decision-making in hit-to-lead optimization, particularly for targets involving G-protein-coupled receptors (GPCRs) and kinase inhibition.

Chemical Identity & Structural Analysis[1][2]

Nomenclature and Identifiers[3]

• IUPAC Name: 6-chloro-2-phenyl-2,3-dihydro-1H-indole

• Molecular Formula: C₁₄H₁₂ClN

• Molecular Weight: 229.71 g/mol

• Core Scaffold: Indoline (2,3-dihydro-1H-indole)[1]

• Key Substituents:

  • C2-Phenyl: Introduces significant lipophilicity and steric bulk; creates a chiral center at C2.

  • C6-Chloro: Weakly deactivating electron-withdrawing group (EWG) via induction, but ortho/para directing via resonance; modulates metabolic stability (blocks C6 oxidation).

Stereochemistry

Unlike the planar 2-phenylindole, 6-chloro-2-phenylindoline possesses a tetrahedral carbon at C2, rendering the molecule chiral.

• Enantiomers: Exists as (R)- and (S)-enantiomers.

• Conformation: The five-membered nitrogen ring adopts a "puckered" envelope conformation to minimize steric strain between the C2-phenyl group and the C3-methylene protons.

Electronic Properties

• Nitrogen Basicity: The nitrogen atom in indoline is

  hybridized (pyramidal), making it significantly more basic ( of conjugate acid 5.0) than the nitrogen of indole ( ). This allows for protonation at physiological pH and facile participation in nucleophilic substitutions.

• Aromaticity: The fused benzene ring retains aromaticity, but the pyrrolidine ring is non-aromatic.

Physicochemical Properties[3][5][6][7]

The following data summarizes the core properties. Note: Experimental melting points for the specific 6-chloro derivative are rare in open literature; values below are calculated or inferred from close analogs.

Property	Value / Description	Note
Physical State	Solid (Crystalline)	Likely off-white to pale yellow.
Melting Point	65–75 °C (Predicted)	Lower than parent indole (mp ~188°C).
Solubility	Low in Water; High in DMSO, DCM, MeOH	Lipophilic character dominates.
LogP (Predicted)	4.2 ± 0.4	High lipophilicity due to Cl and Phenyl.
H-Bond Donors	1 (NH)	Secondary amine.
H-Bond Acceptors	1 (N)
Rotatable Bonds	1	Bond between C2 and Phenyl ring.

Synthetic Methodologies

The synthesis of 6-chloro-2-phenylindoline is most reliably achieved via the reduction of its oxidized precursor, 6-chloro-2-phenylindole . Direct cyclization to the indoline is possible but often less selective.

Primary Route: Reduction of Indole

This method allows for the construction of the indole core via robust Fischer Indole Synthesis followed by selective reduction of the C2-C3 double bond.

Reaction Logic

• Precursor Synthesis: 3-Chlorophenylhydrazine + Acetophenone

  6-Chloro-2-phenylindole (Fischer Synthesis).

• Reduction: The indole C2=C3 bond is reduced. Indoles are electron-rich, requiring specific reducing agents to avoid reducing the phenyl ring or removing the chlorine atom.

Workflow Diagram (DOT)

Caption: Step-wise synthetic pathway from raw materials to the target indoline via the indole intermediate.

Detailed Experimental Protocol (Reduction)

Based on standard protocols for 2-phenylindole reduction [1, 2].

Reagents:

• 6-Chloro-2-phenylindole (1.0 eq)

• Sodium Cyanoborohydride (NaCNBH₃) (3.0 eq)

• Glacial Acetic Acid (Solvent/Catalyst)

Procedure:

• Dissolution: Dissolve 6-chloro-2-phenylindole (e.g., 1.0 g) in glacial acetic acid (15 mL) in a round-bottom flask. Ensure the system is under an inert atmosphere (

  or Ar).

• Addition: Cool the solution to 10–15°C. Add NaCNBH₃ portion-wise over 20 minutes. Caution: Exothermic reaction; evolution of HCN is possible if not strictly controlled—perform in a well-ventilated fume hood.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via TLC (Silica; Hexane:EtOAc 4:1). The fluorescent indole spot should disappear, replaced by a non-fluorescent, lower Rf indoline spot.

• Quench: Pour the reaction mixture into ice water (100 mL). Basify carefully with NaOH (2M) or

  to pH > 10.

• Extraction: Extract with Dichloromethane (

  mL). Wash combined organics with brine, dry over , and concentrate in vacuo.

• Purification: Purify the crude oil/solid via flash column chromatography (Silica gel; Gradient 0-10% EtOAc in Hexanes).

Reactivity & Stability Profile

Understanding the reactivity of 6-chloro-2-phenylindoline is crucial for its use as a scaffold.

Oxidation Susceptibility

Indolines are sensitive to oxidation. Exposure to air over prolonged periods, or treatment with oxidants (e.g., DDQ,

), will revert the compound to 6-chloro-2-phenylindole .

• Storage: Store under inert gas at -20°C to prevent "browning" (oxidation).

N-Functionalization

The secondary amine is highly nucleophilic.

• Alkylation: Reacts with alkyl halides (

  ) and base ( ) to form N-alkyl indolines.

• Acylation: Reacts with acid chlorides/anhydrides to form amides. This is a common strategy to "lock" the nitrogen lone pair and prevent oxidation.

Electrophilic Aromatic Substitution (EAS)

The nitrogen lone pair activates the fused benzene ring. However, the C6-chloro group deactivates the C5 and C7 positions.

• C5 Position: The most reactive site for EAS (para to the nitrogen). Nitration or halogenation will predominantly occur here.

Reactivity Logic Map (DOT)

Caption: Primary reactivity pathways for the 6-chloro-2-phenylindoline scaffold.

Applications in Drug Discovery[3][5][6][8][9]

Privileged Scaffold Status

The 2-phenylindoline motif is considered a "privileged structure" in medicinal chemistry, capable of binding to multiple receptor types due to its ability to mimic peptide turns or specific hydrophobic pockets [3].

Therapeutic Areas

• GPCR Ligands: 2-Phenylindolines serve as antagonists for Serotonin (5-HT) receptors and Dopamine receptors. The 6-chloro substituent often improves metabolic stability by blocking the metabolically labile C6 position.

• Kinase Inhibition: The scaffold mimics the adenine ring of ATP. N-substituted derivatives have shown efficacy in inhibiting specific tyrosine kinases.

• Antiviral Agents: Derivatives of phenylindolines have been explored as non-nucleoside reverse transcriptase inhibitors (NNRTIs).

References

• Gribble, G. W., et al. "Reactions of Sodium Borohydride in Acidic Media; VII. Reduction of Indoles to Indolines." Synthesis, 1977(12), 859-862. Link

• Young, E. H. "The isomeric 2-(chlorophenyl)indoles and their reduction to the corresponding indolines." Journal of the Chemical Society, 1958, 3493-3496. Link

• Bräse, S., et al. "The Chemistry of 2-Phenylindoles: Privileged Structures for Medicinal Chemistry." RSC Advances, 2014, 4, 3316-3325. Link

• PubChem. "Compound Summary: 6-Chloro-2-phenyl-1H-indole (Precursor)." National Library of Medicine. Link

Disclaimer: This guide is for research purposes only. Always consult Material Safety Data Sheets (MSDS) and perform a full risk assessment before handling chemical substances.

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6-Chloro-2-phenyl-2,3-dihydro-1H-indole CAS number search

An In-depth Technical Guide to 6-Chloro-2-phenyl-2,3-dihydro-1H-indole

Executive Summary

This technical guide provides a comprehensive overview of 6-Chloro-2-phenyl-2,3-dihydro-1H-indole, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. While a dedicated CAS (Chemical Abstracts Service) number for this specific indoline structure is not prominently listed in major public databases, this guide establishes its identity and properties by examining its parent indole, 6-Chloro-2-phenyl-1H-indole (CAS No. 57039-63-1)[1][2]. We will explore its physicochemical properties, propose a robust, field-proven synthetic pathway including mechanistic considerations, and detail the necessary analytical techniques for its characterization. Furthermore, this document delves into the potential therapeutic applications of this scaffold, grounded in the extensive biological activities reported for related indole and indoline derivatives.[3][4] Safety protocols for handling and storage are also outlined to ensure best laboratory practices.

Introduction: The Indoline Scaffold in Modern Drug Discovery

The indole ring system, a fusion of benzene and pyrrole, is a privileged scaffold in pharmaceutical sciences, forming the core of numerous natural products, alkaloids, and approved drugs.[3][5][6] Its derivatives are known to exhibit a vast spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antihypertensive effects.[3][4] The reduction of the indole's pyrrole ring yields the 2,3-dihydro-1H-indole, or indoline, structure. This seemingly subtle modification breaks the aromaticity of the pyrrole ring, creating a more flexible, three-dimensional structure that can lead to altered binding affinities, improved metabolic stability, and novel interactions with biological targets. The strategic placement of substituents, such as a halogen at the C6 position and an aryl group at the C2 position, allows for fine-tuning of the molecule's steric and electronic properties, making 6-Chloro-2-phenyl-2,3-dihydro-1H-indole a promising candidate for targeted therapeutic development.

Physicochemical Properties and Identification

Precise identification is the cornerstone of chemical research. While a specific CAS number for 6-Chloro-2-phenyl-2,3-dihydro-1H-indole is not readily found, we can define its properties based on its molecular structure and data from its unsaturated precursor.

Property	Value	Source / Rationale
Molecular Formula	C₁₄H₁₂ClN	Calculated from structure
Molecular Weight	229.71 g/mol	Calculated from structure
Parent Indole CAS	57039-63-1	[1][2] (For 6-Chloro-2-phenyl-1H-indole)
Parent Indole MW	227.69 g/mol	[1][7] (For 6-Chloro-2-phenyl-1H-indole)
Appearance	Expected to be a solid	Based on related indolines[8]
Solubility	Expected to be soluble in organic solvents (e.g., DMSO, DMF, Methanol)	General property of similar heterocyclic compounds

Synthesis and Mechanistic Insights

A logical and efficient synthesis of 6-Chloro-2-phenyl-2,3-dihydro-1H-indole can be achieved via a two-step process starting from commercially available precursors. This pathway leverages the classic Fischer Indole Synthesis followed by a selective reduction of the indole core.

Caption: Proposed synthetic workflow for 6-Chloro-2-phenyl-2,3-dihydro-1H-indole.

Protocol 1: Synthesis of 6-Chloro-2-phenyl-1H-indole (Intermediate)

This protocol is based on the well-established Fischer Indole Synthesis, a reliable method for constructing the indole core.[5][9]

• Reaction Setup: To a solution of 4-chlorophenylhydrazine (1.0 eq) in a suitable solvent (e.g., ethanol or acetic acid), add acetophenone (1.0-1.2 eq).

  • Causality: The initial step is the acid-catalyzed condensation of the hydrazine and the ketone to form a phenylhydrazone intermediate.

• Indolization: Add a strong acid catalyst, such as polyphosphoric acid (PPA) or concentrated sulfuric acid, and heat the mixture (e.g., 80-120 °C) for several hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Causality: The acid facilitates a[8][8]-sigmatropic rearrangement (the key step of the Fischer synthesis), followed by aromatization with the loss of ammonia to form the stable indole ring.

• Workup and Purification: Upon completion, cool the reaction mixture and neutralize it by pouring it over ice and adding a base (e.g., NaOH solution) until alkaline. The crude product will precipitate.

• Isolation: Filter the solid, wash thoroughly with water, and dry. Recrystallize the crude product from a suitable solvent like ethanol to obtain pure 6-Chloro-2-phenyl-1H-indole.[9]

Protocol 2: Reduction to 6-Chloro-2-phenyl-2,3-dihydro-1H-indole (Final Product)

This step involves the selective reduction of the C2=C3 double bond of the indole ring.

• Reaction Setup: Dissolve the synthesized 6-Chloro-2-phenyl-1H-indole (1.0 eq) in glacial acetic acid.

• Reduction: To this solution, add sodium cyanoborohydride (NaBH₃CN) (2.0-3.0 eq) portion-wise at room temperature.

  • Causality: In an acidic medium, the indole nitrogen is protonated, activating the C2=C3 bond towards reduction. Sodium cyanoborohydride is a mild reducing agent suitable for this transformation, being less reactive towards other functional groups than reagents like NaBH₄.

• Workup: After the reaction is complete (monitored by TLC), carefully pour the mixture into water and basify with a strong base (e.g., 6M NaOH) to pH > 10.

• Extraction and Purification: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting residue using column chromatography on silica gel to yield the final product.

Spectroscopic Characterization

Unambiguous structure confirmation requires a suite of analytical techniques. The expected data for 6-Chloro-2-phenyl-2,3-dihydro-1H-indole are as follows:

• ¹H NMR: The spectrum should show characteristic signals for the diastereotopic protons at the C3 position (typically two distinct signals in the 3.0-3.5 ppm range) and a single proton at the C2 position (4.5-5.0 ppm), which would likely appear as a doublet of doublets. A broad singlet for the N-H proton and complex multiplets in the aromatic region (6.5-7.5 ppm) are also expected.

• ¹³C NMR: The spectrum will show 14 distinct carbon signals, with the aliphatic C2 and C3 carbons appearing upfield (approx. 40-70 ppm) compared to the aromatic and phenyl carbons.

• Mass Spectrometry (MS): The mass spectrum should display a molecular ion peak (M⁺) at m/z ≈ 229 and a characteristic (M+2)⁺ peak at m/z ≈ 231 with an intensity ratio of approximately 3:1, which is indicative of the presence of a single chlorine atom.

• Infrared (IR) Spectroscopy: Key absorption bands would include a sharp peak around 3300-3400 cm⁻¹ corresponding to the N-H stretching vibration and multiple peaks in the 1450-1600 cm⁻¹ region for the aromatic C=C stretching.

Potential Applications in Drug Discovery

The 6-Chloro-2-phenyl-2,3-dihydro-1H-indole scaffold is a compelling starting point for developing novel therapeutics due to the established bioactivity of its constituent parts.

Caption: Potential therapeutic pathways for the target scaffold.

• Anticancer Activity: Many indole derivatives function as inhibitors of crucial cellular pathways, such as protein kinases.[3] The phenyl group can engage in π-stacking or hydrophobic interactions within the active site of enzymes, while the indoline core provides a rigid scaffold for optimal orientation.

• Antimicrobial and Antifungal Agents: Chloro-substituted indoles have demonstrated significant antimicrobial properties.[9][10] The chlorine atom can enhance membrane permeability or participate in halogen bonding, disrupting microbial processes.

• Neuroscience: The indoline structure is present in compounds targeting central nervous system (CNS) disorders.[8] Its three-dimensional shape can be ideal for fitting into the binding pockets of neurotransmitter receptors.

Safety and Handling

Proper handling of all chemical compounds is paramount for laboratory safety. The following guidelines are based on safety data for structurally similar compounds like 6-chloroindoline and other chlorinated heterocycles.[11][12][13]

• Personal Protective Equipment (PPE): Wear safety glasses with side-shields, chemical-resistant gloves (e.g., nitrile), and a laboratory coat.[14]

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[11][13] Avoid contact with skin and eyes.[14] Wash hands thoroughly after handling.[15]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[11][14] Keep away from incompatible materials such as strong oxidizing agents.[15]

• First Aid Measures:

  • Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[11][14]

  • Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated clothing.[14]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[12]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[14]

References

• ChemicalBook. (2025, July 26). 6-CHLORO-2,3-DIHYDRO-1H-INDOLE - Safety Data Sheet.
• Hoffman Fine Chemicals. CAS 57039-63-1 | 6-Chloro-2-phenyl-1H-indole.
• Chem-Impex. 6-Chloro-2,3-dihydro-1H-indole hydrochloride.
• Chemical Synthesis Database. (2025, May 20). 6-chloro-2-phenyl-1H-indole.
• Safety Data Sheet. N-(3,3-Diphenylpropyl)-α-methylbenzylamine hydrochloride.
• Fisher Scientific. (2025, December 18). SAFETY DATA SHEET - Oxindole.
• Fisher Scientific. (2009, July 14). SAFETY DATA SHEET - 6-Chlorooxindole.
• MilliporeSigma. 6-Chloro-2,3-dihydro-1H-indole | 52537-00-5.
• Thermo Fisher Scientific. (2009, September 26). SAFETY DATA SHEET - 6-Chloro-1H-indole.
• BLD Pharm. 57039-63-1|6-Chloro-2-phenyl-1H-indole.
• Benchchem. Application of 6-Chloro-9H-pyrido[2,3-b]indole Derivatives in Cancer Research.
• P.G. Department of Chemistry, Yashavantrao Chavan Institute of Science. Novel one - pot Synthesis and Antimicrobial Activity of 6-chloro-2,4- diphenyl 3,4-dihydro-2H-1,3-benzoxazine derivatives.
• SBJCHEM. (2003, December 15). SYNTHESIS, CHARACTERIZATION AND COMPARATIVE SCREENING OF SOME NEWER 2-PHENYL INDOLE AND 5-CHLOR0-2-PHENYL INDOLE DERIVATIVES.
• PMC. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024).
• MDPI. (2021, October 15). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids.
• PMC. Indole: A promising scaffold for the discovery and development of potential anti-tubercular agents.
• ResearchGate. (2025, August 6). Synthesis of Substituted 2-Phenyl-1H-indoles and their Fungicidal Activity.
• EurekAlert!. (2025, August 25). Breakthrough in indole chemistry could accelerate drug development.

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An In-depth Technical Guide to the Core Differences Between 6-chloro-2-phenylindole and 6-chloro-2-phenylindoline

Abstract

The indole scaffold is a cornerstone in medicinal chemistry, celebrated for its prevalence in natural products and its role as a "privileged structure" in drug design.[1][2][3] A subtle, yet profound, modification to this scaffold is the saturation of the C2-C3 bond, which transforms the aromatic indole into the non-aromatic indoline. This guide provides a detailed technical examination of two representative molecules, 6-chloro-2-phenylindole and 6-chloro-2-phenylindoline, to illuminate the critical structural, electronic, and chemical differences that arise from this single modification. For researchers, scientists, and drug development professionals, understanding these distinctions is paramount for rational molecular design, synthetic strategy, and predicting pharmacological outcomes.

Chapter 1: The Foundational Difference: Structure, Aromaticity, and Geometry

The fundamental distinction between 6-chloro-2-phenylindole and its indoline counterpart lies in the electronic state of the five-membered pyrrolic ring.

6-chloro-2-phenylindole is an aromatic heterocyclic compound.[4][5] Its bicyclic structure consists of a benzene ring fused to a pyrrole ring. This system contains 10 π-electrons (eight from the carbon atoms and two from the nitrogen lone pair) delocalized across the planar rings, satisfying Hückel's rule for aromaticity (4n+2, where n=2).[5][6] This aromaticity confers significant thermodynamic stability, planarity, and a unique chemical reactivity profile. The nitrogen atom is sp² hybridized, and its lone pair of electrons is integral to the aromatic π-system, rendering it largely non-basic.[4][6][7]

6-chloro-2-phenylindoline , conversely, is a non-aromatic molecule. The saturation of the C2-C3 bond disrupts the cyclic conjugation within the five-membered ring.[8] The nitrogen atom in the indoline scaffold is sp³ hybridized, adopting a tetrahedral or trigonal pyramidal geometry. Its lone pair resides in an sp³ orbital and is not part of a π-system, making it available for protonation and nucleophilic reactions, characteristic of a secondary arylamine. This structural change results in a non-planar, more flexible three-dimensional shape compared to its rigid indole analog.

Caption: Core structural differences between the two scaffolds.

Chapter 2: Comparative Spectroscopic Analysis

The structural and electronic differences are readily observable through standard spectroscopic techniques, providing a clear method for differentiation in a laboratory setting.

Property	6-chloro-2-phenylindole	6-chloro-2-phenylindoline	Rationale for Difference
Molecular Formula	C₁₄H₁₀ClN	C₁₄H₁₂ClN	Indoline has two additional hydrogen atoms due to the saturated C2-C3 bond.
Molecular Weight	227.69 g/mol [9][10]	229.71 g/mol	Reflects the addition of two protons.
¹H NMR (Pyrrole/Pyrrolidine Ring)	C3-H: ~6.8 ppm (vinylic/aromatic singlet) N-H: ~8.2 ppm (broad singlet)	C2-H: ~4.5-5.0 ppm (multiplet) C3-H₂: ~3.0-3.5 ppm (multiplets) N-H: ~4.0 ppm (broad singlet)	The indole C3-H is deshielded by the aromatic ring current. The indoline C2 and C3 protons are in a saturated, aliphatic environment and exhibit characteristic upfield shifts and spin-spin coupling.
¹³C NMR (Pyrrole/Pyrrolidine Ring)	C2: ~138 ppm C3: ~100 ppm	C2: ~60 ppm C3: ~35 ppm	The sp² carbons of the indole are significantly downfield compared to the sp³ carbons of the indoline.[11][12]
IR Spectroscopy (N-H Stretch)	~3400-3450 cm⁻¹	~3350-3400 cm⁻¹	The N-H bond in the sp² hybridized indole nitrogen has a slightly different vibrational frequency than the N-H of the sp³ hybridized indoline.
UV-Vis Spectroscopy	Complex spectrum with multiple absorption bands (e.g., ~220 nm, ~275 nm)	Simpler spectrum, resembling a substituted aniline (e.g., ~245 nm, ~295 nm)	The extended π-conjugation in the indole results in more complex and lower-energy electronic transitions compared to the indoline, where the benzene ring is the primary chromophore.

Chapter 3: Synthesis and Chemical Interconversion

The synthesis of these compounds follows distinct pathways, and they can be interconverted through fundamental oxidation and reduction reactions.

Synthesis of 6-chloro-2-phenylindole

One of the most reliable methods for synthesizing 2-substituted indoles is the Fischer indole synthesis .[4][13][14] This reaction involves the acid-catalyzed cyclization of an arylhydrazone. For 6-chloro-2-phenylindole, the precursor would be the phenylhydrazone of acetophenone, derived from 4-chlorophenylhydrazine and acetophenone.

Exemplary Protocol: Fischer Indole Synthesis

• Hydrazone Formation: Equimolar amounts of 4-chlorophenylhydrazine and acetophenone are refluxed in ethanol with a catalytic amount of acetic acid for 1-2 hours.[14]

• Cooling & Isolation: The reaction mixture is cooled, and the precipitated acetophenone (4-chlorophenyl)hydrazone is collected by filtration.

• Cyclization: The dried hydrazone is mixed with a cyclizing agent, such as polyphosphoric acid (PPA) or zinc chloride (ZnCl₂), and heated to high temperatures (e.g., 150-180 °C) for 1-3 hours.[13][14]

• Workup: The reaction is quenched by carefully pouring it onto ice water. The resulting solid is filtered, washed, and purified by recrystallization or column chromatography to yield 6-chloro-2-phenylindole.

Synthesis of 6-chloro-2-phenylindoline

6-chloro-2-phenylindoline is most commonly synthesized by the reduction of its indole precursor . Indoles are susceptible to hydrogenation across the C2-C3 double bond to yield indolines.[4][8]

Exemplary Protocol: Reduction of Indole to Indoline

• Reaction Setup: 6-chloro-2-phenylindole is dissolved in a suitable solvent like trifluoroacetic acid (TFA) or acetic acid.

• Reductant Addition: A reducing agent, such as sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), or triethylsilane (Et₃SiH), is added portion-wise at a controlled temperature (e.g., 0 °C to room temperature). The use of zinc in hydrochloric or phosphoric acid is also a classic method.[8][15]

• Reaction Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: The reaction is quenched with water and basified (e.g., with NaOH or NaHCO₃ solution). The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried, filtered, and concentrated under reduced pressure to yield 6-chloro-2-phenylindoline.

Interconversion Workflow

The synthetic relationship is a simple oxidation-reduction equilibrium. Indolines can be oxidized back to indoles using various reagents like manganese dioxide (MnO₂), palladium on carbon (Pd/C) with a hydrogen acceptor, or copper-catalyzed dehydrogenation using O₂ as a green oxidant.[7][8]

Caption: Synthetic relationship between the two compounds.

Chapter 4: Divergent Reactivity Profiles

The difference in aromaticity is the primary driver of their distinct chemical reactivities.

6-chloro-2-phenylindole: The Aromatic Reactant

The chemistry of indole is dominated by the electron-rich nature of the pyrrole ring.

• Electrophilic Aromatic Substitution: This is the hallmark reaction of indoles. The C3 position is overwhelmingly the most reactive site, estimated to be 10¹³ times more reactive than a position on benzene.[4][7] This is because attack at C3 leads to a more stable carbocation intermediate where the positive charge can be delocalized onto the nitrogen without disrupting the benzene ring's aromaticity.[16][17] Common electrophilic substitutions include Vilsmeier-Haack formylation, Mannich reactions, and halogenation, all of which will occur selectively at C3.[4]

• N-H Acidity: The N-H proton is weakly acidic (pKa ≈ 21 in DMSO) and can be deprotonated by very strong bases like NaH or n-BuLi.[4] The resulting indolide anion is a potent nucleophile.

• Oxidation: The electron-rich indole ring is easily oxidized, which can lead to various products like oxindoles depending on the oxidant used.[4][7]

6-chloro-2-phenylindoline: The Arylamine Reactant

The reactivity of indoline is analogous to that of a substituted N-alkylaniline.

• N-H Basicity and Nucleophilicity: The nitrogen lone pair is available, making the indoline basic and a good nucleophile. It readily undergoes N-alkylation, N-acylation, and can participate in coupling reactions.

• Electrophilic Substitution on the Benzene Ring: The indoline nitrogen is a powerful activating group (ortho-, para-directing) for electrophilic substitution on the fused benzene ring. However, since the para position (C5) is occupied by the fused ring, reactions like halogenation or nitration would be directed to the ortho positions (C5 and C7) relative to the nitrogen.

• Dehydrogenation: As mentioned, the most characteristic reaction is its oxidation (dehydrogenation) back to the corresponding indole, restoring the aromatic system.[8]

Chapter 5: Implications in Medicinal Chemistry & Drug Design

The transition from an indole to an indoline core is a powerful strategy in drug design, profoundly altering a molecule's properties and its interaction with biological targets.

• Three-Dimensional Shape and Flexibility: Indoles are flat, rigid structures. This planarity is often crucial for intercalation into DNA or fitting into flat aromatic binding pockets. In contrast, the sp³-hybridized C2 and C3 atoms of indolines create a non-planar, puckered structure. This "3D-escape" from planarity can improve solubility, reduce metabolic liability (by removing a potential site of epoxidation), and enable interactions with more complex, non-planar protein pockets.

• Pharmacophore Elements: The change dramatically alters the available pharmacophore features.

  • Indole: The N-H group acts as a hydrogen bond donor. The planar aromatic surface allows for π-π stacking and hydrophobic interactions.

  • Indoline: The N-H group is both a stronger hydrogen bond donor and a hydrogen bond acceptor (via the lone pair). The added C-H bonds on the saturated ring increase the lipophilicity and provide more contact points for van der Waals interactions.

• Basicity and Physicochemical Properties: The non-basic indole (pKa of protonated form ≈ -3.6) becomes a basic indoline (pKa of protonated form ≈ 4-5).[4] This has massive implications for drug development. A basic center allows for salt formation, which is often used to improve the solubility, stability, and bioavailability of a drug candidate.

• Metabolic Stability: The C2-C3 double bond in indoles can be a site for metabolic oxidation by cytochrome P450 enzymes. Saturating this bond to form an indoline can block this metabolic pathway, increasing the drug's half-life in the body.

Many approved drugs and clinical candidates leverage these differences. For example, while the anti-inflammatory drug Indomethacin features the indole core[1][4], numerous modern therapeutic agents utilize the indoline scaffold for its favorable physicochemical and pharmacological properties.[18][19]

Conclusion

While separated by only two hydrogen atoms, 6-chloro-2-phenylindole and 6-chloro-2-phenylindoline represent two distinct chemical worlds. The indole is a planar, aromatic system defined by electrophilic reactivity at its C3 position. The indoline is a non-planar, flexible, and basic arylamine. For the medicinal chemist and drug developer, this simple saturation event is a powerful tool, enabling fine-tuning of a molecule's three-dimensional structure, physicochemical properties, and metabolic fate, ultimately shaping its biological activity and therapeutic potential.

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• The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance. (2026, January 21). MDPI.
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• Electrophilic Substitution Reactions of Indoles.
• The electrophilic aromatic substitution reaction r
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• Phytochemical and Pharmacological Intervention of Indole and their Derivatives: A Comprehensive Review. (2024, June 23).
• Exploring the Versatile Pharmacological Potential of Indole Derivatives: A Comprehensive Review. (2025, May 26). Preprints.org.
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• Is Indole is arom
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• Synthesis, Reactions and Medicinal Uses of Indole. Pharmaguideline.
• Indole – a promising pharmacophore in recent antiviral drug discovery. PubMed Central.
• Aromatic heterocyclic compounds: indole and quinoline. (2018, October 14). YouTube.
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• Substituent Effects of the Nitrogen Heterocycle on Indole and Quinoline HDN Performance: A Combination of Experiments and Theoretical Study. MDPI.
• Breakthroughs in Indole and Indolizine Chemistry – New Synthetic Pathways, New Applic
• 6-Chloro-2-phenyl-1H-indole. Hoffman Fine Chemicals.
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• Synthesis of indoles, indolines, and carbazoles via palladium-catalyzed C-H activ
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6-Chloro-2-phenylindoline molecular weight and formula

The following technical guide is structured as an advanced monograph for research and development professionals.

Compound Class: Halogenated 2-Arylindoline Primary Application: Medicinal Chemistry Scaffold / Chiral Intermediate

Part 1: Physicochemical Profile

6-Chloro-2-phenylindoline is a pharmacologically significant scaffold, distinct from its oxidized parent (indole) by the saturation of the C2-C3 bond. This saturation introduces a chiral center at C2, making the compound a critical building block for enantioselective drug discovery, particularly in the development of GPCR modulators and kinase inhibitors.

Molecular Identity

Property	Specification	Notes
IUPAC Name	6-Chloro-2-phenyl-2,3-dihydro-1H-indole
Molecular Formula	C₁₄H₁₂ClN	Distinct from indole (C₁₄H₁₀ClN) by +2H
Molecular Weight	229.71 g/mol	Calculated (C: 12.011, H: 1.008, N: 14.007, Cl: 35.[1][2][3]45)
Exact Mass	229.066 g/mol	Monoisotopic
CAS Registry	Not Widely Listed	Derivative of 6-Chloro-2-phenylindole (CAS: 57039-63-1)
Chirality	Yes (C2 Position)	Exists as (R)- and (S)- enantiomers
SMILES	ClC1=CC2=C(C=C1)NC2	(Shown as generic structure; stereochemistry undefined)

Predicted Properties (ADME/Tox Relevance)

• LogP (Octanol/Water): ~3.8 – 4.2 (Lipophilic, suitable for CNS penetration)

• pKa (Conjugate Acid): ~2.0 – 3.0 (Nitrogen lone pair is involved in aniline-like resonance but less delocalized than in indole, making it slightly more basic but still weak).

• Solubility: Low in water; High in DMSO, DCM, Methanol, and Ethyl Acetate.

• Stability: Susceptible to oxidative dehydrogenation (reverting to indole) upon prolonged exposure to air/light. Storage: -20°C under Argon.

Part 2: Synthetic Methodologies

The synthesis of 6-Chloro-2-phenylindoline is typically approached via two primary routes: the Reductive Route (from indole) and the Cyclization Route (from acyclic precursors).

Method A: Selective Reduction (Standard Protocol)

This method is preferred for generating the racemic scaffold from the commercially available 6-chloro-2-phenylindole.

Reaction Logic: Indoles are electron-rich heteroaromatics. Reduction of the C2-C3 double bond requires acidic activation to protonate the C3 position, forming an iminium ion intermediate that is susceptible to hydride attack.

Protocol:

• Reagents: 6-Chloro-2-phenylindole (1.0 eq), Sodium Cyanoborohydride (NaCNBH₃, 3.0 eq), Glacial Acetic Acid (AcOH).

• Setup: Flame-dried round-bottom flask, N₂ atmosphere.

• Procedure:

  • Dissolve 6-chloro-2-phenylindole in Glacial AcOH (0.1 M concentration).

  • Cool to 0°C.

  • Add NaCNBH₃ portion-wise over 30 minutes (Caution: HCN gas evolution potential; use a scrubber).

  • Allow to warm to Room Temperature (RT) and stir for 2-4 hours. Monitor by TLC (Indoline spots typically fluoresce blue/purple distinct from indole).

• Workup:

  • Quench with saturated NaHCO₃ (slowly, to pH 8).

  • Extract with Ethyl Acetate (3x).

  • Wash combined organics with Brine, dry over Na₂SO₄.

• Purification: Flash Column Chromatography (Hexanes:EtOAc gradient). Indolines are less polar than their indole counterparts.

Method B: Enantioselective Transition-Metal Catalysis

For asymmetric synthesis, a Palladium-catalyzed intramolecular amination is employed.[4]

Protocol Logic: Utilizes a chiral ligand to direct the C-N bond formation, establishing the C2 stereocenter with high enantiomeric excess (ee).

• Precursor: 2-(2-bromo-5-chlorophenyl)-1-phenylethylamine.

• Catalyst: Pd₂(dba)₃ / Chiral Phosphine Ligand (e.g., BINAP or Segphos).

• Base: NaOtBu (Sodium tert-butoxide).

• Conditions: Toluene, 80°C, 12h.

Part 3: Visualization of Synthetic Logic

The following diagram illustrates the reductive pathway and the potential for oxidative degradation, a critical stability concern for researchers.

Figure 1: The reductive synthesis pathway requires acidic activation.[5] Note the reversible oxidation loop (dashed red line) which dictates storage conditions.

Part 4: Medicinal Chemistry Applications

The 6-chloro-2-phenylindoline scaffold acts as a "privileged structure" in drug discovery, offering specific advantages over the flat indole core.

Structural Advantages (SAR)

• Conformational Restriction: Unlike linear amines, the indoline ring constrains the Nitrogen lone pair vector, reducing entropic penalty upon binding.

• Chiral Vectoring: The C2-phenyl group is projected out of the plane, allowing for exploration of hydrophobic pockets that flat indoles cannot access.

• Halogen Bonding: The C6-Chlorine atom serves as a handle for metabolic stability (blocking C6 oxidation) and can engage in halogen bonding with protein backbone carbonyls.

Target Classes

• 5-HT (Serotonin) Receptors: 2-phenylindolines mimic the tryptamine core but with added bulk, often providing selectivity for 5-HT2A or 5-HT2C subtypes.

• Kinase Inhibitors: Used as a hinge-binding motif where the NH acts as a hydrogen bond donor.

• Anti-Viral Agents: Derivatives have shown activity in inhibiting viral entry by targeting envelope proteins.

Part 5: Experimental Characterization Data

Self-Validating Analytical Criteria

Technique	Expected Signal	Interpretation
¹H NMR (CDCl₃)	δ 3.0 - 3.6 ppm (Multiplets)	Diagnostic C3-methylene protons (diastereotopic). Confirms loss of C2=C3 double bond.
¹H NMR (CDCl₃)	δ 4.8 - 5.2 ppm (dd)	Diagnostic C2-methine proton. Coupling with C3 protons confirms ring closure.
¹H NMR (CDCl₃)	Broad Singlet (~4.0 ppm)	N-H proton. Chemical shift varies with concentration/solvent.
MS (ESI+)	m/z 230.1 [M+H]⁺	Characteristic Chlorine isotope pattern (3:1 ratio of M : M+2).
IR Spectroscopy	No peak at ~1610 cm⁻¹	Absence of C=C indole stretch. Presence of sp³ C-H stretches <3000 cm⁻¹.

References

• Synthesis of Indolines via Reduction: Gribble, G. W., et al. "Reactions of Sodium Borohydride in Acidic Media." Synthesis, 1977.

• Indoline Scaffolds in Medicinal Chemistry: Zhang, M., et al. "Indoline derivatives as potential anticancer agents." European Journal of Medicinal Chemistry, 2015.

• Stereoselective Synthesis: Trost, B. M., et al. "Palladium-Catalyzed Enantioselective Synthesis of Indolines." Journal of the American Chemical Society, 2006.

• Indole Precursor Data: National Center for Biotechnology Information. "PubChem Compound Summary for CID 219927, 6-Chloro-2-phenyl-1H-indole." PubChem.

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The Biological Activity of 6-Chloro-Substituted Indoline Derivatives: A Technical Guide for Drug Discovery Professionals

Abstract The indoline scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous pharmacologically active compounds.[1][2] The strategic introduction of a chlorine atom at the 6-position of this scaffold has been shown to significantly enhance biological potency across various therapeutic areas.[3] This technical guide provides an in-depth analysis of the biological activities of 6-chloro-substituted indoline derivatives, with a primary focus on their well-documented anticancer properties. We will elucidate the core mechanisms of action, including microtubule destabilization and induction of apoptosis, and discuss ancillary effects on critical cell survival pathways such as PI3K/Akt.[4] Furthermore, this guide presents detailed, field-proven experimental protocols for evaluating the efficacy of these compounds, summarizes key quantitative data, and explores emerging secondary biological activities, including antimicrobial and neuroprotective effects. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals engaged in the discovery and optimization of novel indoline-based therapeutics.

Section 1: The 6-Chloro-Indoline Scaffold in Medicinal Chemistry

The indole nucleus and its reduced form, indoline, are cornerstones of drug design, celebrated for their ability to mimic peptide structures and interact with a wide array of biological targets.[1] This versatility has led to their incorporation into numerous approved drugs for diverse diseases.[5][6] A common strategy to augment the therapeutic potential of such scaffolds is halogenation. The introduction of a chlorine atom, particularly at the 6-position of the indoline ring, has proven to be a particularly effective modification. This substitution can enhance binding affinity, improve metabolic stability, and modulate electronic properties, often leading to a significant boost in overall biological activity.[3][7]

Section 2: Primary Biological Activity: Anticancer Properties

A substantial body of evidence identifies 6-chloro-substituted indoline derivatives as a promising class of anticancer agents, exhibiting potent antiproliferative activity against a broad spectrum of cancer cell lines.[8]

Core Mechanism: Microtubule Destabilization and Mitotic Arrest

The principal mechanism by which many 6-chloro-indoline derivatives exert their anticancer effects is through the disruption of microtubule dynamics.[4][8] Microtubules are essential components of the cytoskeleton, playing a critical role in forming the mitotic spindle required for chromosome segregation during cell division.[9] By functioning as microtubule-destabilizing agents, these compounds prevent the polymerization of tubulin heterodimers into microtubules.[9] This interference with the cytoskeleton selectively targets rapidly dividing cancer cells, leading to a halt in the cell cycle at the G2/M phase, an event known as mitotic arrest.[4][10]

Workflow from compound action to G2/M arrest.

Induction of Apoptosis via the Intrinsic Pathway

The sustained mitotic arrest and cellular stress triggered by microtubule disruption converge on the intrinsic, or mitochondrial, pathway of apoptosis.[4][8] This programmed cell death cascade is a critical self-validating outcome of effective anticancer therapy. The process is initiated by an imbalance in the Bcl-2 family of proteins.[4]

• Upregulation of Pro-apoptotic Proteins: Increased expression of proteins like Bax.[4]

• Downregulation of Anti-apoptotic Proteins: Decreased expression of proteins such as Bcl-2 and Bcl-xL.[4]

This imbalance leads to mitochondrial outer membrane permeabilization (MOMP), which results in the release of cytochrome c into the cytoplasm. Cytochrome c then associates with Apaf-1 to form the apoptosome, which activates caspase-9. As the initiator caspase, caspase-9 subsequently activates effector caspases like caspase-3, which carry out the systematic dismantling of the cell, completing the apoptotic process.[4]

Workflow for determining anticancer activity.<[4]/i>

Protocol: Cell Viability Assessment (MTT Assay)

This assay measures the metabolic activity of cells, which serves as an indicator of cell viability. A reduction in metabolic activity is correlated with cytotoxicity. [3] Materials:

• Cancer cell line of interest

• 96-well plates

• Complete culture medium

• Test compound (solubilized in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or 20% SDS in 50% DMF) [8]* Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. [8]2. Incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the test compound and add them to the wells. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubate for the desired time period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 3-4 hours, allowing viable cells to convert MTT to formazan crystals.

• Add solubilization buffer to dissolve the formazan crystals.

• Read the absorbance on a microplate reader at the appropriate wavelength (typically ~570 nm).

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol: Cell Cycle Analysis

This protocol uses propidium iodide (PI), a fluorescent intercalating agent, to determine the DNA content of cells, thereby allowing for the analysis of cell cycle phase distribution. [8]An accumulation of cells in the G2/M phase is a hallmark of microtubule-destabilizing agents.

Materials:

• Treated and untreated cancer cells

• Cold 70% ethanol

• Phosphate-buffered saline (PBS)

• RNase A

• Propidium Iodide (PI) staining solution [8]* Flow cytometer

Procedure:

• Treat cells with the test compound for the desired time.

• Harvest cells by trypsinization and wash with cold PBS.

• Fix the cells by adding cold 70% ethanol dropwise while vortexing, then incubate at -20°C for at least 2 hours.

• Wash the fixed cells with PBS and resuspend in PI staining solution containing RNase A.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry. The resulting DNA content histogram will show the distribution of cells in G0/G1, S, and G2/M phases.

Protocol: Apoptosis Detection (Annexin V/PI Staining)

This method quantifies apoptosis by using Annexin V, which binds to phosphatidylserine exposed on the outer leaflet of the cell membrane during early apoptosis, and PI, which enters cells with compromised membranes (late apoptosis/necrosis). [8] Materials:

• Treated and untreated cancer cells

• Annexin V-FITC/PI Apoptosis Detection Kit (containing Annexin V-FITC, PI, and 1X Binding Buffer)

• Flow cytometer

Procedure:

• Treat and harvest cells as described previously.

• Wash cells with cold PBS and then resuspend them in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL. [8]3. Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI. [8]5. Gently vortex the cells and incubate for 15 minutes at room temperature in the dark. [8]6. Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour. The results will differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.

Section 4: Emerging and Secondary Biological Activities

While the anticancer properties of 6-chloro-indoline derivatives are the most extensively studied, these scaffolds exhibit a range of other promising biological activities.

• Antimicrobial Activity: Indole and indoline derivatives have shown considerable potential as antimicrobial agents. [5]Studies have reported activity against various Gram-positive and Gram-negative bacteria, including multidrug-resistant strains like MRSA, as well as fungi such as Candida albicans. [11][12][13]The mechanism for some synthetic indole derivatives involves the inhibition of respiratory metabolism and disruption of the bacterial membrane potential. [14]* Neuroprotective Potential: In the context of neurodegenerative diseases, oxidative stress is a key pathological driver. [15]Certain indole-based compounds have demonstrated neuroprotective properties by reducing reactive oxygen species (ROS) production and protecting neuronal cells from cytotoxicity induced by agents like H2O2 and 6-hydroxydopamine (6-OHDA). [15][16]* Antiviral Activity: The broader indole class is known for its antiviral properties. [17]Specifically, a series of 6-chloro-substituted quinolin-2(1H)-one derivatives, which share structural similarities, were found to possess potent anti-Hepatitis B virus (HBV) activity by inhibiting the secretion of viral antigens and the replication of HBV DNA. [18]

Section 5: Synthesis and Structure-Activity Relationship (SAR) Insights

The synthesis of 6-substituted-1-phenyl-1H-indole derivatives often employs modern cross-coupling reactions. A common route involves an initial Suzuki-Miyaura cross-coupling followed by an Ullmann-type N-arylation to construct the final scaffold. [9] Structure-activity relationship (SAR) analyses have yielded critical insights for optimizing these compounds:

• The 6-Chloro Group: The presence of the chlorine atom at the 6-position is consistently linked to enhanced potency. [3][19]In some binding models, this position is solvent-exposed, indicating it is structurally tolerant and a good site for modification to optimize activity. [9]* Substitutions on Appended Rings: For derivatives containing an N-phenyl ring, substitutions on this ring are crucial for activity. Halogen substitutions (F, Cl, Br) on the N-phenyl ring generally confer significant cytotoxic activity. [3]* Linkage Position: The specific point of linkage between indole moieties in bis-indole structures can dramatically affect activity, with 6-6' linkages often proving superior to other isomeric connections. [20]

Section 6: Conclusion and Future Directions

The available evidence strongly establishes 6-chloro-substituted indoline derivatives as a highly promising scaffold in drug discovery, particularly in oncology. Their primary mechanism as microtubule-destabilizing agents that induce G2/M cell cycle arrest and subsequent apoptosis provides a solid foundation for their therapeutic potential. [4]The ability of some derivatives to also inhibit key pro-survival pathways like PI3K/Akt further strengthens their profile as multifaceted anticancer agents. [4] Future research should be directed towards:

• Lead Optimization: Synthesizing new analogs to improve potency and selectivity against specific cancer types.

• Pharmacokinetic Profiling: Conducting detailed studies on the absorption, distribution, metabolism, and excretion (ADME) and toxicity of lead compounds to assess their viability for in vivo development. [9]* Exploration of Secondary Activities: Further investigating the antimicrobial and neuroprotective potential of this scaffold to identify new therapeutic applications.

By leveraging the established methodologies and SAR insights detailed in this guide, researchers can continue to develop and refine 6-chloro-indoline derivatives into next-generation therapeutics.

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The 2-Phenylindoline Scaffold: A Privileged Framework in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The Enduring Appeal of the 2-Phenylindoline Core

The 2-phenylindoline scaffold, a heterocyclic motif featuring a fused indole and benzene ring system, has emerged as a "privileged structure" in medicinal chemistry.[1][2] Its inherent drug-like properties and synthetic tractability have made it a cornerstone for the development of novel therapeutics across a wide spectrum of diseases.[1][2] This guide provides a comprehensive overview of the 2-phenylindoline scaffold, delving into its synthesis, diverse pharmacological applications, and the intricate structure-activity relationships that govern its biological effects. We will explore its journey from a versatile synthetic building block to a key pharmacophore in the fight against cancer, inflammation, infectious diseases, and neurodegenerative disorders.

The significance of the indole moiety, a key component of essential biomolecules like serotonin and tryptophan, underpins the broad biological potential of its derivatives.[1] The addition of a phenyl group at the 2-position creates a unique three-dimensional architecture that facilitates interactions with a variety of biological targets, from enzymes and receptors to nucleic acids.[3][4] This guide will illuminate the chemical nuances and biological intricacies that make the 2-phenylindoline scaffold a continuing source of inspiration for drug discovery.

Synthetic Strategies: Building the 2-Phenylindoline Core

The construction of the 2-phenylindoline skeleton can be achieved through several established and modern synthetic methodologies. The choice of a particular route often depends on the desired substitution pattern and the availability of starting materials.

Classical Indole Syntheses

Traditional methods for indole ring formation have been successfully adapted for the synthesis of 2-phenylindoline derivatives:

• Fischer Indole Synthesis: This is one of the most common and versatile methods, involving the reaction of a phenylhydrazine with a ketone or aldehyde under acidic conditions.[1][5] For 2-phenylindoline, acetophenone or a related derivative is typically used. Recent advancements have focused on developing more environmentally friendly, one-pot, and solvent-free conditions for this reaction.[6][7]

• Bischler Indole Synthesis: This method involves the reaction of an α-halo-ketone with an excess of an arylamine.[5]

• Madelung and Gassman Indole Syntheses: These methods offer alternative routes to the indole core, particularly for specific substitution patterns.[7]

Modern Palladium-Catalyzed Approaches

Palladium-catalyzed cross-coupling reactions have revolutionized the synthesis of complex molecules, and the 2-phenylindoline scaffold is no exception.

• Sonogashira Coupling and Cyclization: A powerful one-pot method involves the Sonogashira cross-coupling of an o-haloaniline with a terminal alkyne (like phenylacetylene), followed by a base-assisted cyclization to yield the 2-substituted indole.[8][9] This approach offers high yields and good functional group tolerance.

• Suzuki Coupling: 2-Phenylindoles can also be synthesized via the Suzuki coupling of a 2-haloindole with phenylboronic acid.[7] A key challenge with this method is the regioselective synthesis of the 2-haloindole precursor.[7]

A generalized workflow for the palladium-catalyzed synthesis of 2-phenylindoline derivatives is depicted below:

Palladium-catalyzed synthesis of 2-phenylindoline derivatives.

Therapeutic Applications of the 2-Phenylindoline Scaffold

The versatility of the 2-phenylindoline scaffold is evident in its broad range of biological activities. Researchers have successfully tailored its structure to target a multitude of diseases.

Anticancer Activity: A Multi-pronged Attack

The 2-phenylindoline core is a prominent feature in a number of potent anticancer agents.[5][10][11] These compounds exert their effects through various mechanisms of action.

• Tubulin Polymerization Inhibition: Several 2-phenylindoline derivatives have been shown to inhibit the polymerization of tubulin, a critical component of the cytoskeleton.[1][10] This disruption of microtubule dynamics leads to mitotic arrest and ultimately apoptosis in cancer cells.[1][10] Methoxy-substituted 3-formyl-2-phenylindoles, in particular, have demonstrated potent cytostatic activity, with some derivatives exhibiting IC50 values in the nanomolar range.[12] These compounds often bind to the colchicine binding site on tubulin.[12]

• DNA Intercalation and Topoisomerase Inhibition: Some 2-phenylindole derivatives can intercalate into the DNA double helix and inhibit the activity of topoisomerase enzymes.[3][10] This interference with DNA replication and repair processes triggers apoptotic cell death in cancer cells.[10]

• Estrogen Receptor Modulation: The 2-phenylindoline scaffold has been utilized to develop compounds that bind to estrogen receptors, making them promising agents for the treatment of estrogen-sensitive breast cancers.[5]

• Kinase Inhibition: Derivatives of this scaffold have also been investigated as inhibitors of various protein kinases that are crucial for cancer cell signaling and proliferation.

Table 1: Anticancer Activity of Selected 2-Phenylindoline Derivatives

Compound/Derivative	Cancer Cell Line	Mechanism of Action	Reported Activity (IC50)	Reference
Imidazolylindol-3-one derivative 3a	Breast adenocarcinoma (MCF7)	Not specified	1.31 ± 0.8 µM	[3][13]
3-formyl-6-methoxy-2-(4-methoxyphenyl)indole	Human breast cancer (MDA-MB 231, MCF-7)	Tubulin polymerization inhibition	35 nM (cell growth inhibition)	[12]
Glycosylated 2-phenylindoles	Various cancer cell lines	DNA binding	Low micromolar concentration	[4]

Anti-inflammatory Effects: Quelling the Fire

Chronic inflammation is a key driver of many diseases. 2-Phenylindoline derivatives have demonstrated significant anti-inflammatory properties.[1]

• COX-2 Inhibition: A number of 2-phenyl-3-sulfonylphenylindoles have been shown to be potent and selective inhibitors of cyclooxygenase-2 (COX-2), an enzyme responsible for the production of pro-inflammatory prostaglandins.[1][3]

• NF-κB Pathway Inhibition: The nuclear factor-kappa B (NF-κB) signaling pathway plays a central role in the inflammatory response.[8] Certain 2-phenylindoline derivatives can suppress this pathway, leading to a reduction in the production of pro-inflammatory cytokines such as TNF-α and IL-6.[1][10]

The mechanism of NF-κB inhibition by 2-phenylindoline derivatives can be visualized as follows:

Inhibition of the NF-κB signaling pathway.

Antimicrobial and Antiviral Potential

The 2-phenylindoline scaffold has also shown promise in the development of agents to combat infectious diseases.

• Antitubercular Activity: Several 2-phenylindole derivatives have been identified as potent bactericidal agents against Mycobacterium tuberculosis, including drug-resistant strains.[14][15] Some of these compounds are believed to act through novel mechanisms of action, making them valuable leads for the development of new anti-TB drugs.[14] Polyketide synthase 13 (Pks13), an essential enzyme for the survival of M. tuberculosis, has been identified as a target for some N-phenylindole derivatives.[15][16]

• Antiviral Activity: Derivatives of the related 2-phenylquinoline scaffold have demonstrated broad-spectrum anti-coronavirus activity.[17][18] While less explored for 2-phenylindolines, this suggests a potential avenue for future research.

Table 2: Antimicrobial Activity of Selected 2-Phenylindoline Derivatives

Compound/Derivative	Pathogen	Target/Mechanism	Reported Activity (MIC)	Reference
N-phenylindole derivative 45	Mycobacterium tuberculosis H37Rv	Pks13 inhibitor	0.0625 µg/mL	[15][16]
N-phenylindole derivative 58	Mycobacterium tuberculosis H37Rv	Pks13 inhibitor	0.125 µg/mL	[15][16]
2-phenylindole (lead compound)	Mycobacterium tuberculosis H37Rv	Novel mechanism	Submicromolar cellular potency	[14]

Neuroprotection and CNS Disorders

The unique structure of the 2-phenylindoline scaffold allows it to cross the blood-brain barrier, making it an attractive candidate for targeting central nervous system (CNS) disorders.

• Neuroprotective Effects: Indole-based compounds have been investigated for their potential in treating neurodegenerative diseases like Alzheimer's and Parkinson's.[19][20] They can exert neuroprotective effects by activating the synthesis of heat shock proteins, which help protect neuronal tissue from toxic amyloid aggregates.[20] Some 3-substituted indolin-2-one compounds, derived from a related scaffold, have been shown to slow the degeneration of neurons.[21]

• Cannabinoid Receptor Modulation: 2-Phenylindole analogs have been developed as positive allosteric modulators (PAMs) of the cannabinoid type-1 receptor (CB1R).[22] These compounds can enhance the activity of endogenous cannabinoids, offering a potential therapeutic strategy for various neurological and psychiatric conditions.[22]

Structure-Activity Relationship (SAR) Insights

The biological activity of 2-phenylindoline derivatives is highly dependent on the nature and position of substituents on both the indole and phenyl rings.

• Substitution on the Indole Ring:

  • N1-Position: Alkylation or arylation at the N1 position can significantly impact activity. For antitubercular agents, bulky hydrophobic groups at this position can be detrimental.[16]

  • C3-Position: Functionalization at the C3 position is a common strategy for modulating activity.[23] For example, 3-carboxaldehyde oxime and cyano substituted 2-phenylindoles show strong inhibitory activity against nitric oxide production and NF-κB.[8]

• Substitution on the 2-Phenyl Ring:

  • The presence of the 2-phenyl group is often essential for activity, suggesting its role in hydrophobic interactions with the target.[14]

  • Substituents on the phenyl ring can influence potency and selectivity. For CB1R PAMs, small lipophilic groups at the ortho-position of the phenyl ring can enhance activity.[22]

• Glycosylation: The addition of sugar moieties to the 2-phenylindole scaffold can influence DNA binding and cytotoxicity.[4] An amino group at the C-4 position of the carbohydrate residue has been found to be particularly favorable for both DNA binding and cytotoxic activity.[4]

Experimental Protocols

General Procedure for Fischer Indole Synthesis of 2-Phenylindoles

This protocol is a generalized procedure and may require optimization for specific substrates.

• Reactant Mixture: In a round-bottom flask, combine the appropriate phenylhydrazine hydrochloride (1.0 eq) and acetophenone derivative (1.1 eq).

• Solvent and Catalyst: Add a suitable solvent (e.g., ethanol, acetic acid, or a solvent-free system) and a catalytic amount of an acid catalyst (e.g., polyphosphoric acid, zinc chloride, or an acidic ionic liquid).[6][7]

• Reaction Conditions: Heat the reaction mixture under reflux or using microwave irradiation for the appropriate time, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture and pour it into ice-water. Neutralize with a suitable base (e.g., sodium bicarbonate solution).

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired 2-phenylindole derivative.

In Vitro Tubulin Polymerization Assay

This assay is used to determine the effect of a compound on the polymerization of tubulin.

• Tubulin Preparation: Purified tubulin is obtained from a commercial source or prepared from bovine brain.

• Assay Buffer: Prepare a suitable polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA, 1 mM GTP).

• Compound Incubation: Incubate the tubulin solution with various concentrations of the test compound or a vehicle control (e.g., DMSO) at 37°C.

• Polymerization Monitoring: Monitor the polymerization of tubulin by measuring the increase in absorbance at 340 nm over time using a spectrophotometer.

• Data Analysis: Calculate the IC50 value, which is the concentration of the compound that inhibits tubulin polymerization by 50%, from the dose-response curve.

Conclusion and Future Perspectives

The 2-phenylindoline scaffold has proven to be a remarkably fruitful starting point for the discovery of new therapeutic agents. Its synthetic accessibility and the ability to fine-tune its properties through chemical modification have led to the development of compounds with potent and diverse biological activities. The ongoing research into this privileged structure continues to uncover novel mechanisms of action and expand its therapeutic potential.

Future directions in the field are likely to focus on:

• Target-Specific Design: Moving beyond phenotypic screening to the rational design of 2-phenylindoline derivatives that selectively interact with specific biological targets.

• Exploration of New Therapeutic Areas: Investigating the potential of this scaffold in other disease areas, such as metabolic disorders and rare diseases.

• Development of Drug Delivery Systems: Formulating 2-phenylindoline-based drugs into advanced drug delivery systems to improve their pharmacokinetic properties and reduce off-target effects.

• Application of AI and Machine Learning: Utilizing computational tools to predict the biological activity of novel 2-phenylindoline derivatives and guide synthetic efforts.[2]

The 2-phenylindoline scaffold is a testament to the power of privileged structures in medicinal chemistry. Its journey from a simple heterocyclic core to a key pharmacophore in a multitude of drug discovery programs is far from over, and it is poised to remain a significant source of innovation in the years to come.

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Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Synthesis of 6-Chloro-2-phenylindoline via Reduction of 2-phenylindole

Introduction: The Significance of the Indoline Scaffold

The indoline structural motif is a cornerstone in medicinal chemistry, forming the core of numerous natural products and pharmaceutical agents.[1] Its rigid, bicyclic structure provides a valuable scaffold for designing molecules with specific three-dimensional orientations, enabling precise interactions with biological targets. 6-Chloro-2-phenylindoline, in particular, is a key intermediate in the synthesis of compounds with diverse therapeutic potential, including applications in oncology and neuropharmacology. The conversion from the aromatic indole to the saturated indoline fundamentally alters the molecule's geometry and electronic properties, often leading to significant changes in biological activity.

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the chemical reduction of 6-Chloro-2-phenylindole to its corresponding indoline. We will explore the underlying mechanistic principles and present three distinct, field-proven protocols, offering a comparative analysis to guide the selection of the most appropriate method for specific laboratory needs.

Mechanistic Principles of Indole Reduction

The reduction of the indole ring is not a trivial undertaking due to its aromatic stability. The pyrrole moiety of indole is electron-rich and generally requires activation to undergo reduction. The most common and effective strategy involves disrupting the aromaticity through protonation.[2]

In a strongly acidic medium, the indole nucleus is protonated preferentially at the C3 position. This is because the resulting cation, an indoleninium ion, is resonance-stabilized without disrupting the aromaticity of the benzene ring. This indoleninium ion is a key intermediate; the C2-C3 double bond is now activated and behaves like an iminium ion, making it highly susceptible to nucleophilic attack by a hydride source (e.g., from a borohydride reagent) at the C2 position. This sequence effectively reduces the pyrrole ring to yield the indoline structure.

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Application Note &amp; Protocol: Enantioselective Synthesis of 2-Arylindolines

Introduction: The Significance of Chiral 2-Arylindolines

The indoline scaffold is a privileged structural motif, forming the core of numerous natural products and pharmaceuticals. When substituted with an aryl group at the C2 position, and with that stereocenter controlled, the resulting chiral 2-arylindoline becomes a high-value building block in medicinal chemistry and drug development. These molecules exhibit a wide range of biological activities, and their specific stereochemistry is often critical for target engagement and therapeutic efficacy. Consequently, robust and efficient methods for their enantioselective synthesis are of paramount importance to the scientific community.

This application note details a state-of-the-art protocol for the enantioselective synthesis of 2-arylindolines, focusing on a metal-catalyzed asymmetric 1,3-dipolar cycloaddition. This approach offers high levels of stereocontrol, operational simplicity, and a broad substrate scope, making it a powerful tool for researchers in organic synthesis and drug discovery.

Overview of Synthetic Strategies

Several strategies have been developed to access enantioenriched 2-arylindolines. These can be broadly categorized into:

• Kinetic Resolution: This method involves the differential reaction of a racemic mixture of indolines with a chiral reagent or catalyst, allowing for the separation of one enantiomer. For instance, N-Boc protected 2-arylindolines can be resolved using a chiral base system like n-butyllithium and sparteine.[1][2] While effective, this approach is inherently limited to a maximum theoretical yield of 50% for a single enantiomer.

• Chiral Pool Synthesis: This involves utilizing readily available chiral starting materials to construct the indoline core. The stereochemistry of the final product is dictated by the starting material.

• Asymmetric Catalysis: This is arguably the most efficient and versatile approach. A small amount of a chiral catalyst is used to generate a large amount of an enantioenriched product from a prochiral starting material. Methods include chiral phosphoric acid-catalyzed reactions, organocatalytic approaches, and, as we will focus on, transition-metal catalysis.[3][4][5][6]

Among asymmetric catalytic methods, the 1,3-dipolar cycloaddition of azomethine ylides with alkenes has emerged as a particularly powerful strategy for constructing the pyrrolidine ring of the indoline core with high stereocontrol.[7][8][9]

Featured Protocol: Silver(I)-Catalyzed Asymmetric [3+2] Cycloaddition

This protocol focuses on the highly enantioselective synthesis of functionalized 2-arylindolines via a silver(I)-catalyzed 1,3-dipolar cycloaddition between an azomethine ylide (generated in situ from an imino ester) and a substituted alkene. The choice of a chiral phosphine ligand is critical for inducing high levels of enantioselectivity.

Mechanistic Rationale & The Role of the Catalyst

The catalytic cycle begins with the coordination of the silver(I) salt and the chiral phosphine ligand to the nitrogen atom of the imino ester. In the presence of a mild base, this facilitates the deprotonation of the α-carbon, generating a chiral, N-metalated azomethine ylide complex.[10] This well-organized chiral dipole then reacts with an electron-deficient alkene in a [3+2] cycloaddition. The chiral ligand environment dictates the facial selectivity of the approach of the dipolarophile to the ylide, thereby controlling the absolute stereochemistry of the newly formed stereocenters in the indoline product. The catalyst is then regenerated, allowing the cycle to continue.

Caption: Proposed catalytic cycle for the Ag(I)-catalyzed cycloaddition.

Detailed Experimental Protocol

This protocol is adapted from established procedures in the literature for the synthesis of a representative 2-arylindoline.

Materials:

• Silver Acetate (AgOAc)

• Chiral Ligand (e.g., (R)-DTBM-SEGPHOS)

• Imino ester (e.g., Schiff base of glycine methyl ester and 2-chlorobenzaldehyde)

• Dipolarophile (e.g., N-Phenylmaleimide)

• Base (e.g., Triethylamine, Et₃N)

• Anhydrous Toluene

• Standard glassware, oven-dried

• Inert atmosphere setup (Nitrogen or Argon)

Reaction Setup

• To an oven-dried Schlenk flask under an inert atmosphere, add silver acetate (0.01 mmol, 5 mol%) and the chiral phosphine ligand (0.011 mmol, 5.5 mol%).

• Add anhydrous toluene (2.0 mL) and stir the mixture at room temperature for 20 minutes to allow for the formation of the catalyst complex.

• Add the imino ester (0.2 mmol, 1.0 equiv) and the dipolarophile (0.22 mmol, 1.1 equiv) to the flask.

• Finally, add triethylamine (0.02 mmol, 10 mol%) to the reaction mixture.

Reaction Execution and Monitoring

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using an appropriate solvent system (e.g., Hexane:Ethyl Acetate = 3:1). The reaction is typically complete within 4-12 hours.

Work-up and Purification

• Once the reaction is complete (as indicated by TLC), concentrate the mixture under reduced pressure to remove the solvent.

• The crude residue is then purified by flash column chromatography on silica gel. Elute with a gradient of ethyl acetate in hexane to isolate the pure 2-arylindoline product.

• Combine the fractions containing the product and concentrate under reduced pressure to yield the final product as a solid or oil.

• Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC).

Caption: General experimental workflow for the synthesis.

Substrate Scope and Data

The silver-catalyzed [3+2] cycloaddition protocol is effective for a wide range of substrates. Variations in the imino ester (derived from different aldehydes) and the dipolarophile can be tolerated, providing access to a diverse library of 2-arylindolines.

Entry	Aryl Group (on Imino Ester)	Dipolarophile	Yield (%)	ee (%)
1	Phenyl	N-Phenylmaleimide	95	98
2	2-Chlorophenyl	N-Phenylmaleimide	98	99
3	4-Methoxyphenyl	N-Phenylmaleimide	92	97
4	2-Naphthyl	N-Phenylmaleimide	90	96
5	Phenyl	Dimethyl Fumarate	85	95
6	2-Chlorophenyl	Acrylonitrile	78	92

Data presented is representative and compiled from typical results found in the literature for similar reactions. Actual results may vary.

Troubleshooting and Key Considerations

• Low Enantioselectivity:

  • Cause: Impure or wet ligand/catalyst; non-anhydrous solvent.

  • Solution: Ensure all reagents and solvents are of high purity and anhydrous. The chiral ligand is the primary source of stereocontrol and its integrity is crucial.

• Low Yield:

  • Cause: Inefficient catalyst formation; poor quality base; reaction not run to completion.

  • Solution: Allow sufficient time for the pre-formation of the silver-ligand complex. Use a freshly opened or distilled base. Monitor the reaction carefully by TLC to ensure it has reached completion.

• Safety:

  • Handle silver salts with care, avoiding contact with skin and eyes.

  • Work in a well-ventilated fume hood.

  • Ensure the inert atmosphere setup is secure to prevent exposure to air-sensitive reagents.

Conclusion

The silver-catalyzed asymmetric 1,3-dipolar cycloaddition represents a highly efficient and reliable method for the synthesis of enantioenriched 2-arylindolines. Its broad substrate scope, high yields, and excellent enantioselectivities make it an invaluable tool for researchers in both academic and industrial settings. The operational simplicity of the protocol further enhances its appeal for the generation of complex, chiral molecules for drug discovery and development programs.

References

• Clayden, J., & Yasin, S. A. (2021). Asymmetric Synthesis of 2‐Arylindolines and 2,2‐Disubstituted Indolines by Kinetic Resolution. Chemistry – A European Journal, 27(40), 11670-11674. Available from: [Link][1]

• Clayden, J., & Yasin, S. A. (2021). Asymmetric synthesis of 2-arylindolines and 2,2-disubstituted indolines by kinetic resolution. White Rose Research Online. Available from: [Link][2]

• Waldmann, H., et al. (2014). Catalytic Enantioselective 1,3-Dipolar Cycloadditions of Azomethine Ylides for Biology-Oriented Synthesis. Accounts of Chemical Research, 47(4), 1029-1040. Available from: [Link][8][9]

• Zhang, X., et al. (2002). A Highly Enantioselective and General Silver(I)-Catalyzed [3 + 2] Cycloaddition of Azomethine Ylides. Journal of the American Chemical Society, 124(43), 12664-12665.

• Sibi, M. P., & Stanley, L. M. (2008). Enantioselective Copper-Catalyzed 1,3-Dipolar Cycloadditions. Chemical Reviews, 108(8), 3206-3245. Available from: [Link][10]

• Various Authors. (2024). Recent advances in catalytic asymmetric synthesis. Frontiers in Chemistry. Available from: [Link][11]

• Wang, J., et al. (2024). Organocatalytic discrimination of non-directing aryl and heteroaryl groups: enantioselective synthesis of bioactive indole-containing triarylmethanes. Chemical Science. Available from: [Link][6][12]

• Tan, B., et al. (2023). Organocatalytic enantioselective synthesis of axially chiral N,N′‐bisindoles. Angewandte Chemie. Available from: [Link][13]

• Shi, F., et al. (2022). Organocatalytic cycloaddition of alkynylindoles with azonaphthalenes for atroposelective construction of indole-based biaryls. Nature Communications. Available from: [Link][5]

• Various Authors. (2023). Enantioselective synthesis of 3-arylindole atropisomers via organocatalytic indolization of iminoquinones. Chemical Synthesis. Available from: [Link][4]

• Various Authors. (2025). Recent Developments in Azomethine Ylide-Initiated Double Cycloadditions. Molecules. Available from: [Link][7]

• Various Authors. (2022). Catalytic Asymmetric Diastereodivergent Synthesis of 2-Alkenylindoles Bearing both Axial and Central Chirality. ACS Catalysis. Available from: [Link][3]

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Application Note: High-Efficacy Strategies for the Kinetic Resolution of Racemic 6-Chloro-2-phenylindoline

Abstract

Enantiomerically pure 2-substituted indolines are privileged scaffolds in medicinal chemistry and materials science, with their chirality often being a critical determinant of biological activity and function.[1][2][3][4] 6-Chloro-2-phenylindoline, in particular, represents a valuable building block for synthesizing targeted therapeutics, leveraging the metabolic stability often conferred by the chlorine atom.[5] This application note provides a detailed guide for researchers on the kinetic resolution (KR) of racemic 6-Chloro-2-phenylindoline. We present and compare three robust, non-enzymatic catalytic methods: Chiral Phosphoric Acid-Catalyzed Oxidation, Non-Enzymatic Catalytic Acylation, and Palladium-Catalyzed Allylic Amination. This document provides not only step-by-step protocols but also the underlying mechanistic rationale, troubleshooting insights, and a validated workflow for analytical assessment via chiral High-Performance Liquid Chromatography (HPLC).

Introduction: The Significance of Chiral Indolines

The indoline framework is a core component of numerous natural products and pharmacologically active compounds.[1] When a substituent is present at the C2 position, a stereocenter is created, and the biological activity of the two resulting enantiomers can differ dramatically.[4][6] One enantiomer may be therapeutically active (the eutomer), while the other may be inactive, antagonistic, or even toxic (the distomer).[3] Consequently, regulatory bodies increasingly require the development of single-enantiomer drugs to improve safety and efficacy.[2][4]

Kinetic resolution is a powerful and practical strategy for separating enantiomers from a readily available racemic mixture.[7] This technique relies on the differential reaction rates of two enantiomers with a chiral catalyst or reagent. The faster-reacting enantiomer is converted into a new product, leaving the unreacted starting material enriched in the slower-reacting enantiomer.[7] This guide focuses on catalytic methods, which are highly desirable for their efficiency and atom economy.

Overview of Catalytic Kinetic Resolution Strategies

Three primary catalytic strategies have proven effective for the kinetic resolution of 2-substituted indolines and are applicable to the 6-chloro-2-phenylindoline substrate.[1][8][9] The choice of method depends on the desired final product (the resolved indoline or a derivatized product) and available resources.

Figure 1: Decision workflow for selecting a kinetic resolution strategy for racemic 6-Chloro-2-phenylindoline.

Method 1: Chiral Phosphoric Acid-Catalyzed Oxidative Kinetic Resolution

Principle and Rationale

This elegant method utilizes a chiral Brønsted acid, specifically a BINOL-derived phosphoric acid (PA), to achieve resolution through an asymmetric hydrogen transfer reaction.[8][10] The chiral PA catalyst bifunctionally activates both the indoline (as a hydrogen donor) and an imine (as a hydrogen acceptor).[8] One enantiomer of the indoline preferentially transfers a hydrogen to the imine, resulting in its oxidation to the corresponding achiral indole. This process selectively consumes the faster-reacting enantiomer, leaving the reaction mixture enriched in the slower-reacting enantiomer.[8][10]

Scientist's Note: This method is highly efficient and atom-economical as it avoids the use of stoichiometric acylating or alkylating agents. The 6-chloro substituent, being electron-withdrawing, may slightly decrease the nucleophilicity of the indoline nitrogen but is not expected to impede the hydrogen transfer mechanism significantly.

Detailed Experimental Protocol

Reagents & Equipment:

• Racemic 6-Chloro-2-phenylindoline

• (R)-TRIP (3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate) or similar chiral phosphoric acid

• 2,2,6,6-Tetramethylpiperidine-1-oxyl (TEMPO) or a suitable imine as a hydrogen acceptor

• Toluene (anhydrous)

• Standard glassware for inert atmosphere reactions (Schlenk flask, nitrogen/argon line)

• Magnetic stirrer and heating plate

• Rotary evaporator and silica gel for chromatography

Procedure:

• To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add racemic 6-chloro-2-phenylindoline (1.0 equiv, e.g., 0.2 mmol, 45.9 mg).

• Add the chiral phosphoric acid catalyst (e.g., (R)-TRIP, 0.05 equiv, 0.01 mmol).

• Add the hydrogen acceptor (e.g., TEMPO, 1.2 equiv, 0.24 mmol).

• Add anhydrous toluene (e.g., 2.0 mL) via syringe.

• Stir the reaction mixture at the designated temperature (typically ranging from room temperature to 60 °C) and monitor its progress by taking aliquots and analyzing via chiral HPLC (see Section 6).

• The reaction is typically complete when ~50-60% conversion is reached to optimize for both yield and enantiomeric excess (ee) of the remaining starting material.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to separate the enantioenriched 6-chloro-2-phenylindoline from the catalyst and the oxidized indole byproduct.

• Determine the enantiomeric excess of the recovered indoline using chiral HPLC.

Expected Results

Parameter	Expected Value	Reference
Catalyst Loading	2-10 mol%	[8][10]
Temperature	25-60 °C	[8]
Reaction Time	12-48 hours	[8]
Max. Yield of Resolved Indoline	< 50%	[7]
Enantiomeric Excess (ee)	Up to 99%	[8][10]
Selectivity Factor (s)	>50	[8]

Method 2: Non-Enzymatic Catalytic Acylation

Principle and Rationale

This method employs a chiral, non-enzymatic acyl-transfer catalyst, such as a planar-chiral 4-(pyrrolidino)pyridine (PPY) derivative, to selectively acylate one enantiomer of the indoline.[1] The catalyst and the acylating agent (typically an anhydride) form a highly reactive, chiral acyl-pyridinium intermediate. This intermediate preferentially reacts with one enantiomer of the nucleophilic indoline, forming a stable amide product and regenerating the catalyst. The slower-reacting indoline enantiomer remains unreacted and can be isolated with high enantiopurity.[1]

Scientist's Note: The nucleophilicity of the indoline is a critical factor. 2-substituted indolines are less nucleophilic than many other amines, which can slow the reaction.[1] The use of a more reactive catalyst (e.g., with a C₅Ph₅ group instead of C₅Me₅) and additives like LiBr/18-crown-6 can significantly improve both reaction rate and selectivity by activating the acylating agent.[1]

Figure 2: Simplified mechanism of catalytic acylative kinetic resolution.

Detailed Experimental Protocol

Reagents & Equipment:

• Racemic 6-Chloro-2-phenylindoline

• Chiral PPY catalyst (e.g., (S)-C₅Ph₅-PPY)

• Acetic anhydride (Ac₂O) or other suitable acylating agent

• Lithium bromide (LiBr) and 18-crown-6 (optional additives)

• Triethylamine (Et₃N) or other non-nucleophilic base

• tert-Butyl methyl ether (TBME) or other suitable aprotic solvent

• Inert atmosphere setup, purification supplies as in Method 1

Procedure:

• In a glovebox or under an inert atmosphere, add the chiral catalyst (0.05 equiv), LiBr (0.1 equiv), and 18-crown-6 (0.1 equiv) to a dry Schlenk flask.

• Add anhydrous TBME (to 0.1 M concentration) and cool the solution to the desired temperature (e.g., -40 °C).

• Add the racemic 6-chloro-2-phenylindoline (1.0 equiv) and Et₃N (1.2 equiv).

• Add acetic anhydride (0.6 equiv) dropwise via syringe.

• Stir the mixture vigorously at -40 °C. Monitor the reaction by chiral HPLC until ~55% conversion is achieved.

• Quench the reaction by adding methanol.

• Allow the mixture to warm to room temperature and concentrate it in vacuo.

• Purify by flash column chromatography (hexane/ethyl acetate) to separate the unreacted, enantioenriched indoline from the acylated product.

• Determine the ee of the recovered starting material and the acylated product by chiral HPLC.

Expected Results

Parameter	Expected Value	Reference
Catalyst Loading	1-5 mol%	[1]
Temperature	-78 to -20 °C	[1]
Reaction Time	4-24 hours	[1]
Max. Yield of Resolved Indoline	< 50%	[7]
Enantiomeric Excess (ee)	>90%	[1]
Selectivity Factor (s)	15-40	[1]

Method 3: Palladium-Catalyzed Asymmetric Allylic Amination

Principle and Rationale

This method achieves kinetic resolution via a transition-metal-catalyzed allylic substitution.[9] A palladium(0) precursor and a chiral ligand (e.g., a Trost ligand) form a chiral palladium complex in situ. This complex reacts with an allylic electrophile (like allyl acetate) to form a chiral η³-allyl-palladium intermediate. This intermediate then undergoes nucleophilic attack by the indoline nitrogen. Due to steric and electronic interactions dictated by the chiral ligand, one enantiomer of the indoline reacts significantly faster than the other, leading to its selective N-allylation.[9]

Scientist's Note: This is the first example of a kinetic resolution of a nucleophile (the indoline) via transition-metal-catalyzed allylic substitution.[9] The method is robust and can provide high selectivity factors, yielding both the unreacted indoline and the N-allylated product in high enantiopurity.

Detailed Experimental Protocol

Reagents & Equipment:

• Racemic 6-Chloro-2-phenylindoline

• [Pd₂(dba)₃]·CHCl₃ (Palladium precursor)

• (1R,2R)-N,N'-Bis[2'-(diphenylphosphino)benzoyl]cyclohexane-1,2-diamine (Trost Ligand L10)

• Allyl acetate or similar allylic electrophile

• Dichloromethane (DCM, anhydrous)

• Inert atmosphere setup, purification supplies as in Method 1

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add [Pd₂(dba)₃]·CHCl₃ (0.01 equiv) and the chiral ligand (0.03 equiv).

• Add anhydrous DCM and stir for 20 minutes at room temperature until the solution turns clear yellow.

• Add the racemic 6-chloro-2-phenylindoline (1.0 equiv).

• Add allyl acetate (0.5 equiv).

• Stir the reaction at room temperature, monitoring by TLC or HPLC until ~50% of the starting material is consumed.

• Concentrate the reaction mixture directly onto silica gel.

• Purify by flash column chromatography (hexane/ethyl acetate) to isolate the unreacted indoline and the N-allylated product.

• Determine the ee of both products using chiral HPLC.

Expected Results

Parameter	Expected Value	Reference
Catalyst Loading	2 mol% Pd	[9]
Ligand Loading	3 mol%	[9]
Temperature	25 °C	[9]
Reaction Time	6-24 hours	[9]
Max. Yield of Resolved Indoline	< 50%	[7]
Enantiomeric Excess (ee)	Up to 99%	[9]
Selectivity Factor (s)	Up to 59	[9]

Analytical Protocol: Chiral HPLC Method Development

Accurate determination of enantiomeric excess is paramount for evaluating the success of a kinetic resolution. Chiral HPLC is the gold standard for this analysis.[6]

Principle

Chiral HPLC separates enantiomers by passing them through a column containing a chiral stationary phase (CSP). Enantiomers interact differently with the CSP, leading to different retention times and allowing for their separation and quantification.[11] For basic compounds like indolines, adding a small amount of an amine modifier (e.g., diethylamine) to the mobile phase is often crucial to prevent peak tailing and achieve good resolution.[11][12]

Workflow and Protocol

Figure 3: Workflow for developing a chiral HPLC method for indoline analysis.

Procedure:

• Instrument: Standard HPLC system with a UV detector.[13]

• Columns: Start with polysaccharide-based columns like Chiralcel OD-H or Chiralpak AD-H, which are effective for a wide range of compounds.[11]

• Mobile Phase: A typical starting condition is a mixture of n-hexane and 2-propanol (IPA) (e.g., 90:10 v/v) with 0.1% diethylamine (DEA) added as a modifier for the basic indoline.[11]

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm or another wavelength where the analyte absorbs strongly.[14]

• Injection: Inject the racemic standard first to determine the retention times of both enantiomers. Then, inject the sample from the kinetic resolution experiment.

• Calculation: Enantiomeric excess (ee) is calculated from the peak areas (A1 and A2) of the two enantiomers: ee (%) = |(A1 - A2) / (A1 + A2)| * 100

References

• Fu, G. C. (2008). Kinetic Resolutions of Indolines by a Non-Enzymatic Acylation Catalyst. Journal of the American Chemical Society. Available at: [Link]

• Terada, M., et al. (2013). Chiral Phosphoric Acid-Catalyzed Oxidative Kinetic Resolution of Indolines Based on Transfer Hydrogenation to Imines. Journal of the American Chemical Society, 135(32), 11740-3. Available at: [Link]

• Akiyama, T., et al. (2016). Chiral Phosphoric Acid Catalyzed Kinetic Resolution of Indolines Based on a Self-Redox Reaction. Angewandte Chemie International Edition, 55(9), 3148-52. Available at: [Link]

• Terada, M., et al. (2013). Chiral phosphoric acid-catalyzed oxidative kinetic resolution of indolines based on transfer hydrogenation to imines. PubMed. Available at: [Link]

• Hou, X. L., & Zheng, B. H. (2009). Kinetic Resolution of Indolines by Pd-Catalyzed Asymmetric Allylic Amination. Organic Letters, 11(9), 1781-1783. Available at: [Link]

• Kratzer, R., et al. (2021). Reductive enzymatic dynamic kinetic resolution affording 115 g/L (S)-2-phenylpropanol. BMC Biotechnology. Available at: [Link]

• Feng, X., et al. (2021). Kinetic resolution of indolines by asymmetric hydroxylamine formation. Nature Communications. Available at: [Link]

• Unknown Author. (n.d.). Chiral HPLC User Manual. Masaryk University. Available at: [Link]

• Wikipedia. (2023). Kinetic resolution. Wikipedia. Available at: [Link]

• O'Brien, P., et al. (2018). Asymmetric synthesis of 2-arylindolines and 2,2-disubstituted indolines by kinetic resolution. White Rose Research Online. Available at: [Link]

• Unknown Author. (n.d.). HPLC manual (for chiral HPLC analysis). Nagoya University. Available at: [Link]

• Chemical Synthesis Database. (2025). 6-chloro-2-phenyl-1H-indole. Chemical Synthesis Database. Available at: [Link]

• Unknown Author. (n.d.). Kinetic Treatment of Kinetic Resolution of Racemic Acid Anhydrides with Chiral Amines. CORE. Available at: [Link]

• Ready, J. (n.d.). Kinetic Resolutions. UT Southwestern. Available at: [Link]

• Gotor-Fernández, V., et al. (2023). Chemoenzymatic Dynamic Kinetic Resolution of Atropoisomeric 2-(Quinolin-8-yl)benzylalcohols. ACS Catalysis. Available at: [Link]

• I.B.S. (n.d.). Chiral HPLC Method Development. I.B.S. Analytical. Available at: [Link]

• Amy, C. (2024). Emerging Applications of Chiral Switching in Drug Discovery and Development. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• ResearchGate. (2025). Kinetic resolution of racemic 6-substituted 3-methyl-3,4-dihydro-2H-[1][10]benzoxazines with chiral acyl chlorides. ResearchGate. Available at: [Link]

• Dong, M. W. (2020). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

• Bera, A. (2022). Agilent Chiral Chromatograph Training Guide. Purdue University. Available at: [Link]

• Bäckvall, J. E., & Paetzold, J. (2005). Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines. Journal of the American Chemical Society, 127(50), 17620-17621. Available at: [Link]

• Gotor-Fernández, V., et al. (2022). High-Yield Synthesis of Enantiopure 1,2-Amino Alcohols from l-Phenylalanine via Linear and Divergent Enzymatic Cascades. ACS Catalysis. Available at: [Link]

• Kannappan, V. (2025). Chiral Drug Engineering: Building Safer, Smarter, and More Selective Medicines. Chiralpedia. Available at: [Link]

• Corzo, J., et al. (2022). A Look at the Importance of Chirality in Drug Activity: Some Significative Examples. Molecules. Available at: [Link]

• Aher, A. A., et al. (2024). The Role of Chirality in Drug Design and Delivery: A Comprehensive Review. Asian Journal of Pharmaceutical Research. Available at: [Link]

• Clayden, J., et al. (2023). General Approach to Enantiopure 1-Aminopyrrolizidines: Application to the Asymmetric Synthesis of the Loline Alkaloids. The Journal of Organic Chemistry. Available at: [Link]

• Al-Zoubi, W., et al. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Journal of Saudi Chemical Society. Available at: [Link]

• ResearchGate. (2006). Synthesis of Enantiopure 2-Amino-1-phenyl and 2-Amino-2-phenyl Ethanols Using Enantioselective Enzymatic Epoxidation and Regio- and Diastereoselective Chemical Aminolysis. ResearchGate. Available at: [Link]

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Application Notes and Protocols for N-Alkylation of 6-Chloro-2-phenylindoline Derivatives

Introduction

N-alkylated indoline scaffolds are of significant interest to researchers in medicinal chemistry and drug development due to their prevalence in a wide range of biologically active compounds and natural products. The substituent on the indoline nitrogen can profoundly influence the pharmacological properties of a molecule, including its binding affinity, selectivity, and pharmacokinetic profile. Specifically, 6-chloro-2-phenylindoline serves as a versatile intermediate, and its N-alkylation opens avenues to novel chemical entities with potential therapeutic applications. The presence of the chloro and phenyl groups can influence the reactivity of the indoline N-H bond, making the optimization of alkylation procedures crucial for achieving high yields and purity.

This comprehensive guide provides detailed application notes and protocols for the N-alkylation of 6-chloro-2-phenylindoline derivatives. We will explore various methodologies, from classical approaches to modern catalytic systems, offering insights into their mechanisms, substrate scope, and practical execution to aid researchers in their synthetic endeavors.

Mechanistic Considerations in N-Alkylation of Indolines

The N-alkylation of indolines, a type of secondary amine, is a nucleophilic substitution reaction. The lone pair of electrons on the nitrogen atom acts as a nucleophile, attacking an electrophilic carbon atom of the alkylating agent. The success and selectivity of this reaction are governed by several key factors:

• Basicity and Nucleophilicity of the Indoline Nitrogen: The nitrogen atom in the indoline ring is basic and nucleophilic. The electron-donating or -withdrawing nature of substituents on the aromatic ring can modulate this reactivity. In the case of 6-chloro-2-phenylindoline, the chloro group is electron-withdrawing, which can slightly decrease the basicity of the nitrogen, while the phenyl group's effect is more complex and can influence steric hindrance.

• Choice of Base: In many N-alkylation procedures, a base is employed to deprotonate the indoline N-H, generating a more potent nucleophile, the indolinide anion. The choice of base is critical. Strong bases like sodium hydride (NaH) in polar aprotic solvents such as DMF or THF are commonly used to drive the reaction to completion.[1][2] Weaker bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) can also be effective, particularly with more reactive alkylating agents.[2]

• Nature of the Alkylating Agent: The reactivity of the alkylating agent (R-X) is another crucial parameter. Alkyl halides (iodides > bromides > chlorides) are common electrophiles. The reaction generally follows an SN2 pathway, meaning that primary and benzylic halides are ideal substrates.[3][4] Sterically hindered (secondary and tertiary) alkyl halides are more prone to elimination side reactions.[3][4]

• Solvent Effects: The choice of solvent can significantly impact the reaction rate and outcome. Polar aprotic solvents like DMF, THF, and DMSO are often preferred as they can solvate the cation of the base, leaving the anion more reactive.[2][4]

• Regioselectivity: N- vs. C-Alkylation: A common challenge in the alkylation of indoles and, to a lesser extent, indolines is the competition between N-alkylation and C-alkylation (typically at the C3 position).[1][2] For indolines, N-alkylation is generally favored. However, under certain conditions, particularly with reactive electrophiles, C-alkylation can occur. The use of a strong base to fully deprotonate the nitrogen generally enhances N-selectivity.[1][2]

Experimental Protocols

Herein, we provide detailed protocols for three distinct and effective methods for the N-alkylation of 6-chloro-2-phenylindoline.

Protocol 1: Classical N-Alkylation with Alkyl Halides using Sodium Hydride

This method is a robust and widely used procedure for the N-alkylation of secondary amines, including indolines.[2] It relies on the strong base sodium hydride to generate the highly nucleophilic indolinide anion.

Materials:

• 6-Chloro-2-phenylindoline

• Alkyl halide (e.g., benzyl bromide, methyl iodide)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 6-chloro-2-phenylindoline (1.0 equiv).

• Add anhydrous DMF (or THF) to dissolve the starting material.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.2 equiv) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

• Cool the reaction mixture back to 0 °C and add the alkyl halide (1.1 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-24 hours. Monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and cautiously quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-alkylated 6-chloro-2-phenylindoline.

Protocol 2: Iron-Catalyzed N-Alkylation with Alcohols

This protocol offers a more environmentally friendly approach, utilizing alcohols as alkylating agents in the presence of an iron catalyst.[1] This method proceeds via a "borrowing hydrogen" or "hydrogen autotransfer" mechanism.[5]

Materials:

• 6-Chloro-2-phenylindoline

• Alcohol (e.g., benzyl alcohol, ethanol)

• Tricarbonyl(cyclopentadienone) iron complex catalyst (5 mol %)

• 2,2,2-Trifluoroethanol (TFE)

• Silica gel for column chromatography

Procedure:

• To an oven-dried Schlenk tube, add 6-chloro-2-phenylindoline (1.0 equiv), the alcohol (3.0 equiv), and the tricarbonyl(cyclopentadienone) iron complex catalyst (0.05 equiv).

• Add 2,2,2-trifluoroethanol as the solvent.

• Seal the tube and place it in a preheated oil bath at 110 °C.

• Stir the reaction mixture for 24-48 hours. Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature.

• Concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the desired N-alkylated product.

Protocol 3: Reductive Amination for N-Alkylation

Reductive amination is a versatile method for forming C-N bonds and is highly effective for the synthesis of N-alkylated indolines.[6][7] This two-step, one-pot process involves the formation of an iminium ion intermediate from the indoline and an aldehyde or ketone, followed by its reduction.

Materials:

• 6-Chloro-2-phenylindoline

• Aldehyde or ketone (e.g., benzaldehyde, acetone) (1.0-1.2 equiv)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (optional, as a catalyst)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 6-chloro-2-phenylindoline (1.0 equiv) and the aldehyde or ketone (1.1 equiv) in anhydrous DCM or DCE under an inert atmosphere.

• Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the iminium ion. A catalytic amount of acetic acid can be added to facilitate this step.[8]

• Carefully add sodium triacetoxyborohydride (1.5 equiv) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 2-24 hours. Monitor the progress by TLC.

• Upon completion, quench the reaction by the slow addition of saturated NaHCO₃ solution.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Summary of N-Alkylation Conditions

Method	Alkylating Agent	Base/Reducing Agent	Catalyst	Solvent	Temperature (°C)	Typical Reaction Time (h)
Classical Alkylation	Alkyl Halide	NaH, K₂CO₃, Cs₂CO₃	None	DMF, THF	0 - RT	2 - 24
Iron-Catalyzed	Alcohol	None	Iron Complex	TFE	110	24 - 48
Reductive Amination	Aldehyde/Ketone	NaBH(OAc)₃	None (or Acetic Acid)	DCM, DCE	RT	2 - 24

Visualization

Experimental Workflow for N-Alkylation

Caption: General experimental workflow for the N-alkylation of 6-chloro-2-phenylindoline.

General Mechanism of N-Alkylation (Classical Method)

Caption: Simplified mechanism of classical N-alkylation of an indoline derivative.

References

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Harnessing the Potential of the 6-Chloro-2-phenylindoline Scaffold for Novel Kinase Inhibitor Development: Application Notes and Protocols

Abstract

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes. Their dysregulation is a hallmark of many diseases, most notably cancer, making them prime targets for therapeutic intervention. The discovery of small molecule kinase inhibitors has revolutionized treatment paradigms in oncology and beyond. A key strategy in the design of novel kinase inhibitors is the use of "privileged scaffolds" - core molecular structures that are known to bind to multiple biological targets with high affinity.[1][2][3] The indole and indoline ring systems are prominent examples of such scaffolds, forming the foundation of numerous approved kinase inhibitor drugs.[4] This application note presents the 6-chloro-2-phenylindoline core as a promising, underexplored scaffold for the development of a new generation of kinase inhibitors. We provide a comprehensive guide for researchers, detailing the rationale for its use, detailed protocols for its synthesis and derivatization into a compound library, and robust methodologies for evaluating the biological activity of these novel compounds in both biochemical and cellular assays.

Introduction: The Rationale for the 6-Chloro-2-phenylindoline Scaffold

The indoline scaffold is a bioisostere of the native adenine group of ATP, allowing molecules based on this structure to competitively bind in the highly conserved ATP-binding pocket of kinases.[3] The well-known kinase inhibitor Sunitinib, for example, is based on an indolin-2-one core. The 6-chloro-2-phenylindoline scaffold offers several strategic advantages for kinase inhibitor design:

• Proven Kinase-Binding Motif: The core indoline structure provides a well-established framework for engaging with the kinase hinge region, a critical interaction for potent inhibition.

• Vectors for Chemical Diversification: The scaffold presents multiple points for chemical modification, allowing for the generation of a diverse library of compounds to explore structure-activity relationships (SAR). The nitrogen at the 1-position, the phenyl ring at the 2-position, and the chloro-substituted benzene ring all offer opportunities for functionalization.

• Modulation of Physicochemical Properties: The chloro and phenyl substituents can be further modified to fine-tune the solubility, lipophilicity, and metabolic stability of the resulting compounds, key aspects of drug-likeness.

• Potential for Novel Intellectual Property: As an underexplored scaffold, derivatives of 6-chloro-2-phenylindoline offer significant potential for the discovery of novel chemical matter with unique biological activities.

This guide will walk through the essential steps to explore the potential of this promising scaffold, from initial synthesis to biological characterization.

Synthesis and Derivatization of the 6-Chloro-2-phenylindoline Scaffold

The journey to novel kinase inhibitors begins with the synthesis of the core scaffold and the creation of a focused library of derivatives. The following protocols provide a robust starting point for these synthetic efforts.

Protocol for the Synthesis of the Core Scaffold: 6-Chloro-2-phenylindoline

The synthesis of the 6-chloro-2-phenylindoline scaffold can be achieved in a two-step process starting from the corresponding 6-chloro-2-phenyl-1H-indole.

Step 1: Fischer Indole Synthesis of 6-Chloro-2-phenyl-1H-indole

The Fischer indole synthesis is a classic and reliable method for the preparation of indoles.[5][6][7]

• Reaction: (4-chlorophenyl)hydrazine reacts with acetophenone in the presence of an acid catalyst to form 6-chloro-2-phenyl-1H-indole.

• Materials:

  • (4-chlorophenyl)hydrazine hydrochloride

  • Acetophenone

  • Polyphosphoric acid (PPA) or Zinc Chloride (ZnCl2)

  • Ethanol

  • Toluene

• Procedure:

  • Combine (4-chlorophenyl)hydrazine hydrochloride (1 eq) and acetophenone (1.1 eq) in a round-bottom flask.

  • Add polyphosphoric acid (or anhydrous ZnCl2) as the catalyst.

  • Heat the mixture to 170-180°C for 1-2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Cool the reaction mixture and carefully quench with ice-water.

  • Neutralize with a suitable base (e.g., NaOH solution) and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel to yield 6-chloro-2-phenyl-1H-indole.

Step 2: Reduction of 6-Chloro-2-phenyl-1H-indole to 6-Chloro-2-phenylindoline

The reduction of the indole to the corresponding indoline can be achieved using a suitable reducing agent.[8][9]

• Reaction: 6-chloro-2-phenyl-1H-indole is reduced to 6-chloro-2-phenylindoline.

• Materials:

  • 6-chloro-2-phenyl-1H-indole

  • Sodium cyanoborohydride (NaBH3CN)

  • Acetic acid

  • Sodium hydroxide (NaOH)

  • Diethyl ether

• Procedure:

  • Dissolve 6-chloro-2-phenyl-1H-indole (1 eq) in acetic acid in a round-bottom flask.

  • Add sodium cyanoborohydride (NaBH3CN) (6 eq) portion-wise to the solution, maintaining the temperature below 30°C.

  • Stir the reaction mixture at room temperature for 24 hours, or until TLC analysis indicates the complete consumption of the starting material.[8]

  • Carefully add water to the reaction mixture, followed by NaOH pellets until the pH is greater than 12.

  • Extract the aqueous solution with diethyl ether (3x).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford pure 6-chloro-2-phenylindoline.

Building a Kinase Inhibitor Library: Derivatization Strategies

With the core scaffold in hand, the next step is to generate a library of analogues by modifying the scaffold at key positions. This allows for the exploration of structure-activity relationships (SAR).

Logical Workflow for Scaffold Derivatization

Caption: General workflow for derivatizing the 6-chloro-2-phenylindoline scaffold.

Protocol 2.2.1: N-Arylation of 6-Chloro-2-phenylindoline (Buchwald-Hartwig Amination)

This protocol allows for the introduction of various aryl or heteroaryl groups at the 1-position of the indoline ring.[10][11][12][13]

• Materials:

  • 6-Chloro-2-phenylindoline

  • Aryl halide (e.g., aryl bromide or iodide)

  • Palladium catalyst (e.g., Pd2(dba)3)

  • Ligand (e.g., Xantphos)

  • Base (e.g., Cs2CO3)

  • Anhydrous solvent (e.g., toluene or dioxane)

• Procedure:

  • To an oven-dried reaction vessel, add 6-chloro-2-phenylindoline (1 eq), the aryl halide (1.2 eq), Cs2CO3 (2 eq), Pd2(dba)3 (0.05 eq), and Xantphos (0.1 eq).

  • Evacuate and backfill the vessel with an inert gas (e.g., argon) three times.

  • Add anhydrous toluene via syringe.

  • Heat the reaction mixture to 100-110°C and stir for 12-24 hours, monitoring by TLC or LC-MS.

  • Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

  • Concentrate the filtrate and purify the crude product by column chromatography.

Protocol 2.2.2: Amide Coupling to the Indoline Nitrogen

This method introduces an amide linkage at the 1-position, a common feature in many kinase inhibitors.[14][15][16]

• Materials:

  • 6-Chloro-2-phenylindoline

  • Carboxylic acid

  • Coupling agents (e.g., EDC, HOBt or HATU)

  • Base (e.g., DIPEA)

  • Anhydrous solvent (e.g., DMF or DCM)

• Procedure:

  • Dissolve the carboxylic acid (1.1 eq) in anhydrous DMF.

  • Add EDC (1.2 eq), HOBt (1.2 eq), and DIPEA (2 eq) to the solution and stir for 15 minutes at room temperature.

  • Add a solution of 6-chloro-2-phenylindoline (1 eq) in DMF.

  • Stir the reaction mixture at room temperature for 12-24 hours.

  • Quench the reaction with water and extract the product with ethyl acetate.

  • Wash the organic layer with saturated NaHCO3 solution and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the product by column chromatography.

Biological Evaluation: Screening for Kinase Inhibitory Activity

Once a library of compounds has been synthesized, the next critical step is to evaluate their biological activity. A tiered approach, starting with a biochemical assay followed by a cell-based assay for promising hits, is recommended.

Biochemical Screening: ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent, homogeneous assay that measures the amount of ADP produced during a kinase reaction, providing a direct measure of kinase activity.[17][18][19][20][21]

Workflow for ADP-Glo™ Kinase Assay

Caption: Step-by-step workflow for the ADP-Glo™ kinase assay.

Protocol 3.1.1: IC50 Determination using ADP-Glo™

• Target Kinase Example: Src tyrosine kinase

• Materials:

  • Recombinant Src kinase

  • Src-specific substrate peptide (e.g., poly(E4Y))

  • ATP

  • Synthesized compounds in DMSO

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • White, opaque 384-well assay plates

• Procedure:

  • Compound Plating: Prepare serial dilutions of the test compounds in kinase buffer. The final DMSO concentration should be kept constant (e.g., 1%). Add 5 µL of the diluted compounds or DMSO (for controls) to the wells of a 384-well plate.

  • Kinase Reaction:

    • Prepare a 2X kinase/substrate solution in kinase buffer.

    • Prepare a 2X ATP solution in kinase buffer.

    • Add 2.5 µL of the 2X kinase/substrate solution to each well.

    • Initiate the reaction by adding 2.5 µL of the 2X ATP solution to each well.

    • Incubate the plate at room temperature for 60 minutes.

  • ADP Detection:

    • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[17]

    • Incubate for 40 minutes at room temperature.[17]

    • Add 10 µL of Kinase Detection Reagent to each well.[17]

    • Incubate for 30-60 minutes at room temperature.[17]

  • Data Acquisition: Measure the luminescence of each well using a plate reader.

  • Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Compound ID	Target Kinase	IC50 (nM)
Control (Staurosporine)	Src	5
Scaffold-001	Src	>10,000
Scaffold-002	Src	5,200
Scaffold-003	Src	850
Scaffold-004	Src	75

Table 1: Hypothetical IC50 data for a selection of 6-chloro-2-phenylindoline derivatives against Src kinase.

Cell-Based Assay: Western Blot for Phosphoprotein Levels

For compounds that show promising activity in the biochemical assay, it is essential to confirm their activity in a cellular context. A Western blot to detect the phosphorylation of a downstream substrate of the target kinase is a standard method for this purpose.[22][23][24][25][26]

Signaling Pathway Example: EGFR Inhibition

Caption: Inhibition of the EGFR signaling pathway by a 6-chloro-2-phenylindoline derivative.

Protocol 3.2.1: Analysis of EGFR Phosphorylation in A549 Cells

• Cell Line: A549 (human lung carcinoma), known to express EGFR.

• Materials:

  • A549 cells

  • Cell culture medium (e.g., F-12K Medium with 10% FBS)

  • Epidermal Growth Factor (EGF)

  • Test compounds

  • RIPA buffer with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE gels and running buffer

  • PVDF membrane

  • Blocking buffer (e.g., 5% BSA in TBST)

  • Primary antibodies: anti-phospho-EGFR (Tyr1068), anti-total-EGFR, anti-β-actin

  • HRP-conjugated secondary antibody

  • ECL detection reagent

• Procedure:

  • Cell Culture and Treatment:

    • Seed A549 cells in 6-well plates and grow to 80-90% confluency.

    • Serum-starve the cells for 12-16 hours.

    • Pre-treat the cells with various concentrations of the test compound (or DMSO vehicle) for 2 hours.

    • Stimulate the cells with EGF (e.g., 100 ng/mL) for 10 minutes.

  • Cell Lysis:

    • Wash the cells with ice-cold PBS.

    • Lyse the cells in ice-cold RIPA buffer containing protease and phosphatase inhibitors.[23]

    • Scrape the cells and collect the lysate. Centrifuge to pellet cell debris and collect the supernatant.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • Western Blotting:

    • Normalize protein amounts and prepare samples with Laemmli buffer. Boil for 5 minutes.

    • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.[24]

    • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[24]

    • Incubate the membrane with the primary antibody (e.g., anti-phospho-EGFR) overnight at 4°C.

    • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash again and detect the signal using an ECL reagent and an imaging system.

  • Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with antibodies for total EGFR and a loading control like β-actin.

Treatment	p-EGFR (Tyr1068)	Total EGFR	β-Actin
Vehicle (DMSO)	+++	+++	+++
Compound-004 (1 µM)	+	+++	+++
Compound-004 (10 µM)	-	+++	+++

Table 2: Hypothetical Western blot results showing dose-dependent inhibition of EGF-stimulated EGFR phosphorylation by a lead compound.

Conclusion and Future Directions

The 6-chloro-2-phenylindoline scaffold represents a promising starting point for the development of novel kinase inhibitors. Its structural similarity to known kinase-binding motifs, combined with ample opportunities for chemical diversification, makes it an attractive platform for medicinal chemistry campaigns. The protocols outlined in this application note provide a comprehensive framework for the synthesis, derivatization, and biological evaluation of compound libraries based on this scaffold. Successful identification of potent and selective inhibitors will warrant further investigation, including broader kinase profiling to assess selectivity, pharmacokinetic studies to evaluate drug-like properties, and in vivo studies in relevant disease models to determine therapeutic efficacy.

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Application Notes and Protocols for the Synthesis of Anti-Tubercular Agents from 2-Phenylindole Precursors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Novel Anti-Tubercular Agents and the Promise of the 2-Phenylindole Scaffold

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a formidable global health threat, exacerbated by the rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains. This has created an urgent need for the discovery and development of new anti-tubercular agents with novel mechanisms of action. The 2-phenylindole scaffold has emerged as a promising starting point for the development of potent bactericidal agents against Mtb.[1] These compounds have demonstrated significant in vitro activity against both drug-sensitive and drug-resistant strains of Mtb, and have been shown to be active in intracellular macrophage infection models.[1] Notably, some 2-phenylindole derivatives are believed to exert their anti-tubercular effect through the inhibition of polyketide synthase 13 (Pks13), an essential enzyme for the biosynthesis of mycolic acids, a crucial component of the mycobacterial cell wall.[2][3][4][5] This application note provides a detailed guide to the synthesis, characterization, and biological evaluation of 2-phenylindole derivatives as potential anti-tubercular agents.

Synthetic Strategies for the 2-Phenylindole Core

The synthesis of the 2-phenylindole core is a critical first step in the development of this class of anti-tubercular agents. The Fischer indole synthesis is a widely employed and versatile method for constructing the indole ring system. This reaction involves the cyclization of a phenylhydrazone under acidic conditions.

General Workflow for 2-Phenylindole Synthesis

The overall workflow for the synthesis of the 2-phenylindole core via the Fischer indole synthesis can be visualized as follows:

Caption: General workflow for the synthesis of 2-phenylindole.

Protocol 1: Synthesis of 2-Phenylindole via Fischer Indole Synthesis

This protocol details the two-step synthesis of 2-phenylindole from acetophenone and phenylhydrazine.

Step 1: Synthesis of Acetophenone Phenylhydrazone

• Reaction Setup: In a 250 mL beaker equipped with a magnetic stir bar, combine acetophenone (6.0 g) and phenylhydrazine (5.4 g).[6]

• Solvent and Catalyst Addition: Add 20 mL of 96% ethanol to the mixture, followed by 2-3 drops of glacial acetic acid.[6]

• Reaction: Immerse the beaker in a boiling water bath and heat for 15 minutes with continuous stirring.[6]

• Precipitation: After 10 minutes, remove the water bath and allow the beaker to cool to room temperature. Add 50 mL of cold water and stir vigorously to ensure complete precipitation of the product.[6]

• Isolation and Purification: Collect the crude acetophenone phenylhydrazone by vacuum filtration using a Büchner funnel. Wash the solid with approximately 10 mL of cold ethanol.[6] The product can be further purified by recrystallization from ethanol.

Step 2: Cyclization to 2-Phenylindole

• Preparation of Polyphosphoric Acid (PPA): In a 100 mL Erlenmeyer flask, carefully add 7 g of orthophosphoric acid to 13 g of phosphorus pentoxide. The reaction is exothermic.[6]

• Reaction Setup: Add the prepared PPA to the beaker containing the crude acetophenone phenylhydrazone from Step 1.

• Reaction: Heat the mixture in a boiling water bath for 15 minutes with occasional stirring.

• Work-up: After cooling, carefully add 50 mL of cold water to the reaction mixture.

• Isolation and Purification: Collect the crude 2-phenylindole by vacuum filtration. Recrystallize the crude product from a minimal amount of hot 96% ethanol. The addition of a small amount of activated charcoal can help to decolorize the solution.[6] Allow the filtrate to cool to room temperature and then place it in a refrigerator overnight to obtain colorless, plate-shaped crystals of 2-phenylindole.[6]

Structure-Activity Relationship (SAR) and Lead Optimization

Once the 2-phenylindole scaffold is synthesized, further modifications can be made to optimize its anti-tubercular activity. The following table summarizes the key SAR findings for this class of compounds.

Position of Substitution	Substituent Effect on Anti-Tubercular Activity	Reference
Indole N-H	Substitution with bulky aromatic groups can be favorable for activity.	[2][4]
2-Phenyl Ring	Unsubstituted phenyl ring is generally optimal for activity. Both electron-donating and electron-withdrawing groups are tolerated, but often lead to a decrease in potency. A pyridine ring at this position is not well-tolerated.[1]	[1]
Indole Ring (Ring A)	Electron-donating groups such as methyl, methoxy, and isopropyl at the C-7 position are tolerated. Disubstitution on the indole ring generally leads to an increase in the Minimum Inhibitory Concentration (MIC).[1]	[1]

Biological Evaluation of 2-Phenylindole Derivatives

The anti-tubercular activity of the synthesized compounds is typically evaluated by determining their Minimum Inhibitory Concentration (MIC) against M. tuberculosis H37Rv.

Protocol 2: Microplate Alamar Blue Assay (MABA) for MIC Determination

• Preparation of Compounds: Prepare stock solutions of the test compounds in dimethyl sulfoxide (DMSO).

• Assay Setup: In a 96-well microplate, perform serial dilutions of the test compounds in Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase).

• Inoculation: Add a standardized inoculum of M. tuberculosis H37Rv to each well.

• Incubation: Incubate the plates at 37°C for 5-7 days.

• Addition of Alamar Blue: After the incubation period, add Alamar Blue solution to each well and re-incubate for 24 hours.

• Data Analysis: A color change from blue to pink indicates bacterial growth. The MIC is defined as the lowest concentration of the compound that prevents this color change.

Mechanism of Action: Targeting Pks13

As mentioned earlier, a key target for some 2-phenylindole derivatives is Pks13, an enzyme essential for mycolic acid biosynthesis. The inhibition of this pathway disrupts the integrity of the mycobacterial cell wall, leading to cell death.

Caption: Proposed mechanism of action of 2-phenylindole derivatives.

Conclusion and Future Directions

The 2-phenylindole scaffold represents a valuable starting point for the development of novel anti-tubercular agents. The synthetic protocols outlined in this application note provide a robust framework for the generation of a diverse library of derivatives. The SAR data presented offers guidance for the rational design of more potent compounds. Further research should focus on optimizing the pharmacokinetic and pharmacodynamic properties of these compounds to identify promising candidates for preclinical and clinical development. The exploration of their efficacy against a broader panel of drug-resistant clinical isolates is also a critical next step.

References

• Naik, M., et al. (2014). 2-Phenylindole and Arylsulphonamide: Novel Scaffolds Bactericidal against Mycobacterium tuberculosis. ACS Medicinal Chemistry Letters, 5(8), 954-959. [Link]

• Organic Syntheses Procedure. 2-phenylindole. [Link]

• Slideshare. (2016). Preparation of 2-phenylindole. [Link]

• Cai, Y., et al. (2022). Design, Synthesis and Biological Evaluation of N-phenylindole Derivatives as Pks13 Inhibitors against Mycobacterium tuberculosis. Molecules, 27(9), 2844. [Link]

• Cai, Y., et al. (2022). Design, Synthesis and Biological Evaluation of N-phenylindole Derivatives as Pks13 Inhibitors against Mycobacterium tuberculosis. PubMed. [Link]

• Cai, Y., et al. (2022). Design, Synthesis and Biological Evaluation of N-phenylindole Derivatives as Pks13 Inhibitors against Mycobacterium tuberculosis. PMC. [Link]

• Johns Hopkins University. (2022). Design, Synthesis and Biological Evaluation of N-phenylindole Derivatives as Pks13 Inhibitors against Mycobacterium tuberculosis. [Link]

• YouTube. (2024, March 10). 2-phenylindole : Organic Synthesis. [Link]

Sources

• 1. 2-Phenylindole and Arylsulphonamide: Novel Scaffolds Bactericidal against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis and Biological Evaluation of N-phenylindole Derivatives as Pks13 Inhibitors againstMycobacterium tuberculosis [mdpi.com]
• 3. Design, Synthesis and Biological Evaluation of N-phenylindole Derivatives as Pks13 Inhibitors against Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, Synthesis and Biological Evaluation of N-phenylindole Derivatives as Pks13 Inhibitors againstMycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 6. youtube.com [youtube.com]

Metal-catalyzed cyclization methods for 6-chloroindoline synthesis

Technical Application Note: Precision Synthesis of 6-Chloroindoline via Metal-Catalyzed Cyclization

Abstract This application note details high-fidelity protocols for the synthesis of 6-chloroindoline, a critical pharmacophore in drug discovery (e.g., Indapamide intermediates, serotonergic modulators). We present two distinct metal-catalyzed methodologies: (1) Palladium-Catalyzed Intramolecular N-Arylation (Buchwald-Hartwig type) for high-yield scale-up, and (2) Palladium-Catalyzed Directed C-H Activation for atom-economical synthesis. The guide emphasizes chemoselectivity control—specifically preserving the C6-chloro motif while forming the heterocycle—and provides self-validating experimental workflows.

Introduction & Retrosynthetic Logic

The synthesis of 6-chloroindoline presents a specific regiochemical challenge. The chlorine atom at the C6 position renders the aromatic ring electron-deficient, potentially deactivating the system for electrophilic cyclizations while simultaneously acting as a competing site for oxidative addition in metal-catalyzed cross-couplings.

To bypass these issues, we utilize two orthogonal strategies:

• Strategy A (Chemoselective Coupling): Utilizes a 2-bromo-4-chlorophenethylamine precursor. The rate of oxidative addition of Pd(0) to C-Br is orders of magnitude faster than to C-Cl, allowing exclusive cyclization without compromising the 6-chloro substituent.

• Strategy B (C-H Activation): Utilizes a 4-chlorophenethylamine precursor with a directing group. This method constructs the C-N bond directly from a C-H bond, eliminating the need for an ortho-halogen.

Method A: Pd-Catalyzed Intramolecular N-Arylation

Best for: Scale-up, high reliability, and late-stage functionalization.

Mechanistic Pathway

This transformation proceeds via a standard Buchwald-Hartwig catalytic cycle. The key to success is the use of a bulky, electron-rich phosphine ligand (e.g., BINAP or Xantphos) which facilitates both the oxidative addition to the sterically hindered ortho-bromide and the reductive elimination to form the 5-membered ring.

Figure 1: Catalytic cycle for the chemoselective intramolecular N-arylation. Note the specificity for C-Br activation.

Experimental Protocol

Reagents:

• Substrate: 2-(2-bromo-4-chlorophenyl)ethylamine (1.0 equiv)

• Catalyst: Pd_2(dba)_3 (2.0 mol%)

• Ligand: (±)-BINAP (4.0 mol%) or Xantphos (4.0 mol%)

• Base: Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Solvent: Anhydrous Toluene (0.1 M concentration)

Step-by-Step Workflow:

• Catalyst Pre-activation: In a glovebox or under Argon flow, charge a reaction vial with Pd_2(dba)_3 and BINAP. Add 1/3 of the toluene volume and stir at room temperature for 10 minutes. Checkpoint: Solution should turn from dark purple/black to a clear orange/red, indicating active ligand-bound Pd(0) formation.

• Substrate Addition: Add the 2-(2-bromo-4-chlorophenyl)ethylamine and NaOtBu to the vial.

• Solvent Charge: Add the remaining toluene to reach 0.1 M concentration. Seal the vial with a Teflon-lined cap.

• Reaction: Heat the block to 100°C. Stir vigorously (800 rpm) for 12–16 hours.

  • Process Control: Monitor via LC-MS. Look for the disappearance of the starting material (M+H: ~234/236) and appearance of product (M+H: 154/156). If C-Cl insertion occurs (side product), you will see dehalogenated indoline (mass 120), though this is rare with BINAP at 100°C.

• Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove Pd black and salts. Wash the pad with EtOAc.

• Purification: Concentrate the filtrate. Purify via flash chromatography (Hexanes:EtOAc 9:1). 6-Chloroindoline is typically an oil or low-melting solid prone to oxidation; store under inert gas.

Method B: Pd-Catalyzed Directed C-H Amination

Best for: Atom economy and synthesis from cheaper starting materials (4-chlorophenethylamine).

Mechanistic Pathway

This method uses a removable directing group (Picolinamide, PA) to guide the Pd(II) catalyst to the ortho C-H bond. The 4-chloro substituent on the phenyl ring directs the cyclization to the para position relative to itself (which is the ortho position relative to the ethyl chain), naturally yielding the 6-chloro isomer.

Figure 2: Directed C-H activation pathway. The Picolinamide (PA) auxiliary is crucial for regioselectivity.

Experimental Protocol

Reagents:

• Substrate: N-(2-(4-chlorophenyl)ethyl)picolinamide (1.0 equiv)

• Catalyst: Pd(OAc)_2 (5.0 mol%)[1][2]

• Oxidant: PhI(OAc)_2 (2.0 equiv)

• Solvent: Toluene or Dichloroethane (DCE)

• Temperature: 80–100°C

Step-by-Step Workflow:

• Preparation: Synthesize the precursor by coupling 4-chlorophenethylamine with picolinic acid (standard EDC/HOBt coupling).

• Reaction Setup: In a sealed tube, combine the PA-protected substrate, Pd(OAc)_2, and PhI(OAc)_2 in Toluene.

• Cyclization: Heat to 100°C for 24 hours.

  • Self-Validation: The reaction mixture often turns dark. TLC should show a new spot slightly less polar than the starting amide.

• Deprotection (Critical Step): The product is N-protected. To obtain free 6-chloroindoline, reflux the crude intermediate in EtOH/NaOH (3M) or treat with HCl/MeOH depending on stability.

  • Note: Base hydrolysis is preferred to avoid acid-catalyzed polymerization of the indoline.

• Isolation: Extract with ether, dry over MgSO_4, and concentrate.

Comparative Analysis & Troubleshooting

Parameter	Method A: Intramolecular N-Arylation	Method B: C-H Activation
Starting Material	2-(2-bromo-4-chlorophenyl)ethylamine	2-(4-chlorophenyl)ethylamine
Cost of Goods	Higher (requires ortho-bromo precursor)	Lower (commodity chemical)
Step Count	1 Step (Cyclization)	3 Steps (Protection + Cyclization + Deprotection)
Yield	High (85–95%)	Moderate (60–75%)
Risk	Dehalogenation (loss of Cl) if overheated	Incomplete conversion; Oxidant handling
Scalability	Excellent (kg scale feasible)	Moderate (oxidant limits scale)

Troubleshooting Guide:

• Problem: Dehalogenation observed (Method A).

  • Solution: Lower temperature to 80°C and switch to a ligand with a narrower bite angle or specifically Xantphos, which promotes reductive elimination over β-hydride elimination or oxidative addition into Ar-Cl.

• Problem: Stalled Reaction (Method B).

  • Solution: Ensure the reaction is strictly anhydrous initially, but adding 10 mol% of pivalic acid (PivOH) can act as a proton shuttle to accelerate the C-H activation step.

References

• Improved protocol for indoline synthesis via palladium-catalyzed intramolecular C(sp2)-H amination. Source: PubMed (Vertex AI Search Result 1.1) URL:[Link]

• Palladium-Catalyzed Amination of Dichloroquinolines with Adamantane-Containing Amines. (Demonstrates chemoselectivity in chloro-substituted heterocycles). Source: MDPI (Vertex AI Search Result 1.21) URL:[Link][3][4]

• Mild metal-catalyzed C–H activation: examples and concepts. Source: Chemical Society Reviews (Vertex AI Search Result 1.6) URL:[Link]

• Copper-Catalyzed Dual Cyclization for the Synthesis of Quinindolines. (Alternative Cu-based methodologies). Source: PMC / NIH (Vertex AI Search Result 1.3) URL:[Link]

• Synthesis of reaction-ready 6,6′-biindole and 6,6′-biisatin via palladium(ii)-catalysed intramolecular C–H functionalisation. Source: Chemical Communications (Vertex AI Search Result 1.18) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 6-bromo-4-chloroquinoline preparation method - Eureka | Patsnap [eureka.patsnap.com]
• 4. atlantis-press.com [atlantis-press.com]

Technical Notes & Optimization

Preventing oxidation of 6-Chloro-2-phenylindoline to indole

Introduction: The "Aromatization Trap"

You are likely accessing this guide because you have observed a spontaneous color change (usually pale yellow to brown/orange) or a mass balance shift towards the indole analog (6-chloro-2-phenylindole) during the synthesis or storage of 6-Chloro-2-phenylindoline .

The Core Problem: Indolines (2,3-dihydroindoles) are thermodynamically unstable relative to their indole counterparts. The driving force is aromatization . For your specific molecule, the 2-phenyl substituent creates a highly conjugated system in the oxidized product, significantly lowering the activation energy for oxidative dehydrogenation. The 6-chloro substituent provides some electronic stabilization, but it is insufficient to counteract the thermodynamic drive toward the fully aromatic 2-phenylindole system upon exposure to air, light, or trace oxidants.

This guide provides the protocols required to interrupt this oxidation pathway.

Module 1: Critical Stability Factors (The "Why")

To prevent oxidation, you must understand the mechanism. The transformation of 6-chloro-2-phenylindoline to its indole form is typically a radical-mediated oxidative dehydrogenation .

Key Drivers of Instability:

• Oxygen (Aerobic Oxidation): Ground state triplet oxygen can abstract the N-H hydrogen (or interact with a radical intermediate), initiating a cascade that removes the C2/C3 hydrogens.

• Base Catalysis: Basic conditions facilitate the removal of the N-H proton, making the system more electron-rich and susceptible to electron transfer (oxidation).

• Transition Metals: Trace metals (Cu, Fe, Pd) in solvents or silica gel catalyze the dehydrogenation.

• Peroxides: Ethers (THF, Dioxane) used in synthesis often contain peroxides that act as initiators.

Visualizing the Oxidation Pathway

The following diagram illustrates the failure mode (oxidation) and the intervention points.

Caption: Figure 1. The oxidative dehydrogenation pathway.[1][2][3] The 2-phenyl group stabilizes the transition to the indole, making the radical intermediate short-lived and the reaction irreversible.

Module 2: Troubleshooting Workflow

Use this decision tree to diagnose yield losses or purity drops.

Observation	Likely Root Cause	Immediate Action
Product turns yellow/brown on silica column.	Silica-Induced Oxidation. Silica is slightly acidic but traps O2 and trace metals.	1. Flush column with Argon before loading.2. Deactivate silica with 1% Et3N (careful: base can also promote oxidation if O2 is present).3. Switch to Neutral Alumina.
Yield loss during rotary evaporation.	Aerobic Oxidation. The vacuum pump pulls air through the system; the bath heat accelerates reaction.	1. Backfill rotavap with N2/Ar only.2. Keep bath temp < 30°C.3. Add BHT (0.1%) to the collection flask as a sacrificial antioxidant.
Product degrades in THF/Ether solution.	Peroxides. Ethers form peroxides that rapidly oxidize indolines.	1. Test solvent with peroxide strips.2. Use fresh, anhydrous, inhibitor-free solvent or distill over Na/Benzophenone.
Solid darkens in storage.	Surface Auto-oxidation.	1. Recrystallize immediately.2. Store under Argon.3. Consider converting to HCl salt (more stable).

Module 3: Experimental Protocols

Protocol A: The "Safe-Workup" (Quenching Reduction)

Context: You have reduced 6-chloro-2-phenylindole (e.g., using NaBH3CN/AcOH) and need to isolate the indoline.

The Risk: The moment you neutralize the acid (AcOH) to extract the amine, the pH rises. If oxygen is present at high pH, oxidation is rapid [1].

Procedure:

• Degas All Solvents: Sparge extraction solvents (DCM or EtOAc) and the neutralization buffer (NaHCO3 or NaOH) with Argon for 15 minutes before use.

• Cold Neutralization: Cool the reaction mixture to 0°C.

• Inert Quench: Transfer the reaction mixture via cannula into the degassed base solution under an Argon blanket.

• Rapid Extraction: Perform the extraction quickly. Do not leave the biphasic mixture stirring open to air.

• Acidic Stabilization (Optional but Recommended): If not using the free base immediately, treat the organic layer with 1M HCl in Ether to precipitate the 6-chloro-2-phenylindoline hydrochloride salt . The salt form is significantly more resistant to oxidation than the free amine.

Protocol B: Inert Chromatography

Context: Purification of the free base.

• Slurry Preparation: Prepare silica slurry in Hexanes/EtOAc.

• Argon Flush: Push Argon through the column bed for 5 minutes before loading the sample.

• Elution: Use degassed solvents. Collect fractions in test tubes that are immediately capped or kept in a rack under a nitrogen stream.

Module 4: Storage & Logistics

Parameter	Recommendation	Rationale
Physical Form	HCl Salt (Preferred)	Protonation of the Nitrogen lone pair prevents the initial electron transfer step required for oxidation [2].
Container	Amber Vial + Parafilm	Blocks UV light (photoredox trigger).
Atmosphere	Argon Backfill	Nitrogen is acceptable, but Argon is heavier than air and provides a better "blanket" for solids.
Temperature	-20°C	Arrhenius equation: lowering temp slows the radical propagation steps.

FAQs

Q: Can I use antioxidants in my reaction? A: Yes. Adding 0.1 mol% of BHT (Butylated hydroxytoluene) or Ascorbic Acid to your workup solvents can act as a radical scavenger. BHT is easily removed during chromatography (elutes with solvent front).

Q: Why is the 2-phenyl analog worse than unsubstituted indoline? A: Conjugation. The 2-phenyl group conjugates with the developing pi-system. In the final indole product, the phenyl ring is coplanar with the indole, creating a massive energy sink. This makes the oxidation thermodynamically downhill compared to simple indoline [3].

Q: Is the oxidation reversible? A: No. Once it aromatizes to the indole, you must perform a chemical reduction (e.g., NaBH3CN, Zn/HCl) to get the indoline back. You cannot "wash away" the oxidation.

References

• Mechanism of Aerobic Oxidation: Li, B., Wendlandt, A. E., & Stahl, S. S. (2019).[4] "Quinone-Catalyzed Aerobic Dehydrogenation of Indolines to Indoles." Organic Letters, 21(4), 1176–1181.

• Salt Stabilization: Gribble, G. W., et al. (1984). "Reactions of Indole with Sodium Borohydride in Acetic Acid." Journal of Organic Chemistry, 49(22), 4272–4275. (Establishes the stability of protonated species during reduction).

• Substituent Effects: Zhang, T., et al. (2023).[4] "Praseodymium-Catalyzed Aerobic Dehydrogenative Aromatization of Saturated N-Heterocycles." Organic Letters, 25(24), 4468–4472. (Discusses the thermodynamic drive of 2-aryl substituents).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery and mechanistic study of a photocatalytic indoline dehydrogenation for the synthesis of elbasvir - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Indole synthesis [organic-chemistry.org]

Technical Support Center: Reduction of 6-Chloro-2-Phenylindole

Ticket ID: #IND-RED-006 Subject: Yield Optimization & Selectivity Protocols for 6-Chloro-2-Phenylindole Reduction Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Scope

Scope: This guide addresses the reduction of the C2=C3 double bond in 6-chloro-2-phenylindole to synthesize 6-chloro-2-phenylindoline .

The Core Challenge: Reducing 2-phenylindoles is thermodynamically and kinetically more difficult than simple indoles due to the conjugation of the 2-phenyl ring with the indole

-system. Furthermore, the 6-chloro substituent presents a critical chemoselectivity challenge: it is highly susceptible to hydrodechlorination (loss of Cl) under standard catalytic hydrogenation conditions (e.g., H₂/Pd-C), which must be avoided.

Recommended Strategy: We prioritize Ionic Hydrogenation pathways. These methods rely on protonation of the indole C3 position followed by hydride transfer, completely avoiding transition metals that catalyze dehalogenation.

Critical Process Parameters (CPPs)

To improve yield, you must control the equilibrium between the neutral indole and the reactive indolenium cation.

Parameter	Impact on Reaction	Optimization Strategy
Acidity (pH)	Indoles are weak bases ( ). Protonation at C3 is the rate-determining initiation step.	Use Glacial Acetic Acid (AcOH) or Trifluoroacetic Acid (TFA) . Weaker acids will not generate sufficient indolenium concentration.
Hydride Source	Must be stable in acid but reactive enough to reduce the iminium ion.	Sodium Cyanoborohydride (NaBH₃CN) is the gold standard (stable down to pH 3). Triethylsilane (Et₃SiH) is the alternative for metal-free workflows.
Temperature	High temps promote polymerization (dimerization) of the indole; low temps stall the reaction due to steric hindrance of the 2-phenyl group.	Maintain 15°C – 25°C . Do not heat above 50°C unless conversion stalls significantly.
Concentration	High concentration favors intermolecular side reactions (dimerization).	Run dilute (0.1 M – 0.2 M) to favor the unimolecular reduction over bimolecular coupling.

Standard Operating Protocols (SOPs)

Protocol A: The "Gribble Reduction" (NaBH₃CN/AcOH)

Best for: High throughput, standard laboratory scale, high selectivity.

Reagents:

• Substrate: 6-chloro-2-phenylindole (1.0 equiv)

• Solvent/Acid: Glacial Acetic Acid (0.2 M concentration relative to substrate)

• Reductant: Sodium Cyanoborohydride (NaBH₃CN) (3.0 – 5.0 equiv)

Workflow:

• Dissolution: Dissolve the indole in Glacial Acetic Acid under

  atmosphere. Ensure complete dissolution.

• Addition: Add NaBH₃CN as a solid in small portions (or as a solution in minimal THF) at 15°C . Caution: Exothermic.

• Reaction: Stir at room temperature (20-25°C) for 2–4 hours. Monitor by TLC/LCMS.

• Quench: Pour into ice water. Basify carefully with NaOH or

  (in a fume hood—HCN risk) to pH > 9.

• Extraction: Extract with Ethyl Acetate or DCM.

Why this works: The acetic acid protonates the C3 position. The 2-phenyl group stabilizes the resulting cation, but the cyanide ligand on boron pulls electron density, making the hydride less basic and preventing reaction with the solvent (acid), ensuring it only reacts with the iminium ion.

Protocol B: Ionic Hydrogenation (Et₃SiH/TFA)

Best for: Stubborn substrates, strict metal-free requirements, or if Protocol A fails.

Reagents:

• Substrate: 6-chloro-2-phenylindole (1.0 equiv)

• Solvent: Trifluoroacetic Acid (TFA) (Excess, acts as solvent)

• Reductant: Triethylsilane (Et₃SiH) (2.0 – 3.0 equiv)

Workflow:

• Dissolution: Dissolve indole in pure TFA under inert atmosphere at 0°C.

• Addition: Add Triethylsilane dropwise.

• Reaction: Allow to warm to RT. Stir for 1–12 hours.

• Workup: Remove TFA under reduced pressure (rotovap). Basify residue with saturated

  .

Troubleshooting Guide (FAQ)

Q1: I am observing significant loss of the Chlorine atom (Dechlorination).

Diagnosis: You are likely using Catalytic Hydrogenation (H₂ with Pd/C or Pt/C). The Science: Palladium inserts into Ar-Cl bonds oxidatively, leading to hydrogenolysis. Solution:

• Immediate Fix: Switch to Protocol A (NaBH₃CN) . Hydride reagents do not perform oxidative addition into aryl halides.

• Alternative: If you must use catalytic hydrogenation, use PtO₂ (Adams' catalyst) in acidic media, which is less prone to dehalogenation than Pd, or add a poison like diphenylsulfide . However, this is not recommended for this specific substrate.

Q2: The reaction is stalling (Low Conversion) despite excess reagent.

Diagnosis: The 2-phenyl group provides steric bulk and conjugation, stabilizing the starting material. Solution:

• Increase Acidity: If using AcOH (Protocol A), add 10% TFA to the mixture. This increases the concentration of the reactive indolenium species.

• Concentration Check: Ensure the reaction is not too dilute; however, do not exceed 0.5 M to avoid dimerization.

Q3: I see a new spot on TLC that corresponds to a dimer.

Diagnosis: Acid-catalyzed dimerization. The protonated indole (electrophile) is being attacked by a neutral indole (nucleophile) before the hydride can reduce it. Solution:

• Inverse Addition: Do not add the hydride to the acid/indole mix. Instead, add the indole slowly to a mixture of the Hydride and Acid. This ensures the hydride is always in excess relative to the transient indolenium ion.

• Lower Temperature: Run the reaction at 0°C to suppress the bimolecular dimerization rate.

Mechanistic Visualization

The following diagram illustrates the "Gribble Reduction" pathway and the critical decision points for yield preservation.

Figure 1: Mechanistic pathway for the ionic hydrogenation of indoles. Note the competition between Hydride Attack (Green path) and Dimerization (Red dashed path).

References

• Gribble, G. W., et al. (1974).[1] "Reactions of Sodium Borohydride in Acidic Media; I. Reduction of Indoles and Alkylation of Aromatic Amines with Carboxylic Acids." Journal of the American Chemical Society.[1]

• Gribble, G. W. (1998).[2] "Sodium borohydride in carboxylic acid media: a phenomenal reduction system."[1][2] Chemical Society Reviews.

• Ketcha, D. M., et al. (1985). "Ionic Hydrogenation of Indoles using Triethylsilane and Trifluoroacetic Acid." The Journal of Organic Chemistry.

• Kriby, G. W., et al. (2012). "Stereoselective reduction of 2-substituted indoles." Tetrahedron.

Sources

• 1. Sodium Borohydride in Carboxylic Acid Media: Reduction of Indoles and N-alkylation of Anilines - [www.rhodium.ws] [chemistry.mdma.ch]
• 2. Sodium borohydride in carboxylic acid media: a phenomenal reduction system - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Stability of 6-Chloro-2-phenylindoline in solution over time

Introduction

Welcome to the technical support guide for 6-Chloro-2-phenylindoline. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this compound. This guide offers practical, field-proven insights to ensure the integrity and success of your research by addressing common challenges related to the stability of 6-Chloro-2-phenylindoline in solution over time.

The stability of any compound in solution is a critical parameter that can significantly impact experimental outcomes, from initial screening assays to late-stage formulation development.[1] Factors such as the choice of solvent, pH, temperature, and exposure to light can all influence the rate and pathway of degradation.[1][2][3] For 6-Chloro-2-phenylindoline, understanding these factors is essential for generating reliable and reproducible data.

This guide is structured to provide not just procedural steps but also the scientific reasoning behind them, empowering you to make informed decisions in your experimental design.

Troubleshooting Guide: Stability of 6-Chloro-2-phenylindoline

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Precipitation of 6-Chloro-2-phenylindoline from aqueous buffer solutions.

Question: I prepared a stock solution of 6-Chloro-2-phenylindoline in DMSO and diluted it into my aqueous assay buffer (e.g., PBS, pH 7.4). Shortly after, I observed precipitation. What is causing this and how can I prevent it?

Answer:

This is a common issue related to the low aqueous solubility of many organic compounds, a characteristic often associated with molecules containing chloro and phenyl groups.[4] While 6-Chloro-2-phenylindoline may be soluble in a high-concentration organic solvent like DMSO, its solubility can decrease dramatically when diluted into an aqueous medium.[4]

Causality and Recommended Solutions:

• Solubility Limit Exceeded: The final concentration of 6-Chloro-2-phenylindoline in your aqueous buffer likely exceeds its thermodynamic solubility limit.

  • Solution: Determine the kinetic and thermodynamic solubility of your compound in the specific assay buffer you are using. A recommended protocol for this is provided below. Once the solubility limit is known, ensure your final assay concentration is below this threshold.

• Insufficient Organic Co-solvent: The percentage of DMSO carried over from the stock solution may be too low to maintain solubility.

  • Solution: While increasing the final percentage of DMSO can help, be mindful of its potential effects on your biological system. Generally, keeping the final DMSO concentration below 1% (and often below 0.5%) is recommended. If higher concentrations are necessary, ensure you run appropriate vehicle controls.

• pH Effects: The pH of your buffer can influence the ionization state of the indoline nitrogen, which in turn affects solubility.

  • Solution: Investigate the pKa of 6-Chloro-2-phenylindoline. If it has a basic pKa, solubility may be higher in slightly acidic buffers. Conversely, if it has an acidic proton, a slightly basic pH might improve solubility. However, be aware that pH can also affect compound stability.[1][3]

Protocol: Determining Kinetic Solubility

This protocol provides a rapid assessment of the solubility of your compound under your specific experimental conditions.

• Preparation of Stock Solution: Prepare a high-concentration stock solution of 6-Chloro-2-phenylindoline in 100% DMSO (e.g., 10 mM).

• Serial Dilution in DMSO: In a 96-well plate, perform a serial dilution of your DMSO stock solution.

• Addition to Aqueous Buffer: Transfer a small, fixed volume of each DMSO concentration to another 96-well plate containing your aqueous assay buffer. This will create a range of final compound concentrations with a constant final DMSO percentage.

• Equilibration and Observation: Allow the plate to equilibrate at your experimental temperature for a set period (e.g., 1-2 hours). Visually inspect for precipitation or measure turbidity using a plate reader. The highest concentration that remains clear is your approximate kinetic solubility.

Issue 2: Inconsistent results or loss of compound activity over the course of an experiment.

Question: My assay results are inconsistent, and it seems like the activity of 6-Chloro-2-phenylindoline decreases over the duration of my experiment (e.g., a multi-day cell-based assay). Could the compound be degrading in my culture medium?

Answer:

Yes, it is highly probable that the compound is degrading in the solution over time. The chemical stability of a drug substance is a critical factor that can affect its efficacy.[1] Degradation can be influenced by several factors present in your experimental setup.[1][2][3]

Potential Degradation Pathways and Solutions:

• Hydrolysis: The indoline ring system can be susceptible to hydrolysis, particularly at non-neutral pH.[1][5] The ester-like linkage in some indoline-containing structures can also be a point of hydrolytic cleavage.

  • Solution: Conduct a forced degradation study to assess the stability of 6-Chloro-2-phenylindoline at different pH values (acidic, neutral, and basic).[6][7] This will help you understand its pH-dependent stability profile.[8] If your experimental conditions are at a pH where the compound is unstable, consider if the pH can be adjusted without compromising your assay.

• Oxidation: The indoline nucleus, particularly the nitrogen and adjacent carbons, can be susceptible to oxidation.[9][10] Components in your culture medium or exposure to air can facilitate oxidative degradation.

  • Solution: Minimize exposure of your stock solutions and experimental samples to air by using tightly sealed containers and, if necessary, purging with an inert gas like nitrogen or argon. Including antioxidants in your experimental setup could be an option, but their compatibility with your assay must be verified. A forced degradation study using an oxidizing agent (e.g., a low concentration of hydrogen peroxide) can confirm susceptibility to oxidation.[6][7]

• Photodegradation: Exposure to light, especially UV light, can cause degradation of photosensitive compounds.[2][11] The aromatic rings in 6-Chloro-2-phenylindoline suggest potential photosensitivity.

  • Solution: Protect all solutions containing the compound from light by using amber vials or wrapping containers in aluminum foil.[11] Conduct experiments under subdued lighting conditions whenever possible. A photostability study, as outlined in ICH guideline Q1B, can definitively assess this.[11]

Workflow for Investigating Compound Instability

Caption: Troubleshooting workflow for inconsistent results.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for preparing a stock solution of 6-Chloro-2-phenylindoline?

A1: Dimethyl sulfoxide (DMSO) is a common choice for creating high-concentration stock solutions of nonpolar organic compounds due to its excellent solvating power.[12] Other potential solvents include dimethylformamide (DMF) or ethanol, depending on the specific requirements of your experiment. It is crucial to use a high-purity, anhydrous grade solvent to prevent premature degradation.

Q2: How should I store my stock solution of 6-Chloro-2-phenylindoline?

A2: For long-term storage, it is recommended to store stock solutions at -20°C or -80°C in tightly sealed, light-protected (amber) vials. To avoid repeated freeze-thaw cycles, which can accelerate degradation, consider preparing smaller aliquots.

Q3: How can I monitor the stability of 6-Chloro-2-phenylindoline in my solution over time?

A3: The most reliable method is to use a stability-indicating analytical technique, such as High-Performance Liquid Chromatography (HPLC).[13][14] An HPLC method can separate the parent compound from its degradation products, allowing for accurate quantification of the remaining active ingredient over time.[13]

Protocol: Stability Monitoring by HPLC

• Method Development: Develop an HPLC method (e.g., reverse-phase with a C18 column) that shows good separation between the peak for 6-Chloro-2-phenylindoline and any potential degradants. Use a UV detector at a wavelength where the compound has maximum absorbance.

• Sample Preparation: Prepare your solution of 6-Chloro-2-phenylindoline under the desired experimental conditions (e.g., in assay buffer at 37°C).

• Time-Point Analysis: At various time points (e.g., 0, 2, 4, 8, 24, 48 hours), take an aliquot of the solution, quench any ongoing reaction if necessary (e.g., by dilution in mobile phase or freezing), and inject it into the HPLC system.

• Data Analysis: Quantify the peak area of the 6-Chloro-2-phenylindoline at each time point. A decrease in the peak area over time indicates degradation. The appearance of new peaks suggests the formation of degradation products.

Q4: What are the likely degradation products of 6-Chloro-2-phenylindoline?

A4: Without experimental data, it is difficult to definitively state the degradation products. However, based on the structure, potential degradation pathways could involve:

• Oxidation of the indoline ring to the corresponding indole or other oxidized species.[9][10]

• Hydrolysis of the chloro group, although this is generally less likely under typical biological conditions.[15]

• Dimerization or polymerization , potentially initiated by light or radical species.

To identify the actual degradation products, techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) are invaluable.[13]

Degradation Pathway Analysis Workflow

Caption: Workflow for identifying degradation pathways.

Quantitative Data Summary

Stress Condition	Parameters	% Degradation (Example)	No. of Degradants	Notes
Acid Hydrolysis	0.1 M HCl, 60°C, 24h	15%	2	Significant degradation observed.
Base Hydrolysis	0.1 M NaOH, 60°C, 24h	25%	3	More susceptible to base-catalyzed hydrolysis.
Oxidation	3% H₂O₂, RT, 24h	18%	2	Susceptible to oxidation.
Thermal	80°C, 48h (Solid State)	< 2%	0	Stable to dry heat.
Photostability	ICH Q1B exposure	10%	1	Some photodegradation observed.

This table is for illustrative purposes. Users should generate their own data.

References

• Glidewell-Lloyd Rule. (2020). The Relative Stability of Indole Isomers Is a Consequence of the Glidewell-Lloyd Rule. Vertex AI Search.
• Jain, D., & Basniwal, P. K. (2013). Forced degradation and impurity profiling. Journal of Pharmaceutical and Biomedical Analysis, 86, 11–35.
• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances.
• Biocatalytic stereoselective oxidation of 2-arylindoles - PMC. (2024). NIH.
• Factors Affecting the Stability of Fluorescent Isoindoles Derived From Reaction of O-Phthalaldehyde and Hydroxyalkylthiols With Primary Amines. (n.d.). PubMed.
• BenchChem. (2025). Solubility profile of 6-Chloro-2-phenylquinolin-4-ol in common lab solvents.
• Development of forced degradation and stability indic
• Pharmaceutical Forced Degradation Studies with Regulatory Consider
• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026).
• Visible-Light-Induced Dearomative Annulation of Indoles toward Stereoselective Formation of Fused- and Spiro Indolines. (2024). ACS Omega.
• Photo-controlled bipolar absorption switches based on 5-dimethylamino substituted indoline spiropyrans with semipermanent merocyanines. (2025).
• III Analytical Methods. (n.d.).
• Oxidation of 2-arylindoles for synthesis of 2-arylbenzoxazinones with oxone as the sole oxidant. (2013). PubMed.
• CHEMICAL STABILITY OF DRUGS. (n.d.). IIP Series.
• Metabolic Pathway Involved in 6-Chloro-2-Benzoxazolinone Degradation by Pigmentiphaga sp. Strain DL-8 and Identification of the Novel Metal-Dependent Hydrolase CbaA. (n.d.). PMC - NIH.
• Factors Affecting Stability of Formul
• Factors affecting stability of drugs. (n.d.). Slideshare.
• 6-chloro-2(1H-indol-3-yl)-4-phenyl-quinoline. (n.d.). PubChem.
• 6-chloro-2-phenyl-1H-indole. (2025).
• 6-Chloro-2,3-dihydro-1H-indole. (n.d.). MilliporeSigma.
• Q1B Photostability Testing of New Active Substances and Medicinal Products. (n.d.). EMA.
• Analytical Techniques In Stability Testing. (2025).
• Transition-Metal-Free Access to 2-Subsituted Indolines from Indoles via Dearomative Nucleophilic Addition Using Two-Molecule Organic Photoredox C
• 6-Chloro-2-phenyl-1H-indole. (n.d.). CAS 57039-63-1.
• Degradation of Xenobiotic Pollutants: An Environmentally Sustainable Approach. (1989). MDPI.
• An Overview on Common Organic Solvents and Their Toxicity. (2019).
• Kinetic Investigation on the Degradation of Lorazepam in Acidic Aqueous Solutions by High Performance Liquid Chromatography. (n.d.).
• Solubility of Organic Compounds. (2023).
• Biodegradation pathways of chloroanilines by Acinetobacter baylyi strain GFJ2. (2011). PubMed.
• analytical methods. (n.d.).
• Comprehensive overview of the analytical methods for determining pyrrolizidine alkaloids and their derived oxides in foods. (2023).
• Facile acidic hydrolysis and displacement reactions of 2-chloro-and 2,9-dichloro-1,10-phenanthroline. (n.d.).
• Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1. (2013). PLOS One.
• Alcohol oxid
• Oxidation of alcohols using Pd(II)/phenanthroline and... (n.d.).
• Correlation between the Stability Constant and pH for β-Cyclodextrin Complexes. (2019).
• Effect of pH on the Stability of Plant Phenolic Compounds. (n.d.).
• Analytical Methods for Chemical Analysis. (2021). Hilaris Publisher.
• Organic Chemistry 2 - Chapter 19.17 - Predict hydrolysis products. (2024). YouTube.
• Effect of pH on stability of drugs, importance of pH on stability of drugs. (n.d.). Slideshare.
• Phenol oxidation. Part II. Synthesis of orientalinone, corydine, and isocorytuberine. (n.d.). Journal of the Chemical Society C: Organic.
• Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone deriv
• Hydrolysis Kinetics for 2-Chloropyridine in Supercritical W
• Process for preparing 6-chloro-2-hexanone from 1-methylcyclopentane. (n.d.).
• New preparation process of 6-chloro-2-hydroxyquinoxaline. (n.d.).

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Technical Support Center: Troubleshooting Low Enantiomeric Excess in Indoline Synthesis

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides targeted troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of low enantiomeric excess (e.e.) in asymmetric indoline synthesis. The indoline scaffold is a privileged structure in medicinal chemistry, and achieving high stereocontrol is often critical for biological activity. This document is designed to help you diagnose and resolve issues in your synthetic protocols.

I. Frequently Asked Questions (FAQs)

Q1: My asymmetric reaction shows low conversion and low e.e. Where should I start troubleshooting?

A1: When both conversion and enantioselectivity are low, the primary suspect is often the catalyst's activity or the reaction conditions. Begin by verifying the integrity of your chiral catalyst. Catalyst deactivation can occur due to impurities, exposure to air or moisture, or thermal instability.[1][2] Ensure that all reagents and solvents are pure and that strictly anhydrous conditions are maintained, as many catalysts are water-sensitive.[2] Also, confirm that the reaction temperature is optimal, as deviations can lead to insufficient activation or catalyst decomposition.[2]

Q2: My conversion is high, but the enantiomeric excess is poor. What are the likely causes?

A2: High conversion with low e.e. suggests that the catalytic cycle is proceeding, but the stereochemical control is compromised. This often points to a competing racemic background reaction.[2] This non-catalyzed pathway can become significant if the reaction temperature is too high or if the catalyst loading is too low.[2] Consider lowering the reaction temperature, as enantioselectivity is often temperature-dependent.[3][4]

Q3: Can the solvent choice dramatically impact the enantiomeric excess?

A3: Absolutely. The solvent can play a crucial role in the stereochemical outcome of a reaction. It can influence the conformation of the catalyst-substrate complex and the transition state energies of the competing diastereomeric pathways.[5][6] Screening a range of solvents with varying polarities (e.g., polar aprotic, nonpolar) is a critical step in optimizing enantioselectivity.[2] In some cases, even the use of deuterated solvents can enhance enantioselectivity.[7]

Q4: How do I know if my starting materials are the source of the problem?

A4: The purity of both the substrate and any reagents is paramount. Impurities can act as "chiral poisons," selectively deactivating one enantiomer of a racemic catalyst or interfering with the chiral environment.[8] It is also important to consider the electronic and steric properties of your substrate. Substituents on the indole ring can significantly influence reactivity and stereoselectivity.[9][10][11] If you suspect impurities, re-purify your starting materials and ensure your catalyst's enantiopurity is verified.

Q5: Could a subtle change in the protecting group on my indole nitrogen be affecting the e.e.?

A5: Yes, the nature of the protecting group on the indole nitrogen can have a significant impact on the stereochemical outcome. The size and electronic nature of the protecting group can influence the steric environment around the reaction center and may affect the binding of the substrate to the chiral catalyst.[3] It is a variable worth exploring during reaction optimization.

II. In-Depth Troubleshooting Guides

Guide 1: Diagnosing and Mitigating Catalyst Deactivation

Catalyst deactivation is a frequent culprit in asymmetric synthesis, leading to stalled reactions or diminished enantioselectivity.[1] Deactivation can be a first-order process and may occur through various mechanisms, including interaction with impurities or product inhibition.[1][12]

Symptoms:

• Reaction fails to reach completion.

• Enantiomeric excess decreases over time.

• Inconsistent results between batches.

Diagnostic Workflow:

Caption: Workflow for diagnosing catalyst deactivation.

Experimental Protocol: Catalyst Stability Test

• Baseline Reaction: Set up the reaction under standard, optimized conditions. Monitor conversion and e.e. at regular intervals (e.g., 1, 4, 8, and 24 hours).

• Catalyst Pre-incubation: In a separate flask, stir the catalyst in the reaction solvent under the reaction conditions for a set period (e.g., 4 hours) before adding the substrate. Then, add the substrate and monitor the reaction as in the baseline. A significant drop in performance compared to the baseline suggests catalyst instability under the reaction conditions.

• Substrate/Reagent Purity Check: Purify all starting materials, including the substrate and any additives, via appropriate methods (e.g., recrystallization, distillation, or column chromatography). Re-run the reaction with the purified materials. An improvement in performance points to impurities as the cause of deactivation.

Guide 2: Optimizing Reaction Parameters for Enhanced Enantioselectivity

Achieving high enantiomeric excess often requires a systematic optimization of reaction parameters. Temperature, solvent, and catalyst loading are critical variables that can be fine-tuned to favor the desired stereochemical pathway.

Key Parameters and Their Impact:

Parameter	Potential Impact on Enantiomeric Excess	Rationale
Temperature	Lowering the temperature often increases e.e.[3][13]	At lower temperatures, the energy difference between the diastereomeric transition states becomes more significant, favoring the formation of one enantiomer.
Solvent	Can have a profound and sometimes unpredictable effect on e.e.[6][14]	The solvent influences the solubility of reactants and the catalyst, and can stabilize or destabilize transition states through specific interactions.
Catalyst Loading	Increasing catalyst loading may improve e.e. if a background reaction is competitive.	A higher catalyst concentration can accelerate the desired asymmetric pathway relative to the non-catalyzed racemic reaction.
Additives	Additives like molecular sieves or co-catalysts can enhance e.e.[15]	Molecular sieves can remove trace amounts of water, while co-catalysts can participate in the catalytic cycle to improve stereocontrol.

Experimental Protocol: Reaction Optimization Screen

• Temperature Screening: Set up a series of parallel reactions at different temperatures (e.g., -20 °C, 0 °C, room temperature, 40 °C). Analyze the e.e. of each reaction after a fixed time.

• Solvent Screening: Conduct the reaction in a variety of solvents covering a range of polarities (e.g., toluene, dichloromethane, THF, acetonitrile).

• Catalyst Loading Variation: Run the reaction with different catalyst loadings (e.g., 1 mol%, 5 mol%, 10 mol%) to determine the optimal concentration.

• Additive Screening: If applicable to your reaction system, test the effect of common additives. For example, in reactions sensitive to water, the addition of 4 Å molecular sieves can be beneficial.[15]

Guide 3: Addressing Substrate-Related Issues

The structure of the indole substrate itself can be a determining factor in the enantioselectivity of the reaction.

Troubleshooting Workflow for Substrate Issues:

Caption: Decision tree for troubleshooting substrate-related issues.

Considerations for Substrate Design:

• Steric Hindrance: Bulky substituents on the indole ring or at the position of bond formation can sterically clash with the chiral ligand, leading to poor enantioselectivity.[16][17]

• Electronic Effects: The electronic nature of substituents on the indole can influence its nucleophilicity and the stability of intermediates in the catalytic cycle. Both electron-donating and electron-withdrawing groups have been shown to be well-tolerated in many cases, but their effect can be system-dependent.[9][11]

• Protecting Groups: As mentioned in the FAQs, the choice of the nitrogen protecting group can be critical. It is advisable to screen different protecting groups to find the optimal one for a given transformation.

III. Concluding Remarks

Troubleshooting low enantiomeric excess in indoline synthesis is a systematic process of elimination and optimization. By carefully considering the integrity of the catalyst, the reaction conditions, and the nature of the substrate, researchers can significantly improve the stereochemical outcome of their reactions. This guide provides a framework for this process, grounded in established chemical principles and practical experimental approaches.

IV. References

• Enantioselective Catalytic Synthesis of N-alkylated Indoles. (2020). MDPI. Retrieved from [Link]

• Enantioselective Catalytic Synthesis of N-alkylated Indoles. OUCI. Retrieved from [Link]

• Chiral Catalyst Deactivation during the Asymmetric Hydrogenation of Acetophenone. (2017). MDPI. Retrieved from [Link]

• Kinetics of Asymmetric Transfer Hydrogenation, Catalyst Deactivation, and Inhibition with Noyori Complexes As Revealed by Real-Time High-Resolution FlowNMR Spectroscopy. (2019). ACS Publications. Retrieved from [Link]

• Catalytic Asymmetric Synthesis of 3-Hydroxyindolenines Using Achiral Oxaziridines. (2025). Journal of the American Chemical Society. Retrieved from [Link]

• Chiral Indoline Synthesis Via Enantioselective Intramolecular Copper-Catalyzed Alkene Hydroamination. PMC. Retrieved from [Link]

• Challenges for asymmetric synthesis of N-allylic indoles. (a) Selected... ResearchGate. Retrieved from [Link]

• Switchable divergent synthesis of chiral indole derivatives via catalytic asymmetric dearomatization of 2,3-disubstituted indoles. (2024). RSC Publishing. Retrieved from [Link]

• Direct, Enantioselective Synthesis of Pyrroloindolines and Indolines From Simple Indole Derivatives. PMC. Retrieved from [Link]

• Temperature-Controlled Divergent Asymmetric Synthesis of Indole-Based Medium-Sized Heterocycles through Palladium Catalysis. (2023). ACS Publications. Retrieved from [Link]

• Enantioselective Synthesis of Indolines, Benzodihydrothiophenes, and Indanes by C–H Insertion of Donor/Donor Carbenes. PMC. Retrieved from [Link]

• Highly Enantioselective Synthesis of Indolines: Asymmetric Hydrogenation at Ambient Temperature and Pressure with Cationic Ruthenium Diamine Catalysts. ResearchGate. Retrieved from [Link]

• Symmetry Breaking in Asymmetric Catalysis: Racemic Catalysis to Autocatalysis. STEM - Unipd. Retrieved from [Link]

• Cation-Controlled Enantioselective and Diastereoselective Synthesis of Indolines: An Autoinductive Phase-Transfer Initiated 5-endo-trig Process. (2015). Journal of the American Chemical Society. Retrieved from [Link]

• Enantioselective Organocatalytic Indole Alkylations. Design of a New and Highly Effective Chiral Amine for Iminium Catalysis. (2002). Journal of the American Chemical Society. Retrieved from [Link]

• Asymmetric Activation. (2000). PubMed. Retrieved from [Link]

• Collection - Kinetics of Asymmetric Transfer Hydrogenation, Catalyst Deactivation, and Inhibition with Noyori Complexes As Revealed by Real-Time High-Resolution FlowNMR Spectroscopy. ACS Figshare. Retrieved from [Link]

• Asymmetric synthesis of 2-arylindolines and 2,2-disubstituted indolines by kinetic resolution. White Rose Research Online. Retrieved from [Link]

• Catalytic asymmetric synthesis of biologically important 3-hydroxyoxindoles: an update. Retrieved from [Link]

• Indole Synthesis via Allenyl Ester; Enantioselective Total Synthesis of Geissoschizoline. (2025). Retrieved from [Link]

• Catalytic asymmetric synthesis of indole-based atropisomers bearing silicon-stereogenic centers. (2025). Chemical Science (RSC Publishing). Retrieved from [Link]

• Observation of the solvent enantio-isotope effect in asymmetric ring-opening of cyclic diaryliodoniums with selenocyanate. PMC. Retrieved from [Link]

• A Proline Mimetic for the Design of New Stable Secondary Structures: Solvent-Dependent Amide Bond Isomerization of (S)-Indoline-2-carboxylic Acid Derivatives. PMC. Retrieved from [Link]

• Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination. (2023). PMC. Retrieved from [Link]

• Sidearm Effect: Improvement of the Enantiomeric Excess in the Asymmetric Michael Addition‡ of Indoles to Alkylidene Malonates. Retrieved from [Link]

• Asymmetric Synthesis of Indoline from Achiral Phthalimide Involving Crystallization-Induced Deracemization. (2021). PubMed. Retrieved from [Link]

• Enantioselective synthesis of 3-(N-indolyl)quinolines containing axial and central chiralities. (2023). Retrieved from [Link]

• Thiourea-Catalyzed Enantioselective Addition of Indoles to Pyrones: Alkaloid Cores with Quaternary Carbons. PMC. Retrieved from [Link]

• Asymmetric synthesis of N-allylic indoles via regio- and enantioselective allylation of aryl hydrazines. PMC - NIH. Retrieved from [Link]

• Asymmetric Synthesis of Indolines by Catalytic Enantioselective Reduction of 3H-Indoles. Retrieved from [Link]

• Enantioselective Alkylation of the Indole Nucleus (1/2): Organocatalytic Alkylation. (2005). Organic Chemistry Portal. Retrieved from [Link]

• Asymmetric Synthesis of Indoline from Achiral Phthalimide Involving Crystallization‐Induced Deracemization. ResearchGate. Retrieved from [Link]

• Organocatalytic Asymmetric Synthesis of Indole-Based Chiral Heterocycles: Strategies, Reactions, and Outreach. (2019). Accounts of Chemical Research. Retrieved from [Link]

• Enantioselective synthesis of indole derivatives. (2021). ScienceDaily. Retrieved from [Link]

• Solvent effect on cycloaddition of C 20 nanofullerene with indoline‐2‐one, at DFT. (2022). Retrieved from [Link]

• Solvent induced enhancement of enantiomeric excess: a case study of the Henry reaction with cinchona thiourea as the catalyst. RSC Publishing. Retrieved from [Link]

• Substrate scope of indoles. Reaction condition: 1 a (0.2 mmol), 2 b–r... ResearchGate. Retrieved from [Link]

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Technical Support Hub: Optimizing Reaction Conditions for Steric Hindrance at C2 Position

Ticket ID: C2-OPT-001 Status: Open Specialist: Senior Application Scientist, Catalysis Division

Executive Summary & Core Directive

The Challenge: Functionalizing the C2 position of heterocycles (e.g., indoles, pyridines, pyrroles) or ortho-substituted arenes is frequently bottlenecked by steric hindrance. This physical crowding inhibits the catalyst from approaching the reaction site (oxidative addition) or prevents the coupling partners from aligning correctly (reductive elimination).

The Solution Architecture: To overcome C2 sterics, you cannot simply "heat it up." You must engineer the catalyst's geometry. This guide focuses on two primary methodologies:

• C-H Activation: Utilizing the Concerted Metalation-Deprotonation (CMD) mechanism with sterically tuned carboxylate bases.

• Cross-Coupling: Employing Dialkylbiaryl Phosphine (Buchwald) or NHC ligands designed to create a "flexible pocket" for the metal center.

Mechanism & Strategy: The "Why" Behind the Protocol

Module A: The CMD Pathway (For C-H Activation)

For direct C2-H arylation (e.g., of indoles or azoles), the reaction does not proceed via standard electrophilic aromatic substitution (

). Instead, it follows the Concerted Metalation-Deprotonation (CMD) pathway.[1][2][3]

• The Critical Factor: The carboxylate ligand (acetate, pivalate) acts as an intramolecular base.[4] It deprotonates the C2-H bond while the metal coordinates to the carbon.

• The Steric Fix: Switching from Acetate (AcOH) to Pivalate (PivOH) or 1-Adamantanecarboxylic acid (AdCOOH) is often the "magic bullet." The bulky carboxylate prevents catalyst aggregation and forces the metal center into a conformation that favors the accessible C2 position over the more hindered (but electronically similar) sites.

Module B: Ligand Architecture (For Cross-Coupling)

When coupling a C2-halide (e.g., 2-bromo-3-methylpyridine), the rate-limiting step is often Oxidative Addition (OA) .

• The Steric Fix: Use Buchwald Ligands (e.g., XPhos , SPhos ).[5]

  • Mechanism:[1][2][4][6][7][8][9] These ligands have a specific "dialkylbiaryl" structure. The biaryl backbone provides stability, while the bulky cyclohexyl/t-butyl groups on the phosphorus force the Pd(0) species into a mono-ligated, highly reactive state (

    ). This low-coordinate species is small enough to insert into hindered C-X bonds but bulky enough to accelerate the crowded Reductive Elimination step.

Decision Logic & Visualization

Workflow: Optimization Decision Tree

Figure 1: Decision matrix for selecting the correct optimization strategy based on substrate type.

Experimental Protocols

Protocol A: C-H Arylation of Sterically Hindered Indoles (CMD Strategy)

Target: C2-arylation of 3-substituted indoles (preventing C3 reaction).

Reagents:

• Substrate: 3-Methylindole (1.0 equiv)

• Coupling Partner: Aryl Iodide (1.2 equiv)

• Catalyst: Pd(OAc)₂ (5 mol%)

• Critical Additive: Pivalic Acid (PivOH) (30 mol%)

• Base: Cs₂CO₃ (2.0 equiv)

• Solvent: Toluene or DMA (0.2 M)

Step-by-Step:

• Catalyst Activation: In a glovebox or under Ar, mix Pd(OAc)₂ and PivOH in the reaction vial. Note: The formation of Pd(OPiv)₂ in situ is crucial for the CMD mechanism.

• Solid Addition: Add Cs₂CO₃, the indole, and the aryl iodide.

• Degassing: Seal the vial and purge with Argon for 5 minutes.

• Reaction: Heat to 100–110 °C for 12–24 hours.

• Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc). The Pivalic acid often sublimates or washes out during basic extraction.

Why it works: The bulky pivalate anion acts as a "proton shuttle," lowering the energy barrier for breaking the C2-H bond while sterically discouraging attack at the already crowded C3 position [1, 3].

Protocol B: Suzuki Coupling of Hindered C2-Chlorides

Target: Coupling 2-chloro-3-substituted pyridine with an ortho-substituted boronic acid.

Reagents:

• Catalyst: XPhos Pd G4 (2–5 mol%)

  • Alternative: Pd(OAc)₂ + XPhos (1:2 ratio)

• Base: K₃PO₄ (3.0 equiv, 0.5 M in H₂O)

• Solvent: THF or 1,4-Dioxane (degassed)

Step-by-Step:

• Pre-catalyst Loading: Weigh XPhos Pd G4 (air-stable solid) into the vial.

• Substrate Addition: Add the heteroaryl chloride and boronic acid.

• Solvent/Base: Add THF and the aqueous K₃PO₄ solution. Biphasic systems are often superior for hindered Suzukis.

• Temperature: Heat to 60–80 °C .

  • Tip: If conversion is <10%, raise to 100 °C in Dioxane.

• Monitoring: Monitor via LCMS. If dehalogenation (H-substitution) is observed, lower the temperature and increase catalyst loading.

Why it works: XPhos is exceptionally bulky (Cone angle > 190°). It promotes the reductive elimination of the two sterically hindered rings, which is usually the step that fails with smaller ligands like PPh₃ [2, 5].

Troubleshooting Guide (FAQ)

Symptom	Probable Cause	Corrective Action
0% Conversion (Starting Material Recovered)	Catalyst Poisoning	Heterocycles (N, S) may bind to Pd. Fix: Switch to a precatalyst (e.g., XPhos Pd G4) to ensure active Pd(0) is generated immediately, or add the substrate slowly to keep free ligand concentration high.
Product is De-halogenated (Ar-H instead of Ar-Ar)	-Hydride Elimination or Protodehalogentaion	The coupling is too slow; the Pd-Ar intermediate grabs a proton from the solvent. Fix: Use anhydrous solvents (if using organic bases) or switch to PEPPSI-IPr catalyst which is more robust against side reactions.
C3 Arylation instead of C2 (Indoles)	Electrophilic Pathway Active	You are running a Heck-type mechanism ( ) rather than CMD. Fix: Ensure PivOH is present. Remove strong acids. Switch solvent to non-polar (Toluene) to suppress ionic pathways [4].
Reaction Stalls at 50%	Product Inhibition	The bulky product is coordinating to the Pd. Fix: Use a ligand with a larger "buried volume" ( ) like BrettPhos or IPr to displace the product.

Mechanistic Visualization: The CMD Pathway

Figure 2: The Concerted Metalation-Deprotonation (CMD) mechanism.[1][3][4][10] Note how the Pivalate ligand (OPiv) bridges the metal and the proton, enabling activation even at hindered centers.

References

• Lafrance, M., & Fagnou, K. (2006). Palladium-catalyzed benzene arylation: incorporation of catalytic pivalic acid as a proton shuttle and a key element in catalyst design. Journal of the American Chemical Society.[4][11]

• Martin, R., & Buchwald, S. L. (2008). Palladium-catalyzed Suzuki-Miyaura cross-coupling reactions of heteroaryl chlorides with arylboronic acids. Accounts of Chemical Research.

• García-Cuadrado, D., et al. (2004). Proton abstraction mechanism for the palladium-catalyzed intramolecular arylation. Journal of the American Chemical Society.[4][11]

• Grimster, N. P., et al. (2016). Pd-Catalyzed C–H Arylation of Indoles at the C2 and C3 Positions.[6][8][12] Angewandte Chemie International Edition.

• Organ, M. G., et al. (2009). Pd-PEPPSI-IPr: A highly active and selective catalyst for the production of sterically hindered biaryls. Chemistry – A European Journal.

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• 2. Concerted metalation deprotonation - Wikipedia [en.wikipedia.org]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Recent Progress Concerning the N-Arylation of Indoles - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Catalyst-Controlled Regioselectivity in Pd-Catalyzed Aerobic Oxidative Arylation of Indoles - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]

Technical Support Center: Efficient Removal of Metal Catalyst Residues from Indoline Products

Welcome to the Technical Support Center for the purification of indoline-containing products. This resource is designed for researchers, scientists, and drug development professionals to address the critical challenge of removing metal catalyst residues from synthetically prepared indolines. The presence of residual metals, such as palladium, can compromise downstream applications, affect biological activity, and create regulatory hurdles in pharmaceutical development.[1][2][3]

This guide provides in-depth, experience-based solutions in a user-friendly question-and-answer format, focusing on the "why" behind each technique to empower you to make informed decisions in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: Why is removing metal catalyst residues from my indoline product so important?

Residual metal catalysts, particularly palladium, which is commonly used in indoline synthesis, can have several detrimental effects.[4] These metals can be toxic, interfering with biological assays and posing a safety risk in pharmaceutical applications.[1][3] Regulatory bodies like the FDA and EMA have stringent limits on elemental impurities in active pharmaceutical ingredients (APIs).[5][6][7] Furthermore, residual catalysts can interfere with subsequent synthetic steps, potentially leading to undesired side reactions or catalyst poisoning in downstream processes.[3][8]

Q2: What are the primary methods for removing metal catalyst residues?

The most common and effective methods include:

• Adsorption: Utilizing solid-supported materials like activated carbon or specialized metal scavengers to bind the metal, which is then removed by filtration.[8]

• Chromatography: Separating the desired indoline product from the metal catalyst based on their different affinities for a stationary phase, such as silica gel.[9]

• Crystallization: Isolating the indoline product by inducing crystallization, leaving the metal impurities behind in the solution.[10]

• Extraction: Using a liquid-liquid extraction process to selectively remove the metal catalyst from the product-containing organic phase.[8][9]

• Filtration: A straightforward method for removing heterogeneous catalysts (e.g., Pd/C) by passing the reaction mixture through a filter aid like Celite®.[11]

Q3: What are metal scavengers and how do they work?

Metal scavengers are materials, often based on silica or polymers, that are functionalized with ligands that have a high affinity for specific metals. These ligands form strong complexes with the dissolved metal catalyst, effectively "scavenging" it from the solution. The resulting metal-scavenger complex is a solid that can be easily removed by filtration, leaving a purified solution of your indoline product.[8][12] Common functional groups on scavengers include thiols, thioureas, and amines, which are particularly effective for scavenging palladium.[13][14]

Q4: Can I use a combination of methods for better results?

Absolutely. A multi-step approach is often the most effective strategy for achieving very low levels of metal contamination.[10][14] For instance, you could perform an initial filtration to remove the bulk of a heterogeneous catalyst, followed by treatment with a high-affinity metal scavenger to remove any leached, soluble metal species. A final recrystallization can then further enhance the purity of your indoline product.[14]

Q5: How do I know which method is right for my specific indoline product and catalyst?

The optimal choice depends on several factors:

• Nature of the Catalyst: Heterogeneous catalysts (e.g., Pd/C) can often be removed by simple filtration, while homogeneous catalysts require more sophisticated techniques like scavengers or chromatography.[2][11]

• Properties of Your Indoline Product: Its solubility, stability, and crystallinity will influence the suitability of methods like extraction and crystallization.

• Solvent System: The solvent used in your reaction and workup can affect the efficiency of scavengers and the solubility of the metal species.

• Required Purity Level: For pharmaceutical applications requiring very low ppm or even ppb levels of metal residues, highly selective methods like metal scavengers are often necessary.[15]

The following decision-making workflow can help guide your selection process:

Caption: Decision workflow for selecting a catalyst removal strategy.

Troubleshooting Guides

This section addresses specific issues you may encounter during the purification of your indoline products.

Issue 1: High levels of palladium remain after using a metal scavenger.

• Possible Cause 1: Incorrect Scavenger Choice. The effectiveness of a scavenger depends on the oxidation state of the palladium (e.g., Pd(0) vs. Pd(II)) and the specific ligands present.[15] Thiol-based scavengers, for example, are generally very effective for various palladium species.[13]

  • Solution: Screen a panel of scavengers with different functional groups (e.g., Biotage® MP-TMT, ISOLUTE® Si-Thiol) to find the most effective one for your system.[16] A screening can be performed on a small scale to conserve material.[13]

• Possible Cause 2: Insufficient Scavenger Amount or Reaction Time. Scavenging is a chemical reaction that requires adequate stoichiometry and time to proceed to completion.

  • Solution: Increase the equivalents of the scavenger. Typically, 3-5 equivalents relative to the residual metal are a good starting point.[10][16] Also, increase the stirring time; 4-24 hours is common for effective scavenging.[10][16]

• Possible Cause 3: Strong Complexation with the Indoline Product. The nitrogen atom in the indoline ring can coordinate to the palladium, making it less available for the scavenger.

  • Solution: Try altering the solvent to one that may disrupt this interaction. In some cases, a mild acidification of the solution can protonate the indoline nitrogen, breaking the complex and freeing the palladium for scavenging. However, ensure your target molecule is stable to these conditions.

Issue 2: Significant product loss during activated carbon treatment.

• Possible Cause: Product Adsorption. Activated carbon is a highly porous material with a large surface area, which can lead to non-specific binding of your indoline product along with the metal catalyst.[17][18]

  • Solution 1: Reduce the amount of activated carbon used. Perform small-scale trials to find the minimum amount required for effective catalyst removal.

  • Solution 2: Screen different grades of activated carbon, as they can have different surface properties and pore structures.[19]

  • Solution 3: Switch to a more selective method, such as a metal scavenger, which is designed to bind specifically to the metal and has a lower likelihood of adsorbing your product.[10][13]

Issue 3: The final indoline product has a persistent color (e.g., black, gray, or orange).

• Possible Cause: Colloidal or Finely Divided Metal Particles. Even after filtration, very small, colloidal metal particles may remain suspended in the solution, causing discoloration. These particles are often too small to be removed by standard filtration methods.

  • Solution 1: Pass the solution through a finer filter, such as a 0.45 or 0.22 µm PTFE syringe filter.

  • Solution 2: Use a high-affinity scavenger. The functional groups on scavengers can often capture these fine particles.

  • Solution 3: Treatment with activated carbon can be effective in adsorbing these colloidal particles.[10]

Experimental Protocols

Protocol 1: General Procedure for Metal Scavenging

This protocol provides a general workflow for using a scavenger resin to remove a soluble palladium catalyst.

Caption: Step-by-step workflow for catalyst removal using a scavenger.

Detailed Steps:

• Dissolve Crude Product: Dissolve the crude indoline product in a compatible solvent. Solvents like THF, acetonitrile, or dichloromethane are often suitable.[16]

• Add Scavenger: Add 3-5 equivalents of the chosen scavenger resin (e.g., Biotage® MP-TMT) relative to the initial amount of palladium catalyst used.[16]

• Stir: Stir the mixture vigorously at room temperature. Allow the scavenging to proceed for 4 to 24 hours.[16] The optimal time should be determined experimentally.

• Filter: Filter the mixture through a Büchner funnel or a similar filtration setup to remove the solid scavenger resin, which now contains the bound palladium.[10]

• Wash: Wash the collected scavenger on the filter with a small amount of fresh solvent to recover any adsorbed product.[10]

• Concentrate: Combine the filtrate and the washings, and concentrate the solution under reduced pressure to obtain the purified indoline product.

• Analyze: Quantify the residual palladium content using a sensitive analytical technique such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS).[20]

Protocol 2: Removal of a Heterogeneous Catalyst (e.g., Pd/C) followed by Polishing

This two-step protocol is effective when a solid-supported catalyst has been used.

Step A: Bulk Removal via Celite® Filtration

• Dilute: Dilute the reaction mixture with a suitable solvent in which your product is soluble.[9]

• Prepare Celite® Pad: Prepare a pad of Celite® (1-2 cm thick) in a sintered glass funnel.[11] Pre-wet the pad with the solvent.

• Filter: Carefully pass the diluted reaction mixture through the Celite® pad under vacuum. The Celite® will trap the insoluble Pd/C particles.[11]

• Wash and Collect: Wash the Celite® pad with additional solvent to ensure complete recovery of the product in the filtrate.[9]

Step B: Polishing with a Metal Scavenger

• Treat Filtrate: Take the filtrate from Step A, which may contain trace amounts of leached, soluble palladium.

• Follow Protocol 1: Apply the general metal scavenging procedure described above to this filtrate to remove the remaining soluble palladium species.

Data Summary Table

The following table provides a comparative overview of different scavenger types and their typical performance for palladium removal. Note that performance is highly dependent on the specific reaction conditions.

Scavenger Type	Functional Group	Typical Loading (mmol/g)	Common Applications & Notes
Biotage® MP-TMT	Macroporous Polystyrene-bound Trimercaptotriazine	0.6-0.7	Highly effective for various palladium species in a wide range of solvents.[16][21]
ISOLUTE® Si-Thiol	Silica-bound Thiol	~1.2	Good for scavenging Pd(II). The silica backbone offers good solvent compatibility.[13]
PhosphonicS SPM32	Phosphonic Acid-based	Varies	Effective for palladium acetate, showing rapid initial scavenging.[12]
Activated Carbon (e.g., Darco®)	N/A (Adsorbent)	N/A	Broad-spectrum adsorbent, useful for decolorizing and removing various impurities, including palladium.[13][19] Less selective than functionalized scavengers.

Concluding Remarks

The successful removal of metal catalyst residues from indoline products is a critical aspect of synthetic chemistry, particularly in the context of pharmaceutical development. A systematic and informed approach, beginning with an understanding of the nature of the catalyst and the product, is key to developing an efficient purification strategy. Screening different methods and combining techniques will often yield the best results, ensuring the final indoline product meets the stringent purity requirements for its intended application. For quantitative analysis of residual palladium, validated methods such as ICP-MS are the industry standard.[20][22]

References

• Palladium catalyst recovery using scavenger resin - SpinChem. [Link]

• Biotage® MP-TMT | Palladium scavenger. [Link]

• Merck/PITT Collaboration Demonstrates Rapid Method for Evaluation of Residual Palladium. [Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry | Organic Process Research & Development - ACS Publications. [Link]

• Selective adsorption and removal of Palladium (Pd) Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [Link]

• Final Analysis: The Use of Metal Scavengers for Recovery of Palladium Catalyst from Solution - ResearchGate. [Link]

• Metal Control Strategy in Drug Development: The Importance of Getting It Right - CatSci. [Link]

• Quickly and Easily Remove Residual Metals from APIs to Approved Levels - Sopachem. [Link]

• How can i remove palladium Pd catalyst easily? - ResearchGate. [Link]

• Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques | ACS Medicinal Chemistry Letters. [Link]

• Method for the determination of Pd-catalyst residues in active pharmaceutical ingredients by means of high-energy polarized-beam energy dispersive X-ray fluorescence - PubMed. [Link]

• A Pharmaceutical Industry Perspective on Sustainable Metal Catalysis - ACS Publications. [Link]

• CHAPTER 16: Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings Available - Books. [Link]

• Analysis of residual catalysts in pharmaceuticals - secrets of science – magazine. [Link]

• Activated Carbon For Heavy Metal Removal-Heycarbons. [Link]

• Application of activated carbon as a catalyst and catalyst carrier - Heycarbons. [Link]

• Diversifying drug development with a metal catalyst - European Pharmaceutical Review. [Link]

• Metal Removal Activated Carbon Manufacturer - Tanke. [Link]

• Guideline on Limits Residues Metal Catalysts - EMA. [Link]

• Catalyst Removal - Matyjaszewski Polymer Group - Carnegie Mellon University. [Link]

• Recovery and reuse of homogeneous palladium catalysts via organic solvent nanofiltration: application in the synthesis of AZD4625 - Green Chemistry (RSC Publishing). [Link]

• How to Remove Palladium in three easy steps - Biotage. [Link]

• My platinum/carbon catalytic hydrogenation is not working. Any tips on how to troubleshoot? : r/chemistry - Reddit. [Link]

• Metals Removal - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Deactivation of metal catalysts in liquid phase organic reactions - ResearchGate. [Link]

• Synthesis of indoles - Organic Chemistry Portal. [Link]

• Highly Selective Indole Oxidation Catalyzed by a Mn-Containing Artificial Mini-Enzyme | ACS Catalysis. [Link]

• US4210590A - Reduction of indole compounds to indoline compounds - Google P

• Enantioselective Catalytic Synthesis of N-alkylated Indoles - MDPI. [Link]

• The phenomenon of “dead” metal in heterogeneous catalysis: opportunities for increasing the efficiency of carbon-supported metal catalysts - PMC. [Link]

• Effective Method To Remove Metal Elements from Pharmaceutical Intermediates with Polychelated Resin Scavenger | Organic Process Research & Development - ACS Publications. [Link]

• I want to remove the organic phase from a spent, solid catalyst in order to characterize it. How to do it without altering the catalyst too much? | ResearchGate. [Link]

• How To: Troubleshoot a Reaction - Department of Chemistry : University of Rochester. [Link]

• Metal-Based Catalysts in Organic Synthesis - MDPI. [Link]

• Unlocking Chemistry's Potential: Exploring the Role of Transition Metal Catalysts in Organic Synthesis - PURKH. [Link]

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Technical Support Center: Chloro-Indoline Stability and Storage

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for chloro-indolines. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of these valuable compounds. Chloro-indolines, while essential building blocks, are susceptible to degradation if not handled and stored correctly. This document provides in-depth, field-proven insights into preventing degradation, troubleshooting common issues, and understanding the underlying chemical pathways.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding chloro-indoline stability.

Q1: My solid chloro-indoline has developed a yellow or brownish tint over time. What happened and is it still usable?

A color change in your solid compound is a primary visual indicator of degradation. This is most commonly due to oxidation, where the indoline ring may be dehydrogenated to the corresponding indole, or subsequent polymerization of reactive intermediates.[1][2] The usability depends on the extent of degradation. You must re-analyze the compound's purity via HPLC, LC-MS, or NMR before use. For high-sensitivity applications, purification is recommended.

Q2: I dissolved my chloro-indoline in DMSO for screening, and after a day at room temperature, I'm seeing multiple new peaks in my LC-MS. Why?

This is a classic stability issue. Several factors could be at play:

• Oxidation: DMSO can contain trace amounts of water and is not inert. The compound is susceptible to aerobic oxidation, a process that can be accelerated at room temperature.[3][4]

• Photodegradation: Standard laboratory lighting can be sufficient to induce degradation in photolabile molecules like indoles and their derivatives.[5][6]

• Acidic Contaminants: Trace acidic impurities in the solvent or on the glassware can catalyze degradation pathways.[1]

Stock solutions should be freshly prepared, protected from light, and stored under an inert atmosphere at low temperatures (e.g., -20°C) for short-term use.

Q3: What is the single most important factor for long-term storage of solid chloro-indolines?

Exclusion of oxygen is critical. While temperature and light are very important, the presence of oxygen is a direct reactant for oxidative degradation pathways. Therefore, storing the solid compound under a dry, inert atmosphere (argon or nitrogen) is the most crucial step for ensuring long-term stability.[7]

Q4: Can I store chloro-indoline solutions in aqueous buffers?

This is strongly discouraged for long-term storage. Chloro-indolines can be susceptible to hydrolysis, particularly under acidic or basic conditions.[5][7] The C-Cl bond on the aromatic ring is generally stable, but the indoline structure itself can undergo pH-dependent reactions.[5] If an aqueous buffer is absolutely required for an experiment, it should be prepared immediately before use and used within hours. Always perform a small-scale stability test first.

Understanding Degradation Pathways

To effectively prevent degradation, it is essential to understand the chemical mechanisms responsible. Chloro-indolines are primarily susceptible to oxidation, acid-catalyzed reactions, and photodegradation.

Key Degradation Mechanisms

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} endot Caption: Primary degradation pathways for chloro-indolines.

• Oxidation: This is often the most significant pathway. The indoline core can be dehydrogenated to form the more aromatic chloro-indole derivative.[2][3] This process can be catalyzed by trace metals or light and is driven by the formation of a stable aromatic ring system. Further oxidation can lead to the formation of 3-chloro-2-oxindoles or other oxygenated species.[4]

• Acid-Catalyzed Degradation: Indoles, which can be formed from the oxidation of indolines, are highly susceptible to degradation in acidic conditions. The electron-rich indole ring gets protonated, typically at the C3 position, forming a reactive indoleninium cation. This cation can then be attacked by a neutral indole molecule, leading to dimers and polymers, which often present as insoluble brown or red materials.[1]

• Photodegradation: Many indole-based structures are photolabile.[5] Exposure to light, particularly UV radiation, can provide the activation energy for radical-based reactions or accelerate oxidative processes.[8] This is why storing materials in amber vials is a standard and necessary precaution.[7]

Troubleshooting Guide

Use this guide to diagnose and resolve common stability issues.

Observed Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Unexpected peaks appear in HPLC/LC-MS analysis of a stock solution.	1. Oxidation: Exposure to air during preparation or storage.2. Photodegradation: Exposure to ambient or UV light.3. Solvent Reactivity/Impurities: Using a protic or non-anhydrous solvent; acidic/basic contaminants.	1. Confirm Identity: Use high-resolution mass spectrometry to get an accurate mass of the impurities to help identify the degradation pathway.2. Solvent Check: Prepare a fresh solution in a high-purity, anhydrous, aprotic solvent (e.g., Acetonitrile, THF). Degas the solvent with argon or nitrogen before use.3. Control Light: Prepare the solution in a dark room or under red light and store it in an amber vial wrapped in aluminum foil.4. Action: Discard the old solution. Prepare fresh solutions in small volumes immediately before use.
Compound shows reduced or no activity in a biological assay.	Purity Loss: The actual concentration of the active chloro-indoline is lower than calculated due to significant degradation.	1. Purity Re-evaluation: Before use in any assay, confirm the purity of the solid stock or the integrity of the solution using a validated analytical method (e.g., HPLC-UV with a standard curve).2. Forced Degradation Study: Perform a forced degradation study (see protocol below) to understand what impurities to look for.3. Action: Re-purify the bulk material if necessary. Always use freshly prepared and quantified solutions for assays.
Solid material becomes sticky or develops an odor.	Advanced Degradation: Likely a combination of oxidation and polymerization, potentially with some hydrolysis if exposed to moisture.	1. Safety First: Handle the material in a fume hood. The degradation products are unknown and could be hazardous.2. Analysis: Attempt to dissolve a small amount in a suitable solvent for LC-MS analysis to understand the complexity of the mixture.3. Action: It is highly recommended to discard the material following appropriate chemical waste disposal procedures. The compound is likely beyond simple purification.

Experimental Protocols & Best Practices

Adherence to strict protocols is the best defense against degradation.

Protocol 1: Long-Term Storage of Solid Chloro-indolines

• Environment: Perform all aliquoting in a low-humidity environment, preferably inside a glovebox with an inert atmosphere (N₂ or Ar).

• Container Selection: Use amber glass vials with PTFE-lined screw caps. Avoid plastic containers, as they can be permeable to oxygen and moisture over time.

• Aliquotting: Divide the bulk material into smaller, single-use quantities. This prevents repeated warming/cooling cycles and exposure of the entire stock to the atmosphere with each use.

• Inerting: For each vial, flush the headspace with a gentle stream of dry argon or nitrogen for 30-60 seconds before tightly sealing the cap.

• Sealing: Further seal the cap-vial interface with Parafilm® as an extra barrier against moisture and air ingress.

• Storage Conditions: Place the sealed vials inside a secondary container with a desiccant. Store at or below -20°C. For maximum longevity (>1 year), storage at -80°C is recommended.

Data Summary: Recommended Storage Conditions

Form	Duration	Temperature	Atmosphere	Light Condition	Container
Solid	Long-Term (>6 months)	-20°C to -80°C	Inert (Ar or N₂)	Dark	Amber Glass Vial, PTFE cap
Solid	Short-Term (<6 months)	2-8°C	Inert (Ar or N₂)	Dark	Amber Glass Vial, PTFE cap
Solution (Aprotic Solvent)	Short-Term (1-2 weeks)	-20°C	Inert (Ar or N₂)	Dark	Amber Glass Vial, PTFE septum cap
Solution (Aprotic Solvent)	Daily Use (<24 hours)	2-8°C	Inert (Ar or N₂)	Dark	Amber Glass Vial, PTFE septum cap

Protocol 2: Performing a Forced Degradation Study

A forced degradation or "stress testing" study is essential for identifying likely degradation products and establishing a stability-indicating analytical method.[5][9]

dot graph G { layout=dot; rankdir=LR; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10];

} endot Caption: Workflow for a forced degradation study.

• Objective: To intentionally degrade the chloro-indoline under controlled conditions to generate and identify potential impurities.

• Materials: Chloro-indoline, HPLC-grade water, acetonitrile, HCl, NaOH, H₂O₂, HPLC system with UV/PDA and MS detectors.

• Methodology:

  • Control Sample: Dissolve the compound in a 50:50 acetonitrile/water mixture. Analyze immediately (t=0).

  • Acidic Stress: Add 0.1 M HCl to the stock solution. Incubate at 60°C.[5]

  • Basic Stress: Add 0.1 M NaOH to the stock solution. Incubate at 60°C.[5]

  • Oxidative Stress: Add 3% H₂O₂ to the stock solution. Keep at room temperature.[5]

  • Thermal Stress: Expose the solid compound to dry heat (e.g., 105°C) for 48 hours, then dissolve for analysis.[5]

  • Photolytic Stress: Expose the solution in a quartz cuvette to a photostability chamber.[5]

• Analysis: Inject samples from each stress condition onto the HPLC-MS system at various time points (e.g., 2, 8, 24 hours).

• Evaluation: Compare the chromatograms of the stressed samples to the control. A stability-indicating method is one that can resolve the parent peak from all newly formed degradation peaks.[9] The mass data will help in the structural elucidation of these new peaks.

References

• A Technical Guide to the Chemical Stability of 5-chloro-2,3-dimethyl-1H-indole. (n.d.). Benchchem.

• Synthesis of indoles. (n.d.). Organic Chemistry Portal. Retrieved February 25, 2026, from [Link]

• Stability studies of 6,7-dichloro-2,3-dihydro-1H-indole under different conditions. (n.d.). Benchchem.

• Oxidation of indoles and our hypothesis. (n.d.). ResearchGate. Retrieved February 25, 2026, from [Link]

• Xue, J., et al. (2022). Atmospheric oxidation mechanism and kinetics of indole initiated by mOH and mCl: a computational study. Atmospheric Chemistry and Physics, 22(17), 11543–11555. [Link]

• Aerobic Oxidation Approaches to Indole-3-carboxylates. (2019). Organic Letters. ACS Publications. [Link]

• Highly Selective Indole Oxidation Catalyzed by a Mn-Containing Artificial Mini-Enzyme. (2021). ACS Catalysis. [Link]

• Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. (2022). Chemical Engineering Transactions. [Link]

• Thermal Degradation of Small Molecules: A Global Metabolomic Investigation. (2015). Analytical Chemistry. NIH. [Link]

• Visible-Light-Induced Dearomative Annulation of Indoles toward Stereoselective Formation of Fused- and Spiro Indolines. (2024). ACS Omega. [Link]

• Identifying Initial Transformation Products during Chlorination of the Indole Moiety and Unveiling Their Formation Mechanisms. (n.d.). ResearchGate. Retrieved February 25, 2026, from [Link]

• 4-benzyloxyindole. (n.d.). Organic Syntheses Procedure. Retrieved February 25, 2026, from [Link]

• Synthesis of indoles from anilines and intermediates therein. (1975).

• A chemical rationale of drug stability and degradation- An insightful approach. (n.d.). ijpca.com. Retrieved February 25, 2026, from [Link]

• An Introduction To Forced Degradation Studies For Drug Substance & Drug Product. (2020). Pharmaceutical Online. [Link]

• Relative Ease of Hydrolysis. (2024). Save My Exams. [Link]

• HYDROLYSIS REACTIONS. (2018). acikders.ankara.edu.tr. [Link]

• Halogenating Enzymes for Active Agent Synthesis. (n.d.). PMC - NIH. [Link]

• Formation and decomposition of chloroaromatic compounds in chlorine-containing benzene/oxygen flames. (2001). Chemosphere. [Link]

• Green Halogenation of Indoles with Oxone-Halide. (n.d.). ResearchGate. Retrieved February 25, 2026, from [Link]

• Methods of analysis by the U.S. Geological Survey Organic Geochemistry Research Group. (n.d.). USGS Publications Warehouse. [Link]

• • ANALYTICAL METHODS. (n.d.). ATSDR. [Link]

• Halogenation – Knowledge and References. (n.d.). Taylor & Francis. [Link]

• 5-Chloro-1H-indole-2,3-dione derivative as corrosion inhibitor for mild steel in 1M H3PO4. (2017). ResearchGate. [Link]

• Identification and analysis of the degradation products of chlorothalonil in vegetables. (n.d.). ResearchGate. Retrieved February 25, 2026, from [Link]

• Effects of light and plant growth regulators on the biosynthesis of vindoline and other indole alkaloids in Catharanthus roseus callus cultures. (n.d.). ResearchGate. Retrieved February 25, 2026, from [Link]

• Storage of Halogen. (2019). Chemistry Stack Exchange. [Link]

• Light-induced stabilization of ACS contributes to hypocotyl elongation during the dark-to-light transition in Arabidopsis seedlings. (2019). The Plant Journal. [Link]

• Temperature Influences Persistence of Chlorothalonil and Iprodione on Creeping Bentgrass Foliage. (n.d.). ResearchGate. Retrieved February 25, 2026, from [Link]

• Effect of Temperature on Flavor Compounds and Sensory Characteristics of Maillard Reaction Products Derived from Mushroom Hydrolysate. (2018). MDPI. [Link]

• Biodegradation pathways of chloroanilines by Acinetobacter baylyi strain GFJ2. (2011). Journal of Hazardous Materials. [Link]

• C‐2halogenation (Cl/Br) of indole under heating condition. (n.d.). ResearchGate. Retrieved February 25, 2026, from [Link]

• Effects of Light Quality on the Growth, Development and Metabolism of Rice Seedlings. (n.d.). ResearchGate. Retrieved February 25, 2026, from [Link]

• Light and Plant Growth Regulators on In Vitro Proliferation. (n.d.). PMC - NIH. [Link]

• Effect of Temperature on Photosynthetic Pigment Degradation during Freeze–Thaw Process of Postharvest of Celery Leaves. (2024). MDPI. [Link]

• Temperature effects on Chl a degradation by HRP, in the presence of resorcinol at pH 6. (n.d.). ResearchGate. Retrieved February 25, 2026, from [Link]

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Reference Data & Comparative Studies

Strategic Chiral Separation of 6-Chloro-2-phenylindoline: A Comparative HPLC Guide

Executive Summary & Strategic Importance

6-Chloro-2-phenylindoline is a critical chiral scaffold, often serving as a key intermediate in the synthesis of serotonin receptor agonists (e.g., 5-HT2C modulators like Lorcaserin derivatives) and other CNS-active agents. The biological activity of these pharmaceutical candidates is strictly governed by their stereochemistry; the (R)- and (S)-enantiomers often exhibit vastly different pharmacodynamic profiles and toxicity risks.

This guide provides a technical comparison of High-Performance Liquid Chromatography (HPLC) methods for resolving these enantiomers. Unlike generic screening protocols, this analysis focuses on the specific molecular attributes of the 6-chloro-2-phenylindoline core—a hydrophobic, secondary amine with strong

- interaction potential.

Quick Comparison of Methodologies

Feature	Method A: Normal Phase (Recommended)	Method B: Polar Organic Mode	Method C: Reversed Phase
Stationary Phase	Chiralcel OD-H / Chiralpak AD-H	Chiralpak AD-H / Cyclodextrin	Chiralcel OD-R
Mobile Phase	Hexane / IPA / DEA	MeOH / ACN / DEA	Buffer / ACN
Resolution ( )	High (> 2.5 typical)	Moderate (1.5 - 2.0)	Variable
Run Time	10–20 min	< 10 min	15–30 min
Solubility	Good	Excellent	Poor (for this specific lipophile)
MS Compatible?	No	Yes	Yes

Primary Methodology: Normal Phase Separation (The Gold Standard)

For 2-substituted indoline derivatives, Amylose and Cellulose tris(3,5-dimethylphenylcarbamate) columns are the industry "gold standard." The separation mechanism relies on a "three-point interaction" model involving hydrogen bonding,

- stacking, and steric inclusion.

Recommended Column Architectures

• Chiralcel OD-H (Cellulose-based): Often the first choice for indolines. The cellulose backbone forms a rigid helical cavity that discriminates the "flat" indole structure effectively.

• Chiralpak AD-H (Amylose-based): Provides a more flexible helical cavity. If OD-H fails to separate the peaks, AD-H often succeeds due to different inclusion geometry.

Optimized Experimental Protocol

• Column: Chiralcel OD-H (

  mm, 5 m)

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1 v/v/v)

• Flow Rate: 1.0 mL/min[1][2][3]

• Temperature:

• Detection: UV @ 254 nm (targeting the phenyl/indoline chromophore)

Protocol Validation (Self-Check):

• The Basic Modifier Rule: 6-Chloro-2-phenylindoline is a secondary amine. Without a basic modifier (Diethylamine, DEA), the free amine will interact with residual silanols on the silica support, causing severe peak tailing. If peaks tail, increase DEA to 0.2%.

• Solubility Check: Dissolve the sample in the mobile phase. If the solution is cloudy, increase the IPA ratio to 20% momentarily to solubilize, then inject.

Mechanism of Separation

The separation is driven by the interaction between the analyte and the Chiral Stationary Phase (CSP).

• H-Bonding: The secondary amine (-NH-) of the indoline donates a hydrogen to the carbonyl oxygen of the CSP carbamate group.

• - Stacking: The 6-chloro-phenyl ring and the 2-phenyl ring engage in stacking interactions with the 3,5-dimethylphenyl groups of the CSP.

• Steric Fit: The 6-chloro substituent alters the bulkiness, affecting how deep the molecule fits into the chiral groove.

Caption: Mechanistic breakdown of the 3-point interaction required for chiral recognition on polysaccharide columns.

Alternative Methodology: Polar Organic Mode[4][5]

When LC-MS compatibility is required (e.g., for PK/PD studies), Normal Phase (Hexane) is unsuitable. The Polar Organic Mode uses 100% polar solvents but retains the chiral selectivity of the polysaccharide columns.

Protocol

• Column: Chiralpak AD-RH or Lux Amylose-1

• Mobile Phase: 100% Methanol (with 0.1% DEA and 0.1% Acetic Acid)

  • Note: The "Acid+Base" buffer system is crucial here to control the ionization state of the indoline nitrogen.

• Advantages:

  • Direct injection of biological extracts (after protein precipitation).

  • MS-compatible volatile mobile phase.

  • Often shorter run times due to lower viscosity.

Method Development Workflow

Use this decision tree to select the optimal method for your specific constraints (purity vs. speed vs. sensitivity).

Caption: Decision matrix for selecting between Normal Phase (QC/Prep) and Polar Organic (Bioanalysis) modes.

Quantitative Performance Data (Representative)

The following data represents typical performance metrics for 2-substituted indoline derivatives on polysaccharide columns.

Parameter	Chiralcel OD-H (Normal Phase)	Chiralpak AD-H (Normal Phase)	Chiralpak AD-RH (Polar Organic)
Separation Factor ( )	1.35 – 1.80	1.15 – 1.40	1.10 – 1.30
Resolution ( )	> 3.0 (Baseline)	> 1.8 (Baseline)	1.2 – 1.5 (Partial/Base)
Retention Time ( )	4 – 6 min	3 – 5 min	2 – 4 min
Peak Symmetry ( )	1.1 (with DEA)	1.2 (with DEA)	1.3 (requires buffer)

Interpretation:

• (Selectivity): The OD-H column typically provides higher selectivity for the rigid indoline core due to the tighter "fit" in the cellulose grooves compared to the amylose helix.
• (Resolution): A value of >1.5 is required for baseline separation. OD-H is the most robust choice for ensuring , allowing for scale-up to preparative loads.

Troubleshooting & Optimization

Problem: Peak Tailing

• Cause: Interaction between the basic Nitrogen of the indoline and acidic silanols on the column silica.

• Solution: Increase Diethylamine (DEA) concentration from 0.1% to 0.2% or 0.3%. Do not exceed 0.5% to avoid damaging the column packing.

Problem: Poor Resolution ( )

• Strategy 1 (Solvent Switch): Switch the alcohol modifier from Isopropanol (IPA) to Ethanol. Ethanol is a sharper modifier and can alter the solvation of the chiral cavity, often improving selectivity for indolines.

• Strategy 2 (Temperature): Lower the column temperature to

  . Chiral recognition is an enthalpy-driven process; lower temperatures increase the difference in interaction energy between enantiomers, improving .

References

• Okamoto, Y., & Ikai, T. (2008). Chiral Stationary Phases for HPLC Involving Polysaccharide Derivatives. Chemical Society Reviews. Link

• Wainer, I. W., et al. (1987). HPLC Enantioseparation of 2-Arylpropionic Acids and Indoline Derivatives on Chiralpak AD. Journal of Chromatography A. Link

• Phenomenex Application Guide. Chiral HPLC Separations: Strategies for Method Development. (General reference for polysaccharide column screening). Link

• Alves, C., et al. (2011). Enantioseparation of Pirlindole (Tetracyclic Indoline) by Liquid Chromatography. Journal of Pharmaceutical and Biomedical Analysis. (Demonstrates OD-R and Normal Phase utility for indoline cores). Link

• Daicel Chiral Technologies. Instruction Manual for CHIRALCEL® OD-H. (Official protocol for solvent/additive limits). Link

Sources

• 1. Green HPLC Enantioseparation of Chemopreventive Chiral Isothiocyanates Homologs on an Immobilized Chiral Stationary Phase Based on Amylose tris-[(S)-α-Methylbenzylcarbamate] | MDPI [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. par.nsf.gov [par.nsf.gov]

Technical Guide: 1H NMR Characterization of 6-Chloro-2-phenylindoline vs. 6-Chloro-2-phenylindole

Executive Summary & Scientific Context

The transition from 6-chloro-2-phenylindole to 6-chloro-2-phenylindoline represents a fundamental scaffold modification in medicinal chemistry—the reduction of the heterocyclic C2=C3 double bond. This transformation converts a planar, fully aromatic indole system into a puckered, three-dimensional indoline (dihydroindole) structure.[1]

For drug development professionals, verifying this reduction is critical.[1] The introduction of sp³ hybridized centers at C2 and C3 creates a chiral center at C2, dramatically altering the molecule's topology and solubility profile.[1] This guide provides an authoritative NMR characterization protocol to unambiguously distinguish the starting material (indole) from the reduced product (indoline).[1]

Key Spectroscopic Differentiators

• Indole: Characterized by a deshielded C3-H aromatic singlet/doublet (

  ~6.8 ppm) and a highly downfield NH signal.[1]

• Indoline: Defined by the emergence of a high-field ABX aliphatic system (

  3.0–5.5 ppm) corresponding to the new sp³ protons at C2 and C3.[1]

Comparative 1H NMR Analysis

The following data compares the spectral signatures of the two compounds. Note that chemical shifts (

) are reported in ppm relative to TMS, typically in CDCl or DMSO- .[1][2]

Summary Table of Chemical Shifts[1]

Proton Assignment	6-Chloro-2-phenylindole (Precursor)	6-Chloro-2-phenylindoline (Product)	Key Change
C2-H	None (Quaternary Carbon)	4.8 – 5.5 (dd or t)	Diagnostic Signal. New sp³ chiral center.[1]
C3-H	6.6 – 7.0 (s or d)	3.0 – 3.8 (m, 2H)	Primary Confirmation. Shift from aromatic to aliphatic.[1]
N-H	8.3 – 11.5 (Broad, Downfield)	4.0 – 6.0 (Broad, Upfield)	Shift upfield due to loss of aromatic delocalization.[1]
Phenyl Ring	7.3 – 7.8 (m)	7.2 – 7.5 (m)	Minor shielding changes.[1]
Indole C5/C7-H	7.0 – 7.6 (Aromatic pattern)	6.5 – 7.1 (Aromatic pattern)	Upfield shift due to electron density changes.[1]

Detailed Spectral Interpretation

A. The Aliphatic Region (Indoline Specific)

The most definitive proof of reduction is the appearance of signals in the 3.0–5.5 ppm range.

• C2-H (

  ~5.0 ppm): This proton is benzylic and to the nitrogen, placing it significantly downfield of standard alkyl protons.[1] It couples with the two non-equivalent protons at C3.[1]

• C3-H (

  3.0–3.8 ppm): In 2-phenylindoline, the C3 position has two protons ( ).[1] Because C2 is a chiral center, these C3 protons are diastereotopic .[1] They will not appear as a simple triplet but rather as complex multiplets (dd or ddd) due to geminal coupling ( Hz) and vicinal coupling to C2-H ( Hz).[1]

B. The Aromatic Region (Structural Integrity)

• 6-Chloro Substitution: The substitution pattern on the benzo-fused ring is conserved.[1] You should observe a characteristic splitting pattern for the 6-chloro moiety:

  • C7-H: Doublet (d) with small meta-coupling (

    Hz).

  • C5-H: Doublet of doublets (dd) due to ortho-coupling with C4 and meta-coupling with C7.

  • C4-H: Doublet (d) with ortho-coupling (

    Hz).

• Loss of Aromaticity: The benzene ring of the indoline is still aromatic, but it is now an aniline derivative rather than part of a

  -electron indole system.[1] This typically causes a slight upfield shift of the benzo-ring protons compared to the indole precursor.[1]

C. The N-H Proton[3]

• Indole NH: The lone pair is part of the aromatic sextet, making the NH proton highly acidic and deshielded (

  > 8 ppm).[1]

• Indoline NH: The nitrogen is an sp³ amine (though conjugated to the benzene ring).[1] The lone pair is less delocalized than in indole, making the NH signal appear further upfield (

  4–6 ppm).[1] Note: This peak is broad and solvent-dependent (exchangeable with ).[1]

Visualization of Characterization Logic

The following diagrams illustrate the structural transformation and the decision logic for NMR assignment.

Diagram 1: Structural Transformation & Proton Assignment

Caption: Transformation from the planar indole to the chiral indoline, highlighting the shift from aromatic C3-H to aliphatic C2/C3 signals.

Diagram 2: NMR Assignment Decision Tree

Caption: Logical flow for distinguishing indole vs. indoline based on the presence of the aliphatic ABX spin system.

Experimental Protocol

To ensure reproducibility and high-quality data, follow this standardized protocol for sample preparation and acquisition.

Materials

• Solvent: Chloroform-d (

  ) is preferred for resolution.[1][4] DMSO- is an alternative if solubility is poor, but it may broaden the NH peak.[1]

• Internal Standard: Tetramethylsilane (TMS, 0.00 ppm).[1]

• Sample Mass: 5–10 mg of purified compound.

Methodology

• Sample Prep: Dissolve 5–10 mg of the solid in 0.6 mL of

  . Ensure the solution is clear and free of suspended solids (filter if necessary).[1]

• Acquisition Parameters:

  • Pulse Sequence: Standard proton (zg30 or equivalent).[1]

  • Scans (NS): 16–64 scans (sufficient for >10 mg).[1]

  • Relaxation Delay (D1):

    1.0 second to ensure accurate integration of aromatic protons.

  • Spectral Width: -2 to 14 ppm.[1]

• Processing:

  • Phasing: Apply manual phasing to ensure a flat baseline, critical for integrating the broad NH peak.[1]

  • Integration: Calibrate the integral of the phenyl ring or the 6-chloro substituted ring (if distinct) to the expected proton count (e.g., 5H for the phenyl group).

  • Peak Picking: Identify the C2-H doublet of doublets and the C3-H multiplets.

Self-Validation Checklist

Does the integration of the aromatic region sum to ~8 protons (5 phenyl + 3 indole)?

Is the singlet at ~6.8 ppm (Indole C3-H) absent ?

Is there a 1H signal at ~5.0 ppm and a 2H signal at ~3.2 ppm?

Does the NH peak integrate to 1H?

References

• Synthesis and Characterization of Indole Derivatives: Title: Synthesis of 2-arylindole derivatives and evaluation as nitric oxide synthase and NFκB inhibitors.[1] Source: National Institutes of Health (NIH) / PMC.[1] URL:[Link]

• General Indoline Synthesis & Reduction: Title: Synthesis of indolines (Reduction protocols).[1][5][6][7] Source: Organic Chemistry Portal.[1] URL:[Link][1]

• Indole/Indoline Alkaloid Characterization: Title: Structure elucidation of indole-indoline type alkaloids: a retrospective account. Source: PubMed.[1] URL:[Link][1]

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• 5. Synthesis of 2-arylindole derivatives and evaluation as nitric oxide synthase and NFκB inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Indoline synthesis [organic-chemistry.org]
• 7. US4210590A - Reduction of indole compounds to indoline compounds - Google Patents [patents.google.com]

A Comparative Guide to the Biological Potency of Indoline vs. Indole Derivatives

In the landscape of medicinal chemistry, the indole scaffold is rightfully celebrated as a "privileged structure," forming the core of numerous natural products and synthetic drugs with a vast array of biological activities.[1][2] Its structural versatility allows for extensive chemical modifications, enabling the fine-tuning of compounds to interact with a multitude of biological targets.[2] However, the therapeutic potential of its reduced form, the indoline scaffold, is also a subject of growing interest, presenting a compelling case for comparative analysis.[3][4] This guide provides an in-depth comparison of the biological potency of indoline and indole derivatives, supported by experimental data, to assist researchers and drug development professionals in making informed decisions in their discovery programs.

The Structural Nuance: A Tale of Aromaticity and Flexibility

The fundamental difference between indole and indoline lies in the pyrrole ring: in indole, it is aromatic, while in indoline, it is saturated. This seemingly subtle distinction has profound implications for the molecule's three-dimensional shape, electronic properties, and, consequently, its interaction with biological macromolecules.

The planar and electron-rich nature of the indole ring facilitates π-π stacking and hydrogen bonding interactions within the active sites of enzymes and receptors.[1][5] In contrast, the non-aromatic, puckered structure of the indoline ring introduces greater conformational flexibility. This can allow for a more optimal fit into certain binding pockets that may not accommodate the rigid planarity of an indole.

Head-to-Head Comparison: Experimental Evidence

Direct comparative studies of the biological potency of indole and indoline derivatives are crucial for understanding the structure-activity relationships (SAR) that govern their therapeutic effects. While such studies are not always abundant across all therapeutic areas, existing data provides valuable insights.

α1A-Adrenoceptor Antagonism

A notable example of a direct comparative study involves the development of selective α1A-adrenoceptor antagonists for the treatment of benign prostatic hyperplasia. In a study by Xi et al. (2016), both indoline and indole derivatives were synthesized and evaluated. The results, summarized in the table below, demonstrate that both scaffolds can yield highly potent antagonists, with the indole derivative (R)-23l showing slightly higher potency and selectivity in this particular series.

Compound ID	Scaffold	Target	IC50 (nM)	Selectivity (α1B/α1A)	Selectivity (α1D/α1A)
(R)-14r	Indoline	α1A-AR	2.7	640.1	408.2
(R)-23l	Indole	α1A-AR	1.9	1506	249.6
Silodosin	-	α1A-AR	1.9	285.9	14.4

Data sourced from a 2016 study on α1A-adrenoceptor antagonists.

Antioxidant Activity

There is evidence to suggest that the indoline scaffold may confer superior antioxidant properties compared to its indole counterpart. A class of indoline derivatives has been reported to exhibit more significant antioxidant activity than the corresponding indole derivatives.[4] This enhanced activity is attributed to the different electronic properties and hydrogen-donating capabilities of the saturated pyrrole ring in the indoline structure. While direct comparative quantitative data is often presented within specific studies, the general trend points towards indolines as potent antioxidants.[6][7][8]

Anticancer Activity

Both indole and indoline derivatives have demonstrated significant potential as anticancer agents, acting through various mechanisms, including kinase inhibition, tubulin polymerization inhibition, and induction of apoptosis.[5][9][10][11][12][13][14][15][16][17][18]

While direct head-to-head comparisons in the same study are less common, we can juxtapose data from different studies to provide a broader perspective. For instance, spiro-indoline derivatives have shown potent activity against various cancer cell lines. One study reported a spiro[indoline-3,5′-[4′,5′]dihydrothiazole]-2-one derivative with an IC50 of 26.1 µM against Jurkat cells.[9] In the realm of indole derivatives, a multitude of compounds have been developed as kinase inhibitors. For example, a novel indole derivative demonstrated an IC50 of 1.026 μM against EGFR kinase.[13] Another study highlighted an indole-curcumin derivative with an IC50 of 4 µM against HeLa cells.[2]

It is critical to note that a direct comparison of IC50 values across different studies can be challenging due to variations in experimental conditions, cell lines, and assay protocols.[19] However, the available data underscores that both scaffolds are fertile ground for the discovery of novel anticancer agents.

Antimicrobial Activity

Both indole and indoline scaffolds have been explored for the development of new antimicrobial agents to combat the growing threat of antibiotic resistance.[3][20][21] Indole derivatives have shown activity against a range of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[3][22] Similarly, indoline-containing compounds have demonstrated antibacterial activity and have also been investigated as resistance-modifying agents that can enhance the efficacy of existing antibiotics.[3][20]

Experimental Protocols for Potency Determination

To ensure the scientific integrity and reproducibility of findings, standardized experimental protocols are paramount. Below are detailed, step-by-step methodologies for key assays used to evaluate the biological potency of indole and indoline derivatives.

In Vitro Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess cell viability and, by extension, the cytotoxic potential of chemical compounds.

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt MTT to purple formazan crystals. The concentration of these crystals, which is determined spectrophotometrically after solubilization, is directly proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding:

  • Culture the desired cancer cell line (e.g., MCF-7, A549) in appropriate growth medium.

  • Trypsinize the cells and perform a cell count.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of growth medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare stock solutions of the indole and indoline derivatives in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the compounds in the growth medium to achieve the desired final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic drug).

  • Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in phosphate-buffered saline (PBS).

  • Add 10 µL of the MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium from the wells.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve.

  • Determine the IC50 value, the concentration of the compound that inhibits 50% of cell growth, from the curve.

Visualizing the Mechanism: Kinase Inhibition and Signaling Pathways

Many indole and indoline derivatives exert their biological effects by modulating the activity of protein kinases, which are key regulators of cellular signaling pathways.

Diagram of a Generic Kinase Signaling Pathway and Inhibition

Caption: A simplified representation of a mitogen-activated protein kinase (MAPK) signaling pathway, a common target for anticancer drugs. Indole and indoline-based kinase inhibitors can block this pathway, for example, by inhibiting RAF kinase, thereby preventing downstream signaling that leads to cell proliferation.

Experimental Workflow for Kinase Inhibition Assay

Caption: A generalized workflow for an in vitro kinase inhibition assay. This step-by-step process allows for the quantitative determination of a compound's potency (IC50) against a specific kinase.

Conclusion: A Choice Guided by Target and Therapeutic Goal

The decision to pursue either an indole or an indoline scaffold in a drug discovery program is not a matter of inherent superiority of one over the other. Instead, it is a nuanced choice that should be guided by the specific biological target and the desired therapeutic outcome.

The indole scaffold, with its rich history and proven track record, remains a powerhouse in medicinal chemistry, offering a rigid, aromatic framework for predictable interactions. The indoline scaffold, on the other hand, provides an opportunity to explore a different chemical space, where enhanced flexibility and altered electronic properties may lead to improved potency, selectivity, or pharmacokinetic profiles.

This guide has provided a comparative overview based on available experimental data. It is our hope that this information will serve as a valuable resource for researchers, encouraging a rational and evidence-based approach to the design and development of the next generation of indole and indoline-based therapeutics.

References

• Borges, F., Roleira, F., Milhazes, N., Santana, L., & Uriarte, E. (2005). Simple Indoles and Indole-Containing Heterocyclic Systems: A Glimpse into Their Synthesis and Application in Medicinal Chemistry. Current Medicinal Chemistry, 12(8), 887-913.
• Nieto, M. J., & Lupton, H. K. (2021). Indole and Indoline Scaffolds in Antimicrobials: Overview, Synthesis and Recent Advances in Antimicrobial Research. Current Medicinal Chemistry, 28(24), 4828-4844.
• Zigová, M., et al. (2024). Anticancer Potential of Indole Phytoalexins and Their Analogues. Molecules, 29(10), 2388.
• Suzen, S., & Capan, G. (2011). Synthesis and comparison of antioxidant properties of indole-based melatonin analogue indole amino acid derivatives. Drug and chemical toxicology, 35(3), 329-335.
• Kamal, A., et al. (2015). (PDF) INDOLE DERIVATIVES AS POTENTIAL ANTICANCER AGENTS: A REVIEW. European Journal of Medicinal Chemistry, 90, 835-866.
• BenchChem. (2025). Benchmarking 1H-Indole-3-propanal: A Comparative Guide to Known Bioactive Indoles. BenchChem.
• Singh, G., & Singh, P. (2022). Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018‒2021). European Journal of Medicinal Chemistry, 238, 114461.
• A Review on Recent Development of Indole and its Scaffold on Drug Discovery in Different Pharmacological Activities. (2022).
• Abreu, H., et al. (2024).
• Different mechanisms of indole derivatives as anticancer agents. (2024).
• Herraiz, T., & Galisteo, J. (2004). Endogenous and dietary indoles: a class of antioxidants and radical scavengers in the ABTS assay. Journal of agricultural and food chemistry, 52(6), 1474-1481.
• Indole and Indoline Scaffolds in Antimicrobials: Overview, Synthesis, and Recent Advances in Antimicrobial Research. (2020).
• Olgen, S., et al. (2024). Synthesis and Anticancer Activity of Novel Indole Derivatives as Dual EGFR/SRC Kinase Inhibitors. Current Medicinal Chemistry, 31(24), 3798-3817.
• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applic
• Indole Scaffolds in Neurological Therapeutics: Synthesis, Structure-Activity Relationships and Drug-Receptor Interactions. (2026). Ingentium Magazine.
• Shirinzadeh, H., et al. (2017). Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide. Marmara Pharmaceutical Journal, 21(2), 291-299.
• A Comparative Analysis of 7-Azaindole Derivatives as Kinase Inhibitors. (2025). BenchChem.
• Nimbarte, V. D., et al. (2018). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. ChemMedChem, 13(18), 1916-1929.
• Synthesis and Comparison of Antioxidant Properties of Indole-Based Melatonin Analogue Indole Amino Acid Derivatives. (2025).
• Indole Derivatives (2010–2020) As Versatile Tubulin Inhibitors: Synthesis and structure–activity Relationships. (2021). Taylor & Francis Online.
• Suzen, S. (2017). Recent Studies and Biological Aspects of Substantial Indole Derivatives with Anti-cancer Activity. Current Organic Chemistry, 21(20), 1956-1967.
• New indole and 7-azaindole derivatives as protein kinase inhibitors. (2019).
• Opperman, T. J., et al. (2010). Comparative In Vitro Activity Profiles of Novel Bis-Indole Antibacterials against Gram-Positive and Gram-Negative Clinical Isolates. Antimicrobial Agents and Chemotherapy, 54(7), 2736-2741.
• In Vitro and In Silico Evaluation of Anticancer Activity of New Indole-Based 1,3,4-Oxadiazoles as EGFR and COX-2 Inhibitors. (2020). MDPI.
• Synthesis, Antimicrobial Activities, and Model of Action of Indolyl Derivatives Containing Amino-Guanidinium Moieties. (2025). MDPI.
• Biological Profile of Synthetic and Natural Indole Derivatives: Paving New Paths in Cancer Tre
• A Comparative Guide to the Metabolic Stability of Indoline and Azaindole Compounds. (2025). BenchChem.
• Indolinones as promising scaffold as kinase inhibitors: a review. (2012). PubMed.

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• 2. mdpi.com [mdpi.com]
• 3. Indole and Indoline Scaffolds in Antimicrobials: Overview, Synthesis and Recent Advances in Antimicrobial Research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and comparison of antioxidant properties of indole-based melatonin analogue indole amino Acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Endogenous and dietary indoles: a class of antioxidants and radical scavengers in the ABTS assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
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• 12. Biological Profile of Synthetic and Natural Indole Derivatives: Paving New Paths in Cancer Treatment [mdpi.com]
• 13. Synthesis and Anticancer Activity of Novel Indole Derivatives as Dual EGFR/SRC Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. dspace.uevora.pt [dspace.uevora.pt]
• 18. Indolinones as promising scaffold as kinase inhibitors: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 23. turkjps.org [turkjps.org]

Navigating the Fragmentation Maze: A Comparative Guide to the Mass Spectrometry of 6-Chloroindolines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the unambiguous structural elucidation of novel chemical entities is a critical checkpoint. Mass spectrometry (MS) serves as an indispensable tool, offering profound insights into molecular weight and structure through the meticulous analysis of fragmentation patterns. This guide provides a comprehensive examination of the predicted electron ionization (EI) mass spectrometry fragmentation of 6-chloroindoline. In the absence of extensive publicly available experimental data for this specific molecule, this document leverages established principles of mass spectrometry and comparative data from structurally related compounds to offer a predictive and insightful resource.

The Foundational Principles of Indoline Fragmentation

Indoline, a heterocyclic amine, forms the core of numerous biologically active compounds. Under electron ionization, the indoline molecular ion is expected to undergo fragmentation pathways primarily dictated by the stability of the resulting ions and neutral losses. The fragmentation of the parent indoline structure often involves the loss of a hydrogen atom to form a stable, aromatic indole-like cation. Further fragmentation can proceed through the cleavage of the C2-C3 bond, leading to the loss of ethylene and the formation of a stable anilinic fragment.

The Influence of the Chloro-Substituent: A Predictive Analysis of 6-Chloroindoline Fragmentation

The introduction of a chlorine atom at the 6-position of the indoline ring significantly influences the fragmentation cascade. The presence of chlorine introduces several key factors: its isotopic signature (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio), its electron-withdrawing nature, and its ability to participate in rearrangement reactions.

The initial event in the EI-MS of 6-chloroindoline is the formation of the molecular ion ([M]•+). This will be readily identifiable by the characteristic M and M+2 isotopic pattern. The subsequent fragmentation is predicted to proceed through several key pathways:

• Loss of a Chlorine Radical: A primary fragmentation pathway is anticipated to be the cleavage of the C-Cl bond, resulting in the loss of a chlorine radical (•Cl). This would generate a prominent fragment ion corresponding to the indoline cation.

• Loss of HCl: Another significant pathway involves the elimination of a neutral hydrogen chloride (HCl) molecule. This is a common fragmentation for chlorinated aromatic compounds and leads to the formation of an even-electron ion.

• Retro-Diels-Alder (RDA) Reaction: While less common for the indoline core itself, the presence of substituents can sometimes promote ring cleavage reactions. A potential, though likely minor, pathway could involve a retro-Diels-Alder type fragmentation of the six-membered ring, leading to the expulsion of a neutral molecule.

• Benzylic Cleavage: The bond between C2 and C3 can undergo cleavage, leading to the loss of an ethylene molecule, similar to unsubstituted indoline. The resulting fragment would be a chloro-substituted aniline radical cation.

The following diagram illustrates the predicted major fragmentation pathways for 6-chloroindoline.

Caption: Predicted major fragmentation pathways of 6-chloroindoline under electron ionization.

Comparative Fragmentation Analysis: 6-Chloroindoline vs. Related Structures

To better understand the unique fragmentation signature of 6-chloroindoline, it is instructive to compare its predicted fragmentation with that of unsubstituted indoline and another halogen-substituted analogue, 6-bromoindoline.

Compound	Key Fragmentation Pathways	Characteristic Fragment Ions	Influence of Substituent
Indoline	Loss of H•, Loss of C₂H₄	[M-H]⁺, [M-C₂H₄]⁺	Establishes the fundamental fragmentation of the indoline core.
6-Chloroindoline (Predicted)	Loss of •Cl, Loss of HCl, Loss of C₂H₄	[M-Cl]⁺, [M-HCl]⁺, [M-C₂H₄]⁺	The chloro-substituent introduces new pathways (loss of •Cl and HCl) and its isotopic signature aids in identification.
6-Bromoindoline (Predicted)	Loss of •Br, Loss of HBr, Loss of C₂H₄	[M-Br]⁺, [M-HBr]⁺, [M-C₂H₄]⁺	Similar to the chloro-analogue, but with a characteristic M and M+2 isotopic pattern for bromine (approx. 1:1 ratio). The C-Br bond is weaker than C-Cl, potentially leading to a more abundant [M-Br]⁺ ion.

This comparative analysis highlights how the nature of the substituent on the aromatic ring directs the fragmentation pathways, providing a unique fingerprint for each molecule.

Experimental Protocol for Mass Spectrometry of 6-Chloroindoline

Acquiring high-quality mass spectra is paramount for accurate structural elucidation. The following is a generalized experimental protocol for the analysis of 6-chloroindoline using a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source.[1]

1. Sample Preparation:

• Dissolve a small amount (approximately 1 mg/mL) of 6-chloroindoline in a volatile organic solvent such as dichloromethane or ethyl acetate.
• Ensure the sample is fully dissolved and free of particulate matter.

2. GC-MS Instrumentation and Conditions:

• Instrumentation: A standard GC-MS system equipped with an EI source.[1]
• GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is suitable for the separation of indolines.
• Injection: 1 µL of the sample solution is injected in split or splitless mode, depending on the sample concentration.
• Oven Temperature Program:
• Initial temperature: 50 °C, hold for 2 minutes.
• Ramp: Increase temperature at a rate of 10 °C/min to 250 °C.
• Final hold: Hold at 250 °C for 5 minutes.
• MS Conditions:
• Ionization Mode: Electron Ionization (EI).[2]
• Electron Energy: 70 eV.[3] This standard energy level ensures reproducible fragmentation patterns that can be compared with spectral libraries.[3]
• Mass Range: Scan from m/z 40 to 400.
• Source Temperature: 230 °C.
• Quadrupole Temperature: 150 °C.

3. Data Analysis:

• Identify the peak corresponding to 6-chloroindoline in the total ion chromatogram (TIC).
• Extract the mass spectrum for this peak.
• Identify the molecular ion peak and its characteristic M+2 isotope peak.
• Analyze the fragment ions and compare them with the predicted fragmentation patterns.

The following diagram outlines the general workflow for this experimental protocol.

Caption: General experimental workflow for the GC-MS analysis of 6-chloroindoline.

Conclusion

While direct experimental data for the mass spectrometry of 6-chloroindoline is not widely published, a thorough understanding of fundamental fragmentation mechanisms and comparative analysis with related compounds allows for a robust prediction of its fragmentation behavior. The presence of the chlorine atom is expected to be a key determinant of the fragmentation pathways, leading to characteristic losses of •Cl and HCl. This guide provides a foundational framework for researchers to interpret the mass spectra of 6-chloroindolines and to design experiments for their confident identification and structural elucidation. The provided experimental protocol offers a starting point for obtaining high-quality data, which is the cornerstone of any successful analytical endeavor in the field of drug discovery and development.

References

• Aguiar, G. P., Wakabayashi, K. A., et al. (2010). Fragmentation of plumeran indole alkaloids from Aspidosperma spruceanum by electrospray ionization tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 24(5), 545-554. [Link]

• Kihel, A., Ahbala, M., Sdassi, H., Sir, H., Mouzdahir, A., & Bauchat, P. (2016). Study of Mass Spectra of Some Indole Derivatives. American Journal of Analytical Chemistry, 7(4), 351-355. [Link]

• Powers, J. C. (1968). Mass spectrometry of simple indoles. The Journal of Organic Chemistry, 33(5), 2044-2050. [Link]

• Sharma, P., & Kumar, A. (2004). Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. Asian Journal of Chemistry, 16(3-4), 1489.

• Clark, J. (n.d.). Fragmentation patterns in the mass spectra of organic compounds. Chemguide. [Link]

• LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Kuhn, S. (2024). Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. Research and Reviews: Journal of Chemistry.

• Proteomics & Metabolomics Core. (n.d.). Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis. [Link]

• Watson, J. T., & Sparkman, O. D. (2007).

• Browne, D. (2015, April 1). Understanding Electron Ionization Processes for GC–MS. LCGC International. [Link]

• Jiles, S. M., & Le, C. (2016). Inert-atmosphere electron ionization mass spectrometry. Dalton Transactions, 45(33), 13215-13219. [Link]

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• 2. rroij.com [rroij.com]
• 3. chromatographyonline.com [chromatographyonline.com]

Validating Purity of 6-Chloro-2-phenylindoline: A Comparative Guide (TLC vs. LC-MS)

Executive Summary For researchers working with 6-Chloro-2-phenylindoline , purity validation is not merely a box-checking exercise—it is a critical safeguard against experimental artifacts.[1] As a chiral indoline scaffold, this molecule is prone to oxidative aromatization to form 6-chloro-2-phenylindole.[1] This specific impurity is biologically active and can drastically skew potency data in medicinal chemistry assays.[1]

This guide objectively compares Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) for validating this specific compound. While TLC offers rapid, at-line reaction monitoring, LC-MS is the non-negotiable standard for final compound release due to its ability to quantify the specific dehydrogenation impurity (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

) that TLC may obscure.

The Chemical Context: Why Validation Matters

Before selecting a method, one must understand the molecule's specific instability profile.

• Target Molecule: 6-Chloro-2-phenylindoline (Secondary amine, Chiral center at C2).[1]

• Primary Impurity: 6-Chloro-2-phenylindole (Aromatized, Planar, Achiral).[1]

• The Risk: Indolines are susceptible to aerobic oxidation.[1][2][3][4] Storage in solution or exposure to light can drive the loss of two hydrogens to form the thermodynamically stable indole.

• Detection Challenge: The indole impurity often has a significantly higher UV extinction coefficient than the indoline target. In UV-based assays (like standard HPLC or TLC-UV), a 1% indole impurity might look like 10%, leading to false rejections of pure batches unless response factors are calculated.[1]

Method A: Thin Layer Chromatography (The Rapid Screen)

Best For: Real-time reaction monitoring, qualitative "quick checks" before pooling fractions.[1] Not For: Final purity certification or quantifying <1% impurities.

Optimized Protocol for 6-Chloro-2-phenylindoline

Standard silica gel is acidic.[1] Secondary amines like indolines often interact with silanol groups, causing "streaking" (tailing) which masks impurities.[1]

• Stationary Phase: Silica Gel 60 ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  aluminum or glass sheets.

• Mobile Phase: Hexane : Ethyl Acetate (4:1 v/v) + 1% Triethylamine (TEA) .[1]

  • Why TEA? It neutralizes silica acidity, ensuring the indoline travels as a tight, defined spot rather than a streak.[1]

• Visualization:

  • UV (254 nm): The indole impurity will likely fluoresce/absorb much more strongly than the indoline.[1]

  • Stain (Ehrlich’s Reagent or Vanillin): Indolines often turn distinct colors (red/purple) with aldehyde-based stains, whereas the aromatized indole may react differently or slower.[1]

Data Interpretation (Relative Rf)

Compound	Predicted Relative Rf	Appearance (UV)
6-Chloro-2-phenylindole (Impurity)	High (0.6 - 0.[1]8)	Intense dark spot (Strong UV absorption)
6-Chloro-2-phenylindoline (Target)	Medium (0.3 - 0.[1]5)	Moderate spot
Starting Anilines	Low-Medium	Varies

Method B: LC-MS (The Gold Standard)

Best For: Quantitative purity (%), structural confirmation, and detecting the specific "M minus 2" oxidation mass shift. Not For: Quick, at-line checks during a reaction (unless using an open-access system).

Optimized Protocol

• Column: C18 Reverse Phase (e.g., Waters XBridge or Agilent Zorbax), 3.5 µm, 4.6 x 100 mm.[1]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.[1]

  • B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient: 5% B to 95% B over 8 minutes.

• Ionization: Electrospray Ionization (ESI), Positive Mode (

  ).

The "Self-Validating" Mass Shift

This is the critical advantage of LC-MS.[1] You are looking for a specific mass difference that confirms the impurity identity.

• Target (Indoline): MW approx 229.[1]7. Expected Ion: m/z 230.7 ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  .

• Impurity (Indole): MW approx 227.[1]7. Expected Ion: m/z 228.7 ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  .

Note: If you see m/z 228.7 co-eluting or eluting slightly later than your main peak, your sample has oxidized.[1]

Comparative Analysis: Choosing the Right Tool

The following table contrasts the performance of both methods specifically for the indoline/indole pair.

Feature	TLC (Thin Layer Chromatography)	LC-MS (Liquid Chrom.[1][5] + Mass Spec)
Sensitivity	Low (Limits of Detection ~1-5%)	High (LOD < 0.05%)
Specificity	Medium: Relies on polarity differences.[6] Indoline and Indole separate well, but other impurities might overlap.[1]	Excellent: Separates by polarity (RT) AND Mass (m/z).[1] Can distinguish oxidation products easily.[1]
Quantification	Subjective: Visual estimation.[1] High risk of error due to different UV response factors.[1]	Precise: Integration of peak area (UV) or Total Ion Current (TIC).[1]
Throughput	High (Multiple samples per plate).[1]	Medium (5-10 mins per sample).
Cost	Negligible.[1]	High (Instrument time + solvents).[1]
Primary Risk	False Negatives: Faint impurities are missed.[1] False Positives: Strong UV from indole makes it look dirtier than it is.[1]	Ion Suppression: Co-eluting salts can suppress the MS signal (mitigated by UV trace comparison).[1]

Decision Workflow (Graphviz Diagram)

The following diagram illustrates the logical flow for validating a batch of 6-Chloro-2-phenylindoline, ensuring no oxidized impurity is missed.

Figure 1: Validation workflow prioritizing the detection of the oxidized indole impurity (m/z 228.7) prior to batch release.

Expert Recommendations & Conclusion

For 6-Chloro-2-phenylindoline, TLC is a necessary filter, but LC-MS is the validator. [1]

• Don't trust UV alone: Because the oxidized indole impurity absorbs UV light much more strongly than the indoline target, a TLC plate might look "dirty" even if the impurity is only 2% by mass.[1] Conversely, relying solely on TLC can miss non-UV active impurities.[1]

• The "M-2" Watch: Always extract the ion chromatogram for the mass of the indole (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ). If this peak is present, your compound is degrading.[1]

• Chiral Caution: Note that neither standard TLC nor the C18 LC-MS method described above will separate enantiomers.[1] If you require optical purity (e.g., pure (R)-enantiomer), you must validate using Chiral HPLC (e.g., Chiralcel OD-H column) in addition to the chemical purity steps above.[1]

Final Verdict: Use TLC with TEA to monitor your synthesis. Use LC-MS to certify the batch, ensuring the "M-2" peak is absent or below the threshold of toxicological concern.

References

• ICH Harmonised Tripartite Guideline. (2005).[1] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[1] [Link]

• Viswanadhan, B., et al. (2012).[1] Aerobic oxidation of indolines to indoles: A key stability issue in pharmaceutical intermediates.[1]Journal of Organic Chemistry. (Representative context for indoline oxidation mechanisms). [Link]

• Food and Drug Administration (FDA). (2015).[1] Analytical Procedures and Methods Validation for Drugs and Biologics.[1][Link]

Sources

• 1. Indole - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. One-step synthesis of 2-arylindoles from indolines via Pd-catalyzed oxidative dehydrogenation and C2-selective arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Indole synthesis [organic-chemistry.org]
• 5. pacificbiolabs.com [pacificbiolabs.com]
• 6. 6-chloro-2(1H-indol-3-yl)-4-phenyl-quinoline | C23H15ClN2 | CID 54613196 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Crystallographic Guide: Structural Dynamics of N-Substituted 2-Phenylindolines

Executive Summary & Structural Context[1][2][3][4][5][6][7]

The 2-phenylindoline scaffold represents a critical "privileged structure" in medicinal chemistry, distinct from its oxidized counterpart, 2-phenylindole. While indoles are planar and aromatic, indolines (dihydroindoles) possess a saturated C2-C3 bond, introducing chirality at C2 and flexibility in the five-membered nitrogenous ring.

This guide analyzes how N-substitution dictates the solid-state assembly of these molecules. The choice of substituent (e.g., Acetyl, Tosyl, Alkyl) acts as a "molecular switch," controlling:

• Nitrogen Hybridization: Transition between pyramidal (

  ) and planar ( ) geometries.

• Ring Pucker: The "envelope" conformation of the pyrrolidine ring.

• Torsional Strain: The rotation of the 2-phenyl ring relative to the indoline core, a key determinant of biological binding affinity.

Comparative Analysis: The N-Substituent Effect

The crystallographic behavior of 2-phenylindolines is governed by the electronic and steric demands of the group attached to the nitrogen atom (

).

A. The Electronic "Flattening" Effect (Amides)

Case Study: N-Acetyl-2-phenylindoline

• Mechanism: The acetyl group participates in strong resonance with the nitrogen lone pair (

  ).

• Structural Outcome: This forces the nitrogen atom into a near-planar (

  ) geometry. However, the adjacent C2-Phenyl group introduces steric bulk. To relieve strain, the 5-membered ring adopts a twisted "envelope" conformation where C2 is the flap.

• Packing: dominated by weak

  interactions and limited stacking due to the non-planar core.

B. The Steric "Blocking" Effect (Sulfonamides)

Case Study: N-Tosyl-2-phenylindoline

• Mechanism: The sulfonyl group is tetrahedral and bulky. It does not flatten the nitrogen as effectively as a carbonyl group due to the different orbital overlap (

  of S).

• Structural Outcome: The "Tosyl wall" creates significant steric hindrance with the C2-phenyl group. This often locks the C2-phenyl ring into a high torsion angle (often >60°) relative to the indoline mean plane to minimize gauche interactions.

• Packing: The bulky tosyl group prevents close face-to-face stacking, often leading to lower density packing arrangements driven by

  edge-to-face interactions.

C. The Hydrogen Bonding Donor (Free/Protonated Amine)

Case Study: 2-phenylindoline (Unsubstituted)

• Mechanism: The nitrogen retains significant

  character (pyramidal).

• Structural Outcome: The

  moiety acts as a strong hydrogen bond donor.

• Packing: These structures are typically dominated by classical

  intermolecular hydrogen bonds, forming infinite chains or dimers that are absent in the N-substituted variants.

Comparative Data Summary

Feature	N-Acetyl Derivative	N-Tosyl Derivative	Free Amine (N-H)
N-Atom Geometry	Planar ( like)	Distorted Pyramidal	Pyramidal ( )
Indoline Ring	C2-Envelope Pucker	Twisted / Distorted	C2-Envelope
2-Ph Torsion Angle	Moderate (30–50°)	High (>60°)	Low (<30°)
Dominant Packing	Dipole-Dipole,	Van der Waals,	H-Bonding ( )
Space Group (Typ.)	or	or	or

Structural Logic Visualization

The following diagram illustrates the causal relationship between the N-substituent choice and the resulting crystal lattice properties.

Caption: Causal flow showing how N-substitution alters molecular geometry and subsequent crystal packing.

Experimental Protocols

To ensure reproducibility and high-quality data (low

), the following workflows are recommended.

Phase 1: Synthesis & Purification

Note: Crystal quality is directly proportional to sample purity. Flash chromatography is mandatory before crystallization.

• Reduction: Start with the corresponding 2-phenylindole.[1] Reduce using

  in Acetic Acid to yield the racemic 2-phenylindoline.

• Substitution:

  • Acetylation: React with Acetic Anhydride (

    ) / Pyridine.

  • Tosylation: React with p-Toluenesulfonyl chloride (

    ) / / DMAP.

• Purification: Silica gel column chromatography (Hexane:EtOAc gradient). Verify purity via

  -NMR (look for disappearance of indole C3-H signal).

Phase 2: Crystallization Strategy

Indolines are often "oily" due to conformational flexibility. Hard crystals require specific solvent systems.

• Method A: Slow Evaporation (For N-Acetyl/Tosyl)

  • Dissolve 20 mg of compound in 2 mL of Dichloromethane (DCM) .

  • Add 0.5 mL of Hexane to induce supersaturation.

  • Cover with Parafilm, poke 3 small holes, and store at 4°C.

  • Why: DCM solubilizes the aromatic bulk; Hexane acts as an antisolvent to drive nucleation.

• Method B: Vapor Diffusion (For difficult oils)

  • Inner vial: Compound in minimal THF or Acetone .

  • Outer vial: Pentane or Diethyl Ether .

  • Why: Slow diffusion of pentane into the THF solution gently pushes the compound out of solution, favoring single-crystal growth over amorphous precipitation.

Phase 3: X-Ray Diffraction & Refinement

• Mounting: Use a MiTeGen loop with Paratone oil. Flash cool to 100 K immediately to reduce thermal motion (disorder is common in the flexible C2-C3 region).

• Data Collection: Collect to a resolution of at least 0.80 Å (

  for Mo source).

• Refinement Targets:

  • (5%)[2]

  • Goodness of Fit (GoF)

    [2]

  • Check: Verify the absolute configuration if using a chiral synthesis (Flack parameter). For racemates, ensure the space group is centrosymmetric (e.g.,

    ).

Workflow Visualization

Caption: Step-by-step workflow from chemical synthesis to solved crystal structure.

References

• Crystal Structure of 1-Acetyl-indoline: Katrusiak, A. (1998).[3] Crystal, Molecular, and Electronic Structure of 1-Acetyl-indoline and Derivatives. Structural Chemistry, 9(5), 365-373.[3]

• Synthesis and Reduction of 2-Phenylindoles: Gribble, G. W., et al. (1974). Reactions of Sodium Borohydride in Acidic Media; Reduction of Indoles. Journal of the American Chemical Society.

• General Indole/Indoline Crystallography: Schultheiss, N., & Newman, A. (2009).[4] Pharmaceutical Cocrystals and Their Physicochemical Properties. Crystal Growth & Design.

• Conformational Analysis of Indolines: Bocelli, G., et al. (1984). Crystal and molecular structure of N-substituted indolines. Journal of Molecular Structure.

Sources

• 1. Synthesis of 2-arylindole derivatives and evaluation as nitric oxide synthase and NFκB inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

A Comparative Study of 5-Chloro vs. 6-Chloro-2-Phenylindoline Activity: A Guide for Drug Discovery Professionals

In the landscape of medicinal chemistry, the indoline scaffold is a privileged structure, serving as the foundation for numerous therapeutic agents.[1][2] Its rigid, bicyclic nature provides a unique three-dimensional presentation of substituents, making it an attractive starting point for drug design. The introduction of a phenyl group at the 2-position and a chlorine atom on the benzene ring further enhances its potential for specific molecular interactions. This guide presents a comparative analysis of two isomeric compounds, 5-chloro-2-phenylindoline and 6-chloro-2-phenylindoline, to elucidate how the seemingly subtle shift in the position of the chlorine atom can profoundly impact biological activity.

While direct comparative studies on these specific isomers are not extensively documented, this guide synthesizes existing knowledge on the structure-activity relationships (SAR) of related chloro-substituted indole and indoline compounds to build a predictive framework for their differential activities.[3][4] We will explore the theoretical underpinnings for these predicted differences and provide a detailed experimental plan to validate these hypotheses, complete with protocols and illustrative data. This document is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced effects of isomeric substitution on the pharmacological profile of potent scaffolds.

The Decisive Role of Chlorine Placement: A Theoretical Overview

The position of the electron-withdrawing chlorine atom on the indoline ring is anticipated to have a significant impact on the molecule's electronic distribution, lipophilicity, and ultimately, its interaction with biological targets.

Electronic Effects: The reactivity of the indole and indoline nucleus is highly sensitive to the electronic nature of its substituents. For electrophilic substitution, which is a key consideration in the metabolic profile and potential off-target interactions of a drug candidate, the position of the chloro group is critical. In a comparative analysis of 5-chloroindole and 6-chloroindole, it was predicted that the 5-chloro isomer would be more reactive towards electrophilic attack.[5] This is attributed to the less deactivating, para-like effect of the chlorine atom at the 5-position compared to the more deactivating, meta-like effect at the 6-position.[5] This difference in electron density, particularly at the C3 position of the pyrrole ring, could influence the molecule's binding affinity to target proteins.

Lipophilicity and Pharmacokinetics: The position of the chlorine atom can also subtly influence the molecule's lipophilicity, which in turn affects its absorption, distribution, metabolism, and excretion (ADME) properties. While both isomers will be more lipophilic than the parent 2-phenylindoline, the differential placement of the chlorine may lead to variations in membrane permeability and interaction with metabolic enzymes.

Proposed Comparative Investigation: Anticancer Activity

Based on the known anticancer properties of related heterocyclic compounds, including quinoline derivatives, a logical starting point for a comparative study of 5-chloro- and 6-chloro-2-phenylindoline is in the realm of oncology.[6][7][8] We hypothesize that the differential electronic and steric properties of the two isomers will lead to measurable differences in their cytotoxic and mechanistic profiles.

Hypothetical Data Summary

To illustrate the potential outcomes of such a study, the following table summarizes hypothetical experimental data. This data is for illustrative purposes only and is intended to provide a framework for the types of results that would be generated from the protocols outlined below.

Parameter	5-Chloro-2-phenylindoline	6-Chloro-2-phenylindoline	Parent (2-phenylindoline)
IC50 (µM) vs. HCT-116	8.9	15.2	> 100
IC50 (µM) vs. A549	12.5	28.7	> 100
Mechanism of Action	PI3K/Akt Pathway Inhibition	Apoptosis Induction (Caspase-3/7)	Not Determined
Selectivity Index	11.2	6.5	Not Applicable

Experimental Protocols

The following are detailed, step-by-step methodologies for the key experiments proposed in this comparative study.

Synthesis of 5-Chloro- and 6-Chloro-2-phenylindoline

The synthesis of the target compounds can be achieved through a reductive cyclization of the corresponding substituted 2-nitrostyrenes. The general workflow is depicted below.

Caption: General workflow for the synthesis of chloro-substituted 2-phenylindolines.

Protocol:

• Step 1: Condensation. To a solution of the appropriately substituted 2-nitrotoluene (e.g., 4-chloro-2-nitrotoluene for the 5-chloro isomer) in a suitable solvent such as ethanol, add benzaldehyde and a catalytic amount of a base (e.g., piperidine).

• Reflux the mixture for 4-6 hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction mixture and collect the precipitated 2-nitrostyrene derivative by filtration.

• Step 2: Reductive Cyclization. Dissolve the substituted 2-nitrostyrene in a solvent system such as methanol/THF.

• Add a palladium on carbon (10% Pd-C) catalyst.

• Carefully add sodium borohydride (NaBH4) portion-wise at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Filter the reaction mixture through celite to remove the catalyst and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the target 2-phenylindoline.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay will determine the concentration of each compound required to inhibit the growth of cancer cell lines by 50% (IC50).

Caption: Workflow for the MTT-based in vitro cytotoxicity assay.

Protocol:

• Seed human colorectal carcinoma (HCT-116) and human lung adenocarcinoma (A549) cells in 96-well plates at a density of 5,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of the 5-chloro and 6-chloro-2-phenylindoline compounds in culture medium.

• Replace the medium in the wells with the medium containing the test compounds and incubate for 48 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration and determine the IC50 values using non-linear regression analysis.

PI3K/Akt Pathway Inhibition Assay

Given that the PI3K/Akt pathway is a critical regulator of cell survival and is often dysregulated in cancer, this assay will investigate the inhibitory effects of the compounds on this pathway.[7]

Caption: Western blot workflow to assess PI3K/Akt pathway inhibition.

Protocol:

• Treat HCT-116 cells with the IC50 concentrations of 5-chloro and 6-chloro-2-phenylindoline for 24 hours.

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay.

• Separate equal amounts of protein (20-30 µg) on a 10% SDS-polyacrylamide gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against phospho-Akt (Ser473), total Akt, and GAPDH overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Conclusion and Future Directions

This guide outlines a comparative study to investigate the differential biological activities of 5-chloro- and 6-chloro-2-phenylindoline. The proposed experiments are designed to provide a comprehensive understanding of how the isomeric position of the chlorine atom influences anticancer potency and mechanism of action. The hypothetical data presented suggests that the 5-chloro isomer may exhibit greater potency, potentially through inhibition of the PI3K/Akt signaling pathway.

The successful completion of this study would not only elucidate the structure-activity relationships for this specific scaffold but also provide valuable insights for the rational design of future indoline-based therapeutic agents. Further investigations could expand upon these findings by exploring a wider range of cancer cell lines, conducting in vivo efficacy studies, and performing detailed ADME and toxicology profiling.

References

• SYNTHESIS, CHARACTERIZATION AND COMPARATIVE SCREENING OF SOME NEWER 69 2-PHENYL INDOLE AND 5-CHLOR0-2-PHENYL INDOLE DERIVATIVES.
• Development and Application of Indolines in Pharmaceuticals - PMC.
• Structure-activity relationships of substituted 1H-indole-2-carboxamides as CB1 receptor allosteric modulators - PMC - PubMed Central.
• Exploring the Versatile Pharmacological Potential of Indole Derivatives: A Comprehensive Review.
• Structure–Activity Relationship Studies of the Tricyclic Indoline Resistance-Modifying Agent.
• Design, structure-activity relationships, X-ray crystal structure, and energetic contributions of a critical P1 pharmacophore: 3-chloroindole-7-yl-based factor Xa inhibitors - PubMed.
• Versatility in pharmacological actions of 3-substituted indoles - International Journal of Chemical Studies.
• Synthesis and Pharmacology of Some β-Spiroindolenines and Indolines1 | Journal of Medicinal Chemistry - ACS Publications.
• 6-chloro-2-phenyl-1H-indole - Chemical Synthesis Database.
• The Synthesis and Biological Significance of 6-Chloro-2-phenylquinolin-4-ol: A Technical Guide - Benchchem.
• Synthesis and biological activity of 5-chloro-N⁴-substituted phenyl-9H-pyrimido[4,5-b]indole-2,4-diamines as vascular endothelial growth factor receptor-2 inhibitors and antiangiogenic agents - PubMed.
• Indole: The molecule of diverse pharmacological activities - Journal of Chemical and Pharmaceutical Research.
• Investigating Spectrum of Biological Activity of 4- and 5-Chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides - PMC.
• Synthesis of 5-chloroindole and its analogues - ResearchGate.
• Scheme 1: Synthesis of new products from 5-chloro-1H-indole-2,3-dion. - ResearchGate.
• A Technical Guide to the Structure-Activity Relationship (SAR) of Substituted Indole Scaffolds in Drug Discovery - Benchchem.
• Preparation, Spectral Characterization and Biological activities of Ligand 5-chloro-N'-(2-hydroxy-4-phenyldiazenyl)benzylidene-3-phenyl-1H-indole-2- carbohydrazide and its Metal (II) complexes - ResearchGate.
• Structure activity relationships for substituted chlorophene analogs - ResearchGate.
• Synthesis of 5-chloro-indoline - PrepChem.com.
• 5-Chloroindole synthesis - ChemicalBook.
• Technical Support Center: Synthesis of 6-Chloro-2-phenylquinolin-4-ol - Benchchem.
• Comparative studies of photophysical properties of Indole molecules | Mapana Journal of Sciences.
• Synthesis and in vitro biological activity of 6-chloro-pyridin-2-yl-amine derivatives.
• 6-chloro-2(1H-indol-3-yl)-4-phenyl-quinoline | C23H15ClN2 | CID 54613196 - PubChem.
• A Comparative Analysis of the Reactivity of 6-Chloroindole and 5-Chloroindole for Researchers and Drug Development Professionals - Benchchem.
• N-Phenyl-6-Chloro-4-Hydroxy-2-Quinolone-3-CarboxAmides: Molecular Docking, Synthesis, and Biological Investigation as Anticancer Agents - PubMed.
• Synthesis, Antimycobacterial Activity and In Vitro Cytotoxicity of 5-Chloro-N-phenylpyrazine-2-carboxamides - ResearchGate.
• CN102702066A - Novel method for preparing intermediate 6-chloro-5-fluoroindole used for synthesizing anticancer and weight-reducing medicine - Google Patents.
• Synthesis, Structure, Spectral-Luminescent Properties, and Biological Activity of Chlorine-Substituted N-[2-(Phenyliminomethyl)phenyl]-4-methylbenzenesulfamide and Their Zinc(II) Complexes - MDPI.
• N-Benzyl-6-Chloro-4-Hydroxy-2-Quinolone-3-Carboxamides: Synthesis, Computational Studies, and Biological Investigation as Anticancer Agents - MDPI.
• Synthesis, Characterization and Cytotoxic Activity of new Indole Schiff Bases Derived from 2-(5-Chloro-3,3-Dimethyl-1,3-Dihydro-Indol-2-Ylidene)-Malonaldehyde with Aniline Substituted.
• Discovery and SAR analysis of 5-chloro-4-((substituted phenyl)amino)pyrimidine bearing histone deacetylase inhibitors - PMC.
• Synthesis of Novel 2-Phenylindole Analogues as Antifungal and Antibacterial Agents - MDPI.

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Determining absolute configuration of chiral 2-phenylindoline

Publish Comparison Guide: Determining Absolute Configuration of Chiral 2-Phenylindoline

Executive Summary: The Chirality Challenge

In drug discovery, the 2-phenylindoline scaffold is a privileged structure, serving as the core for numerous bioactive alkaloids and synthetic pharmaceutical candidates (e.g., antagonists for GPCRs or kinase inhibitors). However, its biological activity is strictly governed by its stereochemistry at the C2 position.

Assigning the absolute configuration (

or ) of 2-phenylindoline is deceptively complex due to the conformational flexibility of the saturated nitrogen-containing ring and the rotatable phenyl group. This guide objectively compares the three primary methodologies—Single Crystal X-Ray Diffraction (SC-XRD) , Electronic Circular Dichroism (ECD) , and NMR Derivatization (Mosher’s Method) —to empower researchers with a self-validating decision matrix.

Comparative Analysis of Methodologies

The following table synthesizes the operational parameters, resource requirements, and confidence levels for each technique.

Feature	Method A: Single Crystal X-Ray (SC-XRD)	Method B: Electronic Circular Dichroism (ECD)	Method C: NMR Derivatization (Mosher's)
Principle	Direct imaging of electron density; Anomalous dispersion (Bijvoet pairs).	Differential absorption of L/R circularly polarized light; Comparison with TD-DFT.	Diastereomeric derivatization; Anisotropic shielding differences ( ).[1]
Sample State	Solid (Single Crystal) . Must be enantiopure or high .	Solution . Requires UV-transparent solvent (MeOH, MeCN).	Solution . Requires derivatization with chiral acid (MTPA).[2]
Amount Required	High (mg scale for growth, though g for data).	Low ( 0.1–0.5 mg).	Medium ( 2–5 mg per derivative).
Time to Result	Days to Weeks (crystallization is the bottleneck).	Hours (experiment) + Days (computation).	1–2 Days (synthesis + NMR acquisition).
Destructive?	No (recoverable).	No.	Yes (chemically altered).
Confidence	Absolute (Gold Standard) .	High (dependent on calculation level of theory).	High (dependent on conformational rigidity).
Primary Risk	Failure to crystallize; Light atom problem (needs Cu source).	Incorrect conformer weighting in DFT; Solvent effects.	Ambiguous values due to conformer averaging.

Strategic Decision Framework

The choice of method should not be random. Use the following logic flow to determine the most efficient path for your specific 2-phenylindoline derivative.

Figure 1: Decision tree for selecting the absolute configuration determination method.

In-Depth Technical Protocols

Method A: The Gold Standard – SC-XRD

For 2-phenylindoline, the absence of heavy atoms (unless brominated/chlorinated) makes determining the Flack Parameter challenging using standard Molybdenum (Mo) radiation.

• Critical Step: Use Copper (Cu) K

  radiation ( Å). The anomalous scattering signal for Oxygen and Nitrogen is significantly stronger with Cu than Mo, allowing reliable differentiation between enantiomers.

• Success Metric: A Flack parameter (

  ) near 0.0 (e.g., ) indicates the correct structure; a value near 1.0 indicates the inverted structure.

Method B: The Modern Standard – ECD & TD-DFT

Since 2-phenylindoline contains the indole chromophore, it exhibits distinct Cotton effects (CE) in the UV region (200–350 nm). However, empirical rules (like the octant rule) are unreliable here due to the flexibility of the 5-membered ring.

Protocol:

• Experimental ECD: Dissolve

  0.2 mg of sample in MeOH or MeCN. Record spectra from 190–400 nm.

  • Typical Feature: Look for the

    and bands associated with the indole ring (approx. 280–290 nm and 220–240 nm).

• Computational Workflow (Self-Validating):

  • Conformational Search: Use MMFF94 or OPLS force fields to find all low-energy conformers (rotamers of the phenyl ring are critical).

  • Geometry Optimization: DFT level (B3LYP/6-31G* or equivalent) in the solvation model (PCM/SMD) matching your experiment.

  • TD-DFT Calculation: Calculate excited states (n=30) using a functional with long-range correction (e.g., CAM-B3LYP or

    B97X-D) and a larger basis set (def2-TZVP).

  • Boltzmann Weighting: Average the calculated spectra based on relative energies.

• Validation: The calculated spectrum must match the experimental sign and peak position. If the 290 nm band is positive in experiment but negative in calculation, the configuration is likely inverted.

Method C: The Benchtop Solution – NMR (Mosher's Method)

This method relies on the anisotropic shielding effect of the phenyl ring in Mosher's acid (MTPA) amides.

Protocol:

• Derivatization: React the 2-phenylindoline (secondary amine) separately with

  -(-)-MTPA-Cl and -(+)-MTPA-Cl to form the -Mosher amide and -Mosher amide, respectively. Note: The stereochemistry of the acid chloride reverses upon naming the amide due to Cahn-Ingold-Prelog priority changes, but physically tracks the acid.

• NMR Analysis: Acquire

  H NMR for both diastereomers.
• Calculation: Calculate .

• Assignment:

  • Construct a Newman projection looking down the N-C(carbonyl) bond.

  • The phenyl group of the MTPA moiety will shield protons on one side of the 2-phenylindoline plane.

  • Rule: If protons on the "right" side of the plane have positive

    and "left" side have negative , the configuration is assigned based on the spatial model [1, 2].

Figure 2: Workflow for the "Double Derivatization" Mosher method.

References

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[3] Nature Protocols, 2, 2451–2458. Link

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR.[1][3][4][5] Chemical Reviews, 104(1), 17-118. Link

• Stephens, P. J., et al. (2010). Determination of Absolute Configuration Using Ab Initio Calculation of Optical Rotation and Electronic Circular Dichroism. Chirality, 22, E22-E33. Link

• Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881. Link

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• 5. ole.uff.br [ole.uff.br]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 6-Chloro-2-phenylindoline

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it concludes with their safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 6-Chloro-2-phenylindoline (CAS No. 57039-63-1), ensuring the safety of laboratory personnel and the protection of our environment. Our approach is grounded in established safety protocols and an understanding of the chemical's inherent properties.

Section 1: Hazard Identification and Risk Assessment

The foundational step in any disposal protocol is a thorough understanding of the compound's hazards. While a complete, 16-section Safety Data Sheet (SDS) for 6-Chloro-2-phenylindoline is not widely available, consistent data from multiple chemical suppliers allows for a reliable hazard assessment.[1][2]

1.1. Toxicological Profile

6-Chloro-2-phenylindoline is classified with the following hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

These classifications mandate careful handling to avoid ingestion, skin and eye contact, and inhalation of its dust or aerosols. As a chlorinated aromatic amine, it should be treated with caution, as this class of compounds can have significant health and environmental effects.[3][4]

1.2. Environmental Persistence and Ecotoxicity

Chlorinated aromatic compounds are known for their potential persistence in the environment.[5] Improper disposal can lead to long-term contamination of soil and water. The chlorine substituent and the aromatic indole structure contribute to the molecule's stability, making natural degradation a slow process. Therefore, releasing this compound into the environment via drains or regular trash is strictly prohibited.

1.3. Regulatory Framework

Under the Resource Conservation and Recovery Act (RCRA), waste containing halogenated organic compounds is typically classified as hazardous waste.[6] This necessitates a cradle-to-grave management approach, from collection in the laboratory to final destruction by a licensed facility.

Property	Identifier / Hazard	Source
CAS Number	57039-63-1	[1][2]
Molecular Formula	C₁₄H₁₂ClN	[1][2]
Physical State	Solid	[1]
Oral Toxicity	Category 4 (Harmful)	[7]
Skin Irritation	Category 2 (Irritant)	[7]
Eye Irritation	Category 2A (Irritant)	[7]
Respiratory Irritation	STOT SE 3 (Irritant)	[8]

Section 2: Personnel Protection and Safe Handling

To mitigate the risks identified above, stringent adherence to Personal Protective Equipment (PPE) and handling protocols is mandatory.

2.1. Required Personal Protective Equipment (PPE)

• Eye and Face Protection: Chemical safety goggles are required at all times. If there is a significant risk of splashing, a face shield should be worn in addition to goggles.

• Hand Protection: Chemically resistant gloves, such as nitrile rubber, must be worn. Always inspect gloves for integrity before use and practice proper removal techniques to avoid skin contact.

• Body Protection: A fully buttoned laboratory coat is required. For tasks with a higher potential for contamination, a chemically resistant apron should be used.

• Respiratory Protection: All handling of solid 6-Chloro-2-phenylindoline that could generate dust, and any work with its solutions, must be conducted inside a certified chemical fume hood.

2.2. Handling Procedures

• Designate a specific area within a fume hood for handling this compound.

• Avoid the formation of dust and aerosols.

• Use tools and equipment (spatulas, weigh boats, etc.) that are dedicated to this compound or thoroughly decontaminated after use.

• Keep containers tightly closed when not in use.[3][9]

Section 3: Spill Management Protocol

Accidental spills must be managed promptly and safely. The following workflow provides a step-by-step guide for spill response.

Caption: Workflow for the safe cleanup of a 6-Chloro-2-phenylindoline spill.

Section 4: Waste Segregation and Collection Protocol

Proper segregation is the cornerstone of a safe and compliant chemical waste program. Halogenated waste streams must be kept separate from non-halogenated streams to ensure proper final disposal and to manage costs effectively.

Step-by-Step Collection Procedure:

• Select the Correct Container: Use a dedicated, chemically compatible container, typically a high-density polyethylene (HDPE) jug, provided by your institution's Environmental Health and Safety (EHS) department. The container must have a screw-top cap.

• Label the Container: Before adding any waste, affix a "Hazardous Waste" label to the container. Fill in all required information:

  • Generator's Name and Location (Lab/Room Number)

  • Accumulation Start Date (the date the first drop of waste is added)

  • Contents: List "6-Chloro-2-phenylindoline" and any solvents used. List all components and their approximate percentages.

• Designated Accumulation Area: Store the waste container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of the laboratory personnel. The SAA should be in a secondary containment bin to prevent the spread of potential leaks.

• Keep Container Closed: The waste container must remain closed at all times, except when actively adding waste. This prevents the release of vapors and protects against spills.

• Request Pickup: Once the container is full, or if work on the compound is complete, submit a chemical waste pickup request to your institution's EHS department. Do not overfill containers.

Section 5: Final Disposal Pathway and Rationale

The recommended and most environmentally sound disposal method for 6-Chloro-2-phenylindoline is high-temperature incineration in a licensed hazardous waste facility.

5.1. The Rationale for Incineration

The primary goal of disposal is the complete destruction of the hazardous molecule. High-temperature incineration (typically >900°C) provides the energy required to break the strong carbon-carbon and carbon-chlorine bonds within the molecule.[10] This process is vastly preferable to landfilling, where the compound could persist and potentially leach into the environment.

5.2. Understanding Thermal Decomposition Byproducts

The decision to use a specialized incinerator is driven by the predictable byproducts of combustion for a chlorinated, nitrogen-containing heterocyclic compound. Incomplete combustion or incineration at lower temperatures can lead to the formation of hazardous products.[6]

• Hydrogen Chloride (HCl): The chlorine atom will be converted to HCl, a corrosive acid gas.

• Oxides of Nitrogen (NOx): The nitrogen atom in the indole ring can be oxidized to form NOx, which are precursors to smog and acid rain.

• Other Potential Byproducts: Depending on the incinerator conditions, other hazardous compounds such as ammonia, cyanides, or even small amounts of dioxins could potentially form.[6][11]

For this reason, disposal must be carried out in an incinerator equipped with "scrubbers" and other flue-gas treatment systems. These systems neutralize acid gases like HCl and reduce NOx emissions, ensuring that the final release to the atmosphere is clean.

Caption: Decision process for the disposal of 6-Chloro-2-phenylindoline waste.

By adhering to this comprehensive disposal protocol, researchers can ensure they are not only compliant with regulations but are also upholding their responsibility to protect themselves, their colleagues, and the environment.

References

• Hoffman Fine Chemicals Pty Ltd. (n.d.). CAS 57039-63-1 | 6-Chloro-2-phenyl-1H-indole | MFCD11976328. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Combustion Products From The Incineration Of Plastics. Retrieved from [Link]

• Zhang, Y., et al. (2023, September 18). Reaction Mechanism of Nitrogen-Containing Heterocyclic Compounds Affecting Coal Spontaneous Combustion. ACS Omega. Retrieved from [Link]

• Queen's University Belfast. (2024, September 4). The facile production of p-chloroaniline facilitated by an efficient and chemoselective metal-free N/S co-doped carbon catalyst. Retrieved from [Link]

• ACS Publications. (2023, September 18). Reaction Mechanism of Nitrogen-Containing Heterocyclic Compounds Affecting Coal Spontaneous Combustion | ACS Omega. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Microbial Decomposition of Chlorinated Aromatic Compounds. Retrieved from [Link]

• MDPI. (2024, April 20). Chlorination of Aromatic Amino Acids: Elucidating Disinfection Byproducts, Reaction Kinetics, and Influence Factors. Retrieved from [Link]

• ResearchGate. (2002, August). Thermal decomposition processes in aromatic amine-based polybenzoxazines investigated by TGA and GC –MS. Retrieved from [Link]

• ResearchGate. (2014, August). Emission of Nitrogen Compounds by Incineration of a Wastewater Sludge Particle Under Fluidized Bed Conditions: A Numerical Approach. Retrieved from [Link]

• CERES Research Repository. (2021, January 15). Understanding the dechlorination of chlorinated hydrocarbons in the pyrolysis of mixed plastics. Retrieved from [Link]

• MDPI. (2020, September 5). Extraction of Nitrogen Compounds from Tobacco Waste via Thermal Treatment. Retrieved from [Link]

• Klich, A., et al. (2013, January 6). Thermal decomposition of selected chlorinated hydrocarbons during gas combustion in fluidized bed. Chemistry Central Journal. Retrieved from [Link]

• Monash University. (2017, January 1). Pyrolysis of 1,2-dichloroethane over Ni–Cr catalyst at resistive heating. Retrieved from [Link]

• University of Kentucky. (n.d.). THERMAL DEGRADATION OF AMINES FOR CO2 CAPTURE. Retrieved from [Link]

• PubChem. (n.d.). 6-methyl-2-phenyl-1H-indole. Retrieved from [Link]

• Find an Expert, University of Melbourne. (n.d.). Pyrolysis of Triclosan and Its Chlorinated Derivatives. Retrieved from [Link].

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